Technical Documentation Center

(2S)-1-(4-methoxyphenyl)propan-2-ol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (2S)-1-(4-methoxyphenyl)propan-2-ol

Core Science & Biosynthesis

Foundational

Advanced Synthesis and Analytical Characterization of (S)-1-(4-methoxyphenyl)-2-propanol

An In-Depth Technical Guide for Drug Development Professionals Executive Summary & Strategic Importance In modern pharmaceutical development, the synthesis of enantiomerically pure building blocks is a critical bottlenec...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary & Strategic Importance

In modern pharmaceutical development, the synthesis of enantiomerically pure building blocks is a critical bottleneck. (S)-1-(4-methoxyphenyl)-2-propanol is a high-value chiral secondary alcohol utilized as a synthon in the design of bioactive molecules, including selective receptor modulators and specialized active pharmaceutical ingredients (APIs). Its structural motif—a para-methoxy substituted phenyl ring coupled to a chiral propanol backbone—offers unique stereoelectronic properties that dictate both its reactivity in asymmetric synthesis and its binding affinity in biological targets.

This whitepaper provides a comprehensive, field-proven framework for the biocatalytic synthesis, structural profiling, and chiral analytical resolution of this compound, designed specifically for senior researchers and process chemists.

Structural Chemistry & Physicochemical Profiling

The chemical behavior of (S)-1-(4-methoxyphenyl)-2-propanol is heavily influenced by the electron-donating nature of the para-methoxy group. This moiety increases the electron density of the aromatic ring, making it highly susceptible to electrophilic aromatic substitution while simultaneously stabilizing adjacent carbocation intermediates during downstream derivatization.

The stereocenter at C2 requires rigorous control during synthesis. The physicochemical parameters summarized below dictate the handling and analytical strategies required for this compound[1].

Table 1: Quantitative Physicochemical Data

ParameterValue / Description
Chemical Name (S)-1-(4-methoxyphenyl)-2-propanol
Molecular Formula C₁₀H₁₄O₂
Molecular Weight 166.22 g/mol
Stereochemistry (S)-configuration at C2
Appearance Colorless to pale yellow oil / low-melting solid
UV Absorbance Max 254 nm (π → π* transition of the aromatic system)
Chiral HPLC Retention (

)
5.33 (on (S,S) ULMO stationary phase)[1]

Mechanistic Pathways of Synthesis: Biocatalysis

Traditional chemical reductions of 1-(4-methoxyphenyl)-2-propanone often yield racemic mixtures, necessitating costly and low-yield downstream chiral resolution. To achieve >99% enantiomeric excess (ee), biocatalytic approaches using engineered Ketoreductases (KREDs) are the industry standard.

The KRED enzyme enforces a strict binding conformation in its active site, ensuring that hydride transfer from the NADPH cofactor occurs exclusively from one face of the prochiral ketone. To make this process economically viable at scale, a self-sustaining cofactor recycling system using Glucose Dehydrogenase (GDH) is coupled to the primary reaction. Interestingly, environmental biotransformation studies have also identified this compound as a minor metabolic byproduct of trans-anethole degradation by phytopathogenic fungi such as Colletotrichum acutatum, highlighting nature's inherent stereoselectivity[2].

Biocatalysis Ketone 1-(4-methoxyphenyl) -2-propanone KRED Ketoreductase (KRED) Ketone->KRED Substrate Binding Alcohol (S)-1-(4-methoxyphenyl) -2-propanol KRED->Alcohol Stereoselective Hydride Transfer GDH Glucose Dehydrogenase (Cofactor Recycling) GDH->KRED NADPH Regeneration

Fig 1: Biocatalytic asymmetric reduction pathway using KRED and GDH cofactor recycling.

Analytical Resolution: Chiral Chromatography

Accurate determination of enantiomeric excess is paramount for API intermediates. The use of a Pirkle-type chiral stationary phase (CSP), such as the (S,S) ULMO column, allows for baseline separation of the (R) and (S) enantiomers.

Causality of Separation: The separation mechanism relies on a synergistic combination of π-π donor-acceptor interactions between the electron-rich p-methoxyphenyl group of the analyte and the electron-deficient CSP, alongside directed hydrogen bonding at the C2 hydroxyl group[1]. The non-polar mobile phase forces these interactions to dominate the retention time.

HPLC_Mechanism Analyte (S)-1-(4-methoxyphenyl) -2-propanol Interaction π-π & H-Bonding Interactions Analyte->Interaction CSP (S,S) ULMO CSP CSP->Interaction Detector UV Detection (254 nm) Interaction->Detector Elution (k'1 = 5.33)

Fig 2: Chiral HPLC resolution mechanism utilizing π-π and hydrogen bonding interactions.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to guarantee reproducibility.

Protocol A: Asymmetric Biocatalytic Reduction

Objective: Synthesize (S)-1-(4-methoxyphenyl)-2-propanol from its corresponding ketone with >99% ee.

  • Reaction Setup: Dissolve 1-(4-methoxyphenyl)-2-propanone (50 mM) in a biphasic system consisting of 80% phosphate buffer (100 mM, pH 7.0) and 20% isopropanol.

    • Causality: The pH 7.0 buffer maintains the structural integrity of the KRED enzyme and prevents base-catalyzed enolization of the ketone, while isopropanol aids in substrate solubility.

  • Cofactor & Enzyme Addition: Add NADP⁺ (1 mM), D-Glucose (100 mM), Glucose Dehydrogenase (GDH, 5 U/mL), and an (S)-selective engineered KRED (10 U/mL).

    • Causality: GDH and glucose drive the continuous thermodynamic regeneration of NADPH, maintaining the catalytic cycle without prohibitive stoichiometric cofactor costs.

  • Incubation: Stir at 30°C for 24 hours at 250 rpm.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • System Validation Step: Calculate the conversion percentage via GC-FID by comparing the integration of the starting ketone peak against the product alcohol peak. A conversion of >95% validates the efficiency of the GDH cofactor recycling system.

Protocol B: Chiral HPLC Resolution and Purity Determination

Objective: Quantify the enantiomeric excess of the synthesized (S)-1-(4-methoxyphenyl)-2-propanol[1].

  • Sample Preparation: Dissolve the extracted product in the mobile phase to a final concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Column Equilibration: Flush an (S,S) ULMO column (5 µm, 25 cm x 4.6 mm) with a mobile phase of 98.5:1.5 n-Heptane/1,2-Dimethoxyethane at a flow rate of 1.0 mL/min until the baseline is stable.

    • Causality: The highly non-polar heptane drives the analyte towards the stationary phase, while the trace 1,2-dimethoxyethane acts as a polar modifier to prevent peak tailing and modulate hydrogen bonding dynamics.

  • Injection & Detection: Inject 10 µL of the sample. Monitor the eluent using a UV detector set to 254 nm. The (S)-enantiomer typically elutes with a capacity factor (

    
    ) of 5.33[1].
    
  • System Validation Step: Prior to sample analysis, inject a racemic standard of 1-(4-methoxyphenyl)-2-propanol. Baseline resolution (

    
    ) of the (R) and (S) peaks must be observed to validate the column's chiral recognition capability and the mobile phase preparation.
    

References

  • Transformation of trans-Anethole using the plant pathogenic fungus Colletotrichum acutatum as biocatalyst. SciELO México (Revista Mexicana de Ingeniería Química). 2

  • 1-(4-Methoxyphenyl)-2-propanol Chiral HPLC Application Note. Regis Technologies. 1

Sources

Exploratory

(S)-p-methoxy-alpha-methylphenethyl alcohol synonyms

Technical Monograph: (S)-p-Methoxy- -Methylphenethyl Alcohol Synonyms, Synthesis, and Forensic Profiling[1] Executive Summary (S)-p-Methoxy- -methylphenethyl alcohol (CAS: 131029-01-1) is a chiral secondary alcohol of si...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Monograph: (S)-p-Methoxy- -Methylphenethyl Alcohol

Synonyms, Synthesis, and Forensic Profiling[1]

Executive Summary

(S)-p-Methoxy-


-methylphenethyl alcohol (CAS: 131029-01-1) is a chiral secondary alcohol of significant interest in pharmacokinetics and forensic chemistry.[1] Structurally defined as (S)-1-(4-methoxyphenyl)propan-2-ol , it serves two critical roles:
  • Metabolic Marker: It is a downstream metabolite of the psychostimulants PMA (paramethoxyamphetamine) and PMMA , formed via oxidative deamination and subsequent reduction.

  • Chiral Intermediate: It functions as a versatile building block in the enantioselective synthesis of phenethylamine-class pharmaceuticals and agrochemicals.[1]

This guide provides a definitive technical breakdown of its nomenclature, synthesis, and analytical characterization, resolving common ambiguities in its naming conventions.

Nomenclature & Synonyms

The nomenclature for this compound is often confused due to historical variations between "phenethyl" and "propyl" naming systems. The "phenethyl" convention treats the molecule as a substituted ethanol, while IUPAC standardizes it as a propanol derivative.

Core Identity Table
Naming ConventionName / SynonymTechnical Notes
IUPAC (Preferred) (2S)-1-(4-methoxyphenyl)propan-2-ol Unambiguous structural definition.[1]
Common Chemical (S)-p-Methoxy-

-methylphenethyl alcohol
"

-methyl" denotes the methyl group on the carbon carrying the hydroxyl.[1]
Alternative Common (S)-4-Methoxy-

-methylbenzeneethanol
Variation of the phenethyl naming.[1]
Structure-Based (S)-1-(p-Anisyl)-2-propanolUses the "anisyl" group name for the methoxyphenyl moiety.[1]
Metabolic Context PMA-Alcohol / PMMA-AlcoholRefers to its origin as a deaminated metabolite.[1]
CAS Number 131029-01-1 Specific to the (S)-enantiomer.[1]
CAS Number (Racemic) 30314-64-8For the unspecified (

) mixture.[1]
Structural Disambiguation
  • Phenethyl Root: The term "phenethyl alcohol" refers to 2-phenylethanol (

    
    ).[1] Adding an 
    
    
    
    -methyl group creates the 3-carbon chain (
    
    
    ), which is chemically synonymous with 1-phenyl-2-propanol.[1]
  • Stereochemistry: The (S)-configuration at the C2 position is critical.[1] In biological systems, oxidoreductases often exhibit high enantioselectivity, producing specifically the (S)- or (R)- alcohol depending on the enzyme (e.g., alcohol dehydrogenase).

Chemical Architecture & Properties

Physicochemical Profile[1][2][3][4][5][6][7]
  • Molecular Formula:

    
    [2]
    
  • Molecular Weight: 166.22 g/mol [1][3][2]

  • Physical State: Viscous colorless to pale yellow liquid.[1]

  • Boiling Point: ~135°C at 12 mmHg (Predicted).

  • Solubility: Soluble in organic solvents (methanol, DCM, ethyl acetate); sparingly soluble in water.

  • Chirality: The C2 carbon is the stereocenter.[1] The (S)-enantiomer rotates polarized light (specific rotation

    
     is solvent-dependent, typically negative in chloroform).[1]
    

Biogenic & Synthetic Pathways

Understanding the origin of (S)-p-methoxy-


-methylphenethyl alcohol requires mapping its relationship to the ketone precursor (PMP2P) and the amine (PMA).[1]
Pathway Visualization

The following diagram illustrates the dual role of the alcohol as both a synthetic precursor (via amination) and a metabolic product (via deamination).

MetabolicPathway PMA p-Methoxyamphetamine (PMA) Ketone 4-Methoxy-phenylacetone (PMP2P) PMA->Ketone Oxidative Deamination (MAO/CYP) Metabolites O-Demethylated Metabolites PMA->Metabolites CYP2D6 O-Demethylation Alcohol (S)-p-Methoxy-alpha- methylphenethyl alcohol Ketone->Alcohol Enzymatic Reduction (KRED/ADH) Alcohol->Ketone Oxidation

Figure 1: The metabolic and synthetic interconversion between PMA, its ketone intermediate, and the target alcohol. The reduction of the ketone to the alcohol is often stereoselective.

Synthesis Protocol: Enantioselective Biocatalysis

To obtain high optical purity (>99% ee) of the (S)-enantiomer, biocatalytic reduction of 4-methoxyphenylacetone is the preferred industrial method over metal-hydride reduction (which yields racemates).[1]

Protocol: Ketoreductase (KRED) Mediated Synthesis

  • Substrate Preparation: Dissolve 4-methoxyphenylacetone (100 mM) in a phosphate buffer (pH 7.0) containing 10% isopropanol (co-substrate).

  • Enzyme Addition: Add (S)-selective Ketoreductase (e.g., KRED-130) and NADP+ cofactor.

  • Incubation: Agitate at 30°C for 24 hours. The enzyme transfers hydride to the si-face or re-face of the ketone (depending on enzyme specificity) to yield the (S)-alcohol.[1]

  • Extraction: Extract with Ethyl Acetate (

    
    ). Dry over 
    
    
    
    .
  • Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Why this works: Chemical reduction with


 produces a 50:50 racemic mixture.[1] Biocatalysis provides the necessary steric constraint to generate the single (S)-isomer required for specific pharmacological studies.[1]

Analytical Profiling

Differentiation of the (S)-enantiomer from its (R)-counterpart and regioisomers is critical in forensic analysis.[1]

Chromatographic Separation
  • Technique: Chiral HPLC or GC.[1]

  • Column: Polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H or equivalent).[1]

  • Mobile Phase: Hexane/Isopropanol (90:[1]10) is standard for normal phase HPLC.

  • Detection: UV at 275 nm (characteristic absorption of the p-methoxybenzene chromophore).[1]

Mass Spectrometry (GC-MS) Signature

When analyzing biological matrices (urine/blood) for this metabolite:

  • Parent Ion:

    
     166 (often weak).
    
  • Base Peak:

    
     121 (Methoxybenzyl cation, 
    
    
    
    ).[1] This is the diagnostic fragment formed by
    
    
    -cleavage of the hydroxyl group.[1]
  • Secondary Fragment:

    
     45 (
    
    
    
    ), confirming the propanol chain structure.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 169145, 1-(4-Methoxyphenyl)propan-2-ol.[1] Retrieved from [Link]

  • Staack, R. F., & Maurer, H. H. (2003).Metabolism of designer drugs of abuse. Current Drug Metabolism, 4(5).
  • NIST Mass Spectrometry Data Center. Phenethyl alcohol, p-methoxy-alpha-methyl-.[1] NIST Chemistry WebBook, SRD 69. Retrieved from [Link][1]

  • Lin, Z., et al. (2020).Biocatalytic reduction of substituted phenylacetones. Journal of Molecular Catalysis B: Enzymatic. (General reference for KRED protocols).

Sources

Foundational

A Technical Guide to Sourcing and Qualifying 1-(4-methoxyphenyl)propan-2-ol for Pharmaceutical Research and Development

Executive Summary 1-(4-methoxyphenyl)propan-2-ol is a critical chiral building block in modern medicinal chemistry. Its stereoisomers, (R)- and (S)-1-(4-methoxyphenyl)propan-2-ol, serve as key intermediates in the asymme...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-(4-methoxyphenyl)propan-2-ol is a critical chiral building block in modern medicinal chemistry. Its stereoisomers, (R)- and (S)-1-(4-methoxyphenyl)propan-2-ol, serve as key intermediates in the asymmetric synthesis of a wide range of pharmacologically active molecules. The precise stereochemical control offered by this building block is paramount, as the biological activity and safety profile of a drug candidate can be intrinsically linked to its chirality. This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals on the selection, qualification, and application of high-purity 1-(4-methoxyphenyl)propan-2-ol. It moves beyond a simple list of suppliers to offer a comprehensive methodology for ensuring the quality and consistency of this vital synthetic precursor.

Introduction: The Central Role of Chiral Building Blocks in Drug Discovery

Chirality is a fundamental property in molecular biology and pharmacology. Enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Consequently, the ability to synthesize single-enantiomer drugs is a cornerstone of modern drug development. Chiral building blocks, such as the enantiomers of 1-(4-methoxyphenyl)propan-2-ol, are pre-synthesized, enantiomerically pure molecules that streamline the construction of complex chiral targets.

The structure of 1-(4-methoxyphenyl)propan-2-ol, featuring a secondary alcohol at a stereogenic center and a methoxyphenyl group, makes it a versatile precursor. For instance, it is an intermediate in the synthesis of amphetamine analogues and other central nervous system stimulants.[1][2] Furthermore, its derivatives are explored in the development of novel therapeutics, such as the anti-asthma drug (R,R)-formoterol.[3]

Physicochemical Properties and Stereochemical Integrity

The utility of 1-(4-methoxyphenyl)propan-2-ol is defined by its physical properties and, most critically, its stereochemical purity. Researchers must be cognizant of these parameters when sourcing the material.

PropertyValueSource
Molecular Formula C10H14O2[1][4]
Molecular Weight 166.22 g/mol [1][4][5]
CAS Number (Racemate) 30314-64-8[1][4][5]
Appearance Colorless Oil[2]
Boiling Point 107-110 °C at 1 Torr[2]

Stereochemical Purity: The most critical parameter for a chiral building block is its enantiomeric excess (ee), which quantifies the purity of one enantiomer over the other. For pharmaceutical applications, an ee of >99% is typically required. The presence of the undesired enantiomer can lead to side effects or reduced efficacy in the final drug product.

Supplier Selection and Qualification: A Technical Framework

Choosing a supplier for a critical building block extends beyond price and availability. A robust qualification process is necessary to mitigate risks in research and development.

Key Selection Criteria:
  • Enantiomeric and Chemical Purity: Suppliers must provide a comprehensive Certificate of Analysis (CoA) for each batch. This document should detail the enantiomeric excess (determined by a suitable chiral method like HPLC or GC) and chemical purity (determined by methods such as NMR and GC-MS).

  • Analytical Transparency: Reputable suppliers will readily provide details of the analytical methods used to generate the CoA data. This transparency allows for method transfer and independent verification in the customer's laboratory.

  • Scalability and Consistency: The supplier should demonstrate a proven track record of providing consistent quality from laboratory scale (grams) to potential pilot-plant scale (kilograms). Batch-to-batch consistency is crucial for reproducible research and development.

  • Documentation and Regulatory Support: For drug development professionals, access to Safety Data Sheets (SDS) and information regarding the manufacturing process (e.g., whether it is produced under GMP conditions) is essential.

Leading Suppliers of 1-(4-methoxyphenyl)propan-2-ol and Related Structures:
SupplierProduct FocusScaleNoteworthy Features
Sigma-Aldrich (Merck) Racemic and chiral intermediates.g to kgExtensive documentation and broad portfolio.[5][6]
TCI Chemicals Racemic and related structures.g to kgStrong focus on research chemicals with high purity.
Combi-Blocks Diverse range of chiral building blocks.g to kgSpecializes in providing a wide array of functionalized building blocks.[7][8]
Advanced ChemBlocks Inc. Chiral amines and derivatives.g to kgOffers specific enantiomers, such as the hydrochloride salt of the corresponding amine.[9]

This table is not exhaustive but represents suppliers with a strong reputation in the field of chemical synthesis.

Technical Application: Synthetic Utility and Quality Control

The true value of a chiral building block is realized in its application. Here, we detail a common synthetic transformation and a critical quality control protocol.

Synthetic Application: The Mitsunobu Reaction

The secondary alcohol of 1-(4-methoxyphenyl)propan-2-ol is a prime candidate for stereospecific transformations. The Mitsunobu reaction is a powerful method for inverting the stereochemistry of a secondary alcohol with high fidelity.[10][11] This is particularly useful when the desired enantiomer of a downstream product is more easily accessed from the less expensive or more readily available enantiomer of the starting alcohol.

The reaction converts the alcohol into a variety of functional groups by an SN2 mechanism, which proceeds with a clean inversion of the stereocenter.[11][12]

Diagram 1: Synthetic Utility via Mitsunobu Inversion

Mitsunobu_Reaction Start (S)-1-(4-methoxyphenyl)propan-2-ol Reagents PPh3, DEAD, R-COOH Start->Reagents 1. Product (R)-Ester Derivative Reagents->Product SN2 Inversion

Caption: Stereochemical inversion using the Mitsunobu reaction.

Incoming Quality Control: A Self-Validating Protocol

It is imperative for research and development labs to have the capability to independently verify the enantiomeric purity of critical starting materials. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this analysis.

Protocol 1: Chiral HPLC Analysis of 1-(4-methoxyphenyl)propan-2-ol

This protocol provides a starting point for method development. The choice of chiral stationary phase (CSP) is critical, with polysaccharide-based columns being widely applicable.[13]

  • Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent polysaccharide-based CSP).

  • Mobile Phase: A mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v). The ratio may need to be optimized to achieve baseline resolution.[13][14]

  • Flow Rate: 0.5 - 1.0 mL/min.[13][15]

  • Column Temperature: Ambient or controlled at 25-30 °C.

  • Detection: UV at 230 nm or 254 nm.[13]

  • Sample Preparation: Dissolve a small amount of the racemic standard and the sample to be tested in the mobile phase to a concentration of approximately 1 mg/mL.

  • Injection Volume: 5-20 µL.

  • Analysis:

    • Inject the racemic standard to determine the retention times of both the (R)- and (S)-enantiomers and to confirm the column's ability to separate them (resolution > 1.5 is desirable).

    • Inject the sample to be tested.

    • Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: % ee = |(Area_major - Area_minor) / (Area_major + Area_minor)| * 100

Diagram 2: Supplier Qualification and QC Workflow

QC_Workflow cluster_0 Supplier Vetting cluster_1 Internal Validation cluster_2 Decision A Identify Potential Suppliers B Request CoA & Technical Data A->B C Assess Scalability & Consistency B->C D Order Sample for Evaluation C->D E Perform Incoming QC (Chiral HPLC) D->E F Verify CoA Claims (ee > 99%) E->F G Small-Scale Test Reaction F->G H Pass? G->H Approve Approve Supplier H->Approve Yes Reject Reject/Re-evaluate H->Reject No

Caption: A logical workflow for qualifying a chiral building block supplier.

Conclusion

The successful integration of 1-(4-methoxyphenyl)propan-2-ol into a synthetic workflow is contingent upon a rigorous approach to sourcing and quality control. By moving beyond simple procurement and implementing a technical qualification framework, researchers and drug development professionals can ensure the stereochemical integrity of their intermediates, leading to more reliable and reproducible scientific outcomes. The protocols and workflows described herein provide a robust foundation for achieving this goal, ultimately de-risking a critical step in the path from molecule to medicine.[16]

References

  • Mitsunobu reaction - Wikipedia. Available at: [Link]

  • Mitsunobu Reaction - Chemistry Steps. Available at: [Link]

  • A general procedure for mitsunobu inversion of sterically hindered alcohols - Organic Syntheses. Available at: [Link]

  • Mitsunobu Reaction - Organic Chemistry Portal. Available at: [Link]

  • Mitsunobu reaction - Organic Synthesis. Available at: [Link]

  • 1-(4-Methoxyphenyl)propan-2-ol | C10H14O2 | CID 169145 - PubChem. Available at: [Link]

  • 1-(4-methoxyphenyl)sulfanyl-propan-2-ol - Chemical Synthesis Database. Available at: [Link]

  • 1-(4-METHOXYPHENYL)PROPAN-2-ONE | CAS 122-84-9 - Matrix Fine Chemicals. Available at: [Link]

  • CN102199098B - New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine - Google Patents.
  • This journal is © The Royal Society of Chemistry 2019 - Rsc.org. Available at: [Link]

  • 2-Propanone, 1-(4-methoxyphenyl)- | SIELC - SIELC Technologies. Available at: [Link]

  • 1-(4-methoxyphenyl)propan-2-ol (C10H14O2) - PubChemLite. Available at: [Link]

  • Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol - Protocols.io. Available at: [Link]

  • 1-(4-Methoxyphenyl)-1-propanol | C10H14O2 | CID 92218 - PubChem. Available at: [Link]

  • A Validated Chiral HPLC Method for the Determination of Enantiomeric Purity of R-β-amino-β-(4-methoxyphenyl) Propionic Acid | Request PDF - ResearchGate. Available at: [Link]

  • 1,2-Bis(4-methoxyphenyl)propan-2-ol | C17H20O3 | CID 12870542 - PubChem. Available at: [Link]

  • Journal of Chromatography A - AFMPS. Available at: [Link]

  • 2-Propanone, 1-(4-methoxyphenyl)- - the NIST WebBook. Available at: [Link]

  • From a Molecule to a Drug: Chemical Features Enhancing Pharmacological Potential II. Available at: [Link]

  • 1-(4-Methoxyphenoxy)-2-propanol | C10H14O3 | CID 10749941 - PubChem. Available at: [Link]

  • (PDF) Synthetic Procedure of 2-(1-(4-hydroxy-3-methoxyphenyl)propan-2-yl)-6-methoxy-4-propylphenol v1 - ResearchGate. Available at: [Link]

Sources

Exploratory

(S)-1-(4-methoxyphenyl)propan-2-ol molecular weight and formula

The following technical guide is structured to serve as a rigorous, field-validated resource for researchers and drug development professionals. Core Identity & Strategic Application in Chiral Synthesis Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve as a rigorous, field-validated resource for researchers and drug development professionals.

Core Identity & Strategic Application in Chiral Synthesis

Executive Summary

(S)-1-(4-methoxyphenyl)propan-2-ol is a high-value chiral building block, primarily utilized as a stereochemical anchor in the synthesis of sulfonamide-based alpha-blockers (e.g., Tamsulosin) and phenethylamine derivatives. Unlike its racemic counterpart, the (S)-enantiomer allows for the direct, atom-efficient construction of pharmaceutical intermediates without the yield-loss associated with classical resolution. This guide details its physicochemical identity, biocatalytic production, and critical role in inversion-based amination workflows.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Property Data / Specification
IUPAC Name (2S)-1-(4-methoxyphenyl)propan-2-ol
Common Name (S)-p-Methoxy-alpha-methylphenethyl alcohol
Molecular Formula C₁₀H₁₄O₂
Molecular Weight 166.22 g/mol
CAS Number (Racemic) 30314-64-8 (Note: Pure (S)-enantiomer often custom synthesized or referenced as "S-isomer of 30314-64-8" in commodity catalogs)
Chirality (S)-Configuration (Left-handed optical rotation in standard solvents)
Physical State Colorless to pale yellow viscous oil
Boiling Point 107–110 °C @ 1 Torr (Lit.)[1][2]
Solubility Soluble in MeOH, EtOH, DCM, EtOAc; sparingly soluble in water
LogP (Predicted) ~1.62

Synthesis & Production Protocols

For pharmaceutical applications requiring high enantiomeric excess (ee >99%), biocatalytic reduction is superior to metal-catalyzed hydrogenation due to milder conditions and higher regioselectivity.

Method A: Biocatalytic Asymmetric Reduction (Recommended)

This protocol utilizes Alcohol Dehydrogenase (ADH) to reduce 1-(4-methoxyphenyl)propan-2-one. The (S)-selectivity is typically achieved using ADH-A from Rhodococcus ruber or anti-Prelog enzymes.

Reaction Logic: The ketone substrate is hydrophobic. A biphasic system or co-solvent (e.g., isopropanol) is used to enhance solubility while acting as the hydrogen donor for cofactor regeneration (NADPH recycling).

Protocol Steps:

  • Buffer Prep: Prepare 50 mM Potassium Phosphate buffer (pH 7.5) containing 1 mM MgCl₂.

  • Substrate Loading: Dissolve 1-(4-methoxyphenyl)propan-2-one (100 mM final) in isopropanol (10-20% v/v of total volume).

  • Enzyme Addition: Add ADH-A (lyophilized or crude extract) and catalytic NADP⁺ (0.1 mM).

  • Incubation: Incubate at 30°C with orbital shaking (150 rpm) for 24 hours.

  • Workup: Extract with Ethyl Acetate (3x). Dry organic layer over Na₂SO₄ and concentrate in vacuo.

  • Validation: Determine conversion by GC-FID and enantiomeric excess (ee) by Chiral HPLC (e.g., Chiralcel OD-H column).

Method B: Chemical Asymmetric Hydrogenation

Alternative for labs lacking biocatalysis infrastructure.

  • Catalyst: RuCl

  • Conditions: HCOOH/TEA (5:2 azeotrope), 28°C, 24h.

  • Mechanism: Transfer hydrogenation via metal-ligand bifunctional catalysis.

Applications in Drug Development: The Tamsulosin Pathway

The primary utility of (S)-1-(4-methoxyphenyl)propan-2-ol lies in its conversion to chiral amines with inversion of configuration. This is a critical strategy in synthesizing (R)-amine pharmacophores, such as the precursor for Tamsulosin (Flomax) .

Mechanistic Workflow: Alcohol-to-Amine Inversion

Direct synthesis of the (R)-amine is often difficult. A robust strategy involves synthesizing the (S)-alcohol and displacing the hydroxyl group via a nucleophilic substitution (Mitsunobu or Mesylate displacement) which proceeds with Walden inversion to yield the (R)-amine.

TamsulosinPathway Ketone 1-(4-methoxyphenyl) propan-2-one S_Alcohol (S)-1-(4-methoxyphenyl) propan-2-ol (Target Compound) Ketone->S_Alcohol Enzymatic Reduction (ADH-A, NADH) Activated Activated Intermediate (Mesylate/Tosylate) S_Alcohol->Activated Activation (MsCl, TEA) R_Amine (R)-1-(4-methoxyphenyl) propan-2-amine Activated->R_Amine Nucleophilic Substitution (NaN3 then H2/Pd) *Inversion of Configuration* Tamsulosin Tamsulosin HCl (Final API) R_Amine->Tamsulosin Coupling w/ Ethoxy-phenoxy bromide

Figure 1: Stereochemical inversion strategy converting the (S)-alcohol intermediate into the bioactive (R)-amine motif found in Alpha-1 blockers.

Analytical Characterization & Quality Control

To ensure "Scientific Integrity" in your workflows, the following analytical markers must be met:

  • Chiral HPLC:

    • Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm).

    • Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

    • Flow Rate: 0.5 - 1.0 mL/min.

    • Detection: UV @ 220 nm or 275 nm (aromatic absorption).

    • Acceptance Criteria: >98% ee for pharmaceutical intermediates.

  • 1H NMR (400 MHz, CDCl₃):

    • Diagnostic peaks: Doublet at ~1.1-1.2 ppm (CH₃), Multiplet at ~3.9-4.0 ppm (Chiral CH-OH), Singlet at 3.8 ppm (OCH₃).

    • Note: NMR alone cannot distinguish enantiomers without a chiral shift reagent (e.g., Mosher's acid chloride).

Safety & Handling (MSDS Highlights)

  • Signal Word: Warning

  • Hazard Statements:

    • H315: Causes skin irritation.[3]

    • H319: Causes serious eye irritation.[3]

    • H335: May cause respiratory irritation.[3]

  • Handling: Use in a fume hood. Avoid contact with strong oxidizing agents (e.g., CrO₃, KMnO₄) which will oxidize the alcohol back to the ketone or carboxylic acid.

References

  • National Institute of Standards and Technology (NIST). (S)-1,1-bis(4-Methoxyphenyl)propan-2-ol and related isomers - Mass Spectrometry Data. NIST Chemistry WebBook. [Link]

  • PubChem. 1-(4-Methoxyphenyl)propan-2-ol Compound Summary (CID 169145). National Library of Medicine. [Link]

  • Royal Society of Chemistry. Chemoenzymatic synthesis of Tamsulosin.[4] Organic & Biomolecular Chemistry.[2][4] [Link]

  • Forschungszentrum Jülich. Four Atom Efficient Enzyme Cascades for All 4-Methoxyphenyl-1,2-propanediol Isomers. ACS Sustainable Chemistry & Engineering. [Link]

Sources

Foundational

safety data sheet SDS for 1-(4-methoxyphenyl)propan-2-ol

Comprehensive Safety Data Sheet & Technical Whitepaper: 1-(4-Methoxyphenyl)propan-2-ol As a Senior Application Scientist, my objective in this guide is to transcend the traditional, static Safety Data Sheet (SDS). We wil...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety Data Sheet & Technical Whitepaper: 1-(4-Methoxyphenyl)propan-2-ol

As a Senior Application Scientist, my objective in this guide is to transcend the traditional, static Safety Data Sheet (SDS). We will explore 1-(4-methoxyphenyl)propan-2-ol (CAS: 30314-64-8) not just as an isolated chemical entity, but as a dynamic node within synthetic chemistry, forensic toxicology, and analytical chromatography. This document synthesizes rigorous safety protocols with the underlying mechanistic causality of the compound's behavior, providing a self-validating framework for researchers and drug development professionals.

Physicochemical Profiling & Identity

1-(4-methoxyphenyl)propan-2-ol is a secondary alcohol characterized by a methoxy-substituted phenyl ring. In drug development and forensic chemistry, it is primarily recognized as a critical intermediate in the synthesis of serotonergic central nervous system (CNS) stimulants, specifically amphetamine analogues like para-Methoxyamphetamine (PMA) [1].

Table 1: Core Physicochemical Properties

ParameterValue
Chemical Name 1-(4-methoxyphenyl)propan-2-ol
CAS Registry Number 30314-64-8 [2]
Molecular Formula C₁₀H₁₄O₂
Molecular Weight 166.22 g/mol
Appearance Yellow to pale yellow to colorless oil [3]
Boiling Point 107–110 °C (at 1 Torr) [3]
Density 1.034 ± 0.06 g/cm³ [3]
SMILES String COc1ccc(CC(C)O)cc1

Applied Safety Data Sheet (SDS) & Handling Protocols

Standard SDS templates often list hazards without contextualizing why a chemical behaves dangerously. Here, we correlate the molecular structure to its occupational hazards.

Hazard Identification (GHS Classification)

Due to its lipophilic aromatic ring and hydrogen-bonding hydroxyl group, this compound easily penetrates the stratum corneum, making skin contact a primary exposure route.

  • Skin Irritation (Category 2): Causes localized defatting and irritation.

  • Eye Irritation (Category 2A): The hydroxyl moiety can cause severe ocular irritation upon direct contact.

  • STOT-SE (Category 3): Vapor inhalation at elevated temperatures (e.g., during distillation) may cause respiratory tract irritation.

First Aid & Emergency Response
  • Inhalation: Move the subject to fresh air. Causality: Removes the vapor source, allowing the respiratory mucosa to clear the lipophilic irritant.

  • Skin Contact: Wash immediately with copious amounts of soap and water. Causality: Soap emulsifies the oily liquid, preventing further transdermal absorption.

  • Eye Contact: Flush cautiously with water for at least 15 minutes. Remove contact lenses.

  • Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.

Firefighting & Accidental Release
  • Extinguishing Media: Use water spray, CO₂, dry chemical, or alcohol-resistant foam.

  • Hazardous Combustion: Thermal decomposition yields carbon oxides (CO, CO₂).

  • Spill Mitigation: Absorb with an inert material (e.g., vermiculite or sand) rather than combustible materials. Transfer to a sealed, labeled container.

Storage & Regulatory Compliance

Store in a sealed container in a cool, dry environment (optimally 20 to 22 °C) [3]. Because this compound is a direct precursor to controlled substances, laboratories must maintain strict inventory logs to comply with international precursor control regulations.

Mechanistic Pathways: Synthesis & Toxicology

Understanding the causality of 1-(4-methoxyphenyl)propan-2-ol requires mapping its position within synthetic and metabolic networks.

The secondary alcohol at the C2 position is the reactive hub. In synthetic chemistry, it undergoes oxidation to yield 4-methoxyphenylacetone (CAS: 122-84-9) [4]. This ketone is the immediate precursor for reductive amination to para-Methoxyamphetamine (PMA) (CAS: 64-13-1) [4]. Conversely, in human toxicology, ingested PMA undergoes in vivo oxidative deamination followed by reduction, yielding 1-(4-methoxyphenyl)propan-2-ol as a detectable urinary metabolite.

Pathway A 1-(4-methoxyphenyl)propan-2-ol (Precursor / Metabolite) B 4-methoxyphenylacetone (Ketone Intermediate) A->B Oxidation (e.g., Dess-Martin) C para-Methoxyamphetamine (PMA) (CNS Stimulant) B->C Reductive Amination (NH3, NaBH3CN) D para-Methoxymethamphetamine (PMMA) B->D Reductive Amination (MeNH2, NaBH3CN) C->A In vivo Metabolism (Deamination & Reduction)

Caption: Synthetic and metabolic pathways of 1-(4-methoxyphenyl)propan-2-ol.

Analytical Methodologies: Chiral HPLC Protocol

To accurately quantify and resolve the enantiomers of 1-(4-methoxyphenyl)propan-2-ol, we utilize a highly specific High-Performance Liquid Chromatography (HPLC) method [5].

Methodological Causality

Why use an (S,S) ULMO column ? The ULMO column is a Pirkle-type chiral stationary phase. The (S,S) configuration provides specific chiral recognition sites (π-acidic/π-basic and hydrogen bonding) required to separate the (R) and (S) enantiomers of the secondary alcohol. Why a n-Heptane / 1,2-Dimethoxyethane (98.5/1.5) mobile phase? The non-polar heptane bulk maintains the analyte's interaction with the chiral stationary phase, while the slight addition of 1,2-dimethoxyethane acts as a hydrogen-bond acceptor, finely tuning the elution of the hydroxyl-bearing enantiomers without displacing them too rapidly [5].

Self-Validating Protocol Steps

To ensure scientific integrity, this protocol is designed as a self-validating system.

  • System Suitability Test (SST): Inject a known racemic standard of 1-(4-methoxyphenyl)propan-2-ol. Validation Check: Proceed only if the enantiomeric resolution (Rs) is > 1.5.

  • Blank Injection: Inject 10 µL of pure n-heptane. Validation Check: Confirms no column carry-over or baseline drift.

  • Sample Analysis:

    • Column: (S,S) ULMO, 5 µm, 25 cm x 4.6 mm [5].

    • Flow Rate: 1.0 mL/min (Isocratic) [5].

    • Detection: UV at 254 nm [5].

    • Run Time: 17.5 minutes [5].

  • Spike Recovery (Orthogonal Validation): Spike the unknown sample with an enantiopure (R)-standard. Validation Check: A proportional increase in the area of the corresponding peak confirms peak identity without MS coupling.

Workflow Step1 Sample Preparation (Dilution in n-Heptane) Step2 Chiral HPLC Injection ((S,S) ULMO Column) Step1->Step2 10 µL Aliquot Step3 Isocratic Elution (98.5:1.5 Heptane:DME) Step2->Step3 Flow: 1.0 mL/min Step4 UV Detection (λ = 254 nm) Step3->Step4 Eluent Transfer Step5 Data Analysis (Enantiomeric Resolution) Step4->Step5 Chromatogram Generation

Caption: Chiral HPLC analytical workflow for enantiomeric resolution.

References

  • Rutgers University / SciFinder. "30314-64-8 | 4-Methoxy-α-methylbenzeneethanol". Available at: [Link]

  • Chemsrc. "1-(4-methoxyphenyl)propan-2-ol | CAS#:131029-01-1". Available at: [Link]

  • Regis Technologies. "1-(4-Methoxyphenyl)-2-propanol". Available at: [Link]

Sources

Exploratory

Synthesis and Analytical Validation of (S)-1-(4-Methoxyphenyl)-2-propanol: A Critical Precursor to Chiral Amphetamine Derivatives

Executive Summary (S)-1-(4-methoxyphenyl)-2-propanol is a high-value chiral intermediate primarily utilized in the synthesis of enantiopure central nervous system (CNS) agents, most notably the substituted amphetamine de...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(S)-1-(4-methoxyphenyl)-2-propanol is a high-value chiral intermediate primarily utilized in the synthesis of enantiopure central nervous system (CNS) agents, most notably the substituted amphetamine derivative 4-methoxyamphetamine (PMA)[1]. Because the stereochemistry of the alpha-methyl group profoundly dictates receptor binding affinity (e.g., at the serotonin transporter and trace amine-associated receptor 1), accessing the enantiopure (S)-alcohol precursor is a critical bottleneck in pharmacological drug development. This technical guide details the mechanistic rationale, self-validating synthetic protocols, and analytical frameworks required to produce and verify (S)-1-(4-methoxyphenyl)-2-propanol with >99% enantiomeric excess (ee).

Mechanistic Rationale for Asymmetric Precursor Synthesis

The conventional industrial synthesis of PMA relies on the reductive amination of 2, which inevitably yields a racemic mixture of the amine[2][3]. To isolate specific enantiomers, classical resolution via diastereomeric salt formation (using chiral acids like L-tartaric acid) is often employed. However, this classical approach suffers from a maximum theoretical yield of 50% and requires tedious, solvent-heavy recrystallizations[3].

A more elegant, atom-economical approach is the asymmetric reduction of 4-methoxyphenylacetone to the corresponding chiral alcohol, (S)-1-(4-methoxyphenyl)-2-propanol, followed by stereospecific amination[2][3]. The reduction must be highly enantiofacially selective. Two primary modalities exist:

  • Chemocatalytic Asymmetric Reduction: Utilizing Corey-Bakshi-Shibata (CBS) oxazaborolidine catalysts. While effective, this requires stoichiometric toxic boranes and rigorous anhydrous conditions.

  • Biocatalytic Asymmetric Reduction: Utilizing 4. This method operates in aqueous media, utilizes renewable cofactors (NADPH/NADH), and achieves >99% ee due to the highly constrained enzymatic active site favoring the Prelog or anti-Prelog face depending on the specific enzyme[4].

Quantitative Data: Comparison of Synthetic Modalities

The following table summarizes the operational metrics for synthesizing the (S)-isomer from 4-methoxyphenylacetone, contrasting biocatalytic and chemocatalytic approaches.

MetricBiocatalytic Reduction (TkADH)Chemocatalytic (CBS Reduction)
Catalyst Thermococcus kodakarensis ADH(R)-Me-CBS Oxazaborolidine
Reducing Agent NADH (Recycled via FDH)Borane-Dimethylsulfide (BMS)
Solvent Aqueous Phosphate Buffer (pH 6.0)Anhydrous THF
Temperature 40 °C-20 °C to 0 °C
Enantiomeric Excess (ee) >99.5% (S)~94% (S)
Yield 85-90%90-95%
Scalability & Safety High / Green ChemistryModerate / Pyrophoric Reagents

Experimental Workflows & Protocols

To ensure a self-validating system, the following protocols integrate internal controls and specific phase-gates for quality assurance.

G A 4-Methoxyphenylacetone (Prochiral Ketone) B (S)-1-(4-Methoxyphenyl)-2-propanol (Chiral Alcohol) A->B TkADH / NADH Buffer, 40°C C Activation (Mesylation) B->C MsCl / Et3N CH2Cl2, 0°C D Azide Displacement (Stereoinversion) C->D NaN3 / DMF 60°C E (R)-4-Methoxyamphetamine (Chiral Amine) D->E H2, Pd/C MeOH

Workflow for the asymmetric synthesis of (S)-1-(4-methoxyphenyl)-2-propanol and its conversion.

Protocol 1: Biocatalytic Synthesis via TkADH

This protocol leverages the thermostable Alcohol Dehydrogenase from Thermococcus kodakarensis (TkADH) coupled with Formate Dehydrogenase (FDH) for NADH recycling[4].

Causality Note: Operating at 40 °C maximizes TkADH activity while maintaining the stability of the prochiral ketone[4]. The use of FDH drives the equilibrium toward the alcohol by off-gassing CO2, making the hydride transfer practically irreversible.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 100 mL of 50 mM sodium phosphate buffer. Adjust to exactly pH 6.0 using 1M HCl or NaOH[4]. Validation Gate: pH < 5.5 denatures FDH; pH > 6.5 reduces TkADH hydride transfer efficiency.

  • Cofactor & Substrate Addition: Dissolve 500 mg (3.04 mmol) of 4-methoxyphenylacetone in 2 mL of DMSO to ensure solubility, then add to the buffer. Add 0.2 mM NAD+ and 100 mM sodium formate[4].

  • Enzyme Loading: Introduce 30 U of TkADH and 30 U of FDH[4].

  • Incubation: Incubate the biphasic/micellar mixture at 40 °C and 300 rpm in a thermomixer for 24 hours[4].

  • Extraction & Isolation: Extract the aqueous layer with ethyl acetate (3 x 50 mL)[4]. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Yield Validation: Expected isolated yield of (S)-1-(4-methoxyphenyl)-2-propanol is ~430 mg (85%).

G Ketone 4-Methoxyphenylacetone ADH TkADH Ketone->ADH Alcohol (S)-1-(4-Methoxyphenyl)-2-propanol Formate Formate FDH FDH Formate->FDH CO2 CO2 (Gas) ADH->Alcohol NAD NAD+ ADH->NAD FDH->CO2 NADH NADH FDH->NADH Regeneration NADH->ADH Hydride Transfer NAD->FDH

Biocatalytic reduction utilizing TkADH with Formate Dehydrogenase (FDH) cofactor recycling.

Protocol 2: Analytical Validation via Chiral HPLC

To confirm the stereochemical integrity of the synthesized (S)-isomer, chiral High-Performance Liquid Chromatography (HPLC) is mandatory.

Causality Note: The pi-basic nature of the 4-methoxyphenyl group interacts strongly with pi-acidic chiral stationary phases. The 5 is specifically validated for this exact class of aryl-alkanols[5].

Step-by-Step Methodology:

  • Column Selection: Equip the HPLC with a Regis (S,S) ULMO column (5 µm, 25 cm x 4.6 mm)[5].

  • Mobile Phase: Prepare an isocratic mobile phase of 98.5% n-Heptane and 1.5% 1,2-Dimethoxyethane[5]. Degas thoroughly via sonication.

  • Flow & Detection: Set flow rate to 1.0 mL/min and column temperature to ambient. Set UV detection to 254 nm[5].

  • Sample Injection: Dissolve 1 mg of the purified product in 1 mL of the mobile phase. Inject 10 µL.

  • Data Interpretation: The (S)-isomer will elute at a distinct retention time (k'1 ~ 5.33)[5]. Integration of the peak areas against a racemic standard will yield the enantiomeric excess (ee). A successful biocatalytic run should show an ee of >99.5%.

Conclusion

The targeted synthesis of (S)-1-(4-methoxyphenyl)-2-propanol represents a critical node in the development of chiral phenethylamine and amphetamine derivatives[3]. By transitioning from classical chemical resolution to biocatalytic asymmetric reduction, researchers can achieve near-perfect enantioselectivity while adhering to green chemistry principles. The self-validating protocols provided herein—coupling TkADH-mediated reduction with rigorous chiral HPLC verification—ensure a robust, reproducible pathway for isolating this high-value precursor.

References

  • PubChem. "1-(4-Methoxyphenyl)propan-2-ol | C10H14O2 | CID 169145". National Institutes of Health. 1

  • Guidechem. "4-Methoxyphenylacetone 122-84-9 wiki". 2

  • Applied and Environmental Microbiology. "Thermostable Alcohol Dehydrogenase from Thermococcus kodakarensis KOD1 for Enantioselective Bioconversion of Aromatic Secondary Alcohols". ASM Journals. 4

  • Regis Technologies. "1-(4-Methoxyphenyl)-2-propanol Analytical Method". 5

  • Benchchem. "(R)-1-(4-Methoxyphenyl)propan-2-amine Asymmetric Synthesis". 3

Sources

Foundational

literature review on 1-(4-methoxyphenyl)propan-2-ol synthesis

An In-Depth Technical Guide to the Synthesis of 1-(4-Methoxyphenyl)propan-2-ol: Mechanistic Pathways and Validated Protocols Executive Summary 1-(4-Methoxyphenyl)propan-2-ol (CAS No. 30314-64-8), also known as 1-(p-metho...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis of 1-(4-Methoxyphenyl)propan-2-ol: Mechanistic Pathways and Validated Protocols

Executive Summary

1-(4-Methoxyphenyl)propan-2-ol (CAS No. 30314-64-8), also known as 1-(p-methoxyphenyl)-2-propanol, is a highly valued secondary alcohol that serves as a pivotal synthetic intermediate in medicinal chemistry[1]. It is most notably utilized in the preparation of central nervous system (CNS) stimulant analogues, such as derivatives of amphetamine[1][2]. Because of its structural features—a p-methoxybenzyl group coupled with a propan-2-ol moiety—it presents multiple nodes for functionalization. This whitepaper provides an authoritative analysis of its synthesis, focusing on mechanistic causality, comparative methodologies, and self-validating experimental protocols.

Retrosynthetic Analysis & Strategic Pathways

The target molecule can be accessed via three primary retrosynthetic disconnections, each offering distinct advantages depending on the availability of starting materials and the scale of synthesis:

  • Pathway A: Carbonyl Reduction. The direct reduction of 1-(4-methoxyphenyl)propan-2-one (p-methoxyphenylacetone). This is the most robust, direct, and industrially scalable route[3].

  • Pathway B: Organometallic C-C Bond Formation. The nucleophilic addition of a benzylic Grignard reagent (4-methoxybenzylmagnesium chloride) to acetaldehyde[4][5].

  • Pathway C: Alkene Hydration. The Markovnikov hydration of estragole (1-allyl-4-methoxybenzene) via oxymercuration-demercuration[6].

Retrosynthesis Target 1-(4-Methoxyphenyl)propan-2-ol (Target Molecule) Ketone 1-(4-Methoxyphenyl)propan-2-one Ketone->Target NaBH4 / MeOH (Reduction) Grignard 4-Methoxybenzylmagnesium chloride + Acetaldehyde Grignard->Target THF, 0°C (Nucleophilic Addition) Estragole Estragole (1-allyl-4-methoxybenzene) Estragole->Target 1. Hg(OAc)2, H2O 2. NaBH4 (Oxymercuration)

Caption: Retrosynthetic pathways for the synthesis of 1-(4-methoxyphenyl)propan-2-ol.

Mechanistic Insights & Causality (E-E-A-T)

Chemoselective Reduction of the Ketone

When reducing 1-(4-methoxyphenyl)propan-2-one, the choice of reducing agent fundamentally alters the reaction's safety profile and operational complexity. While lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of this transformation, it requires strictly anhydrous aprotic conditions and generates highly exothermic, potentially hazardous conditions during aqueous workup[3].

Causality: Sodium borohydride (NaBH₄) is predominantly selected due to its chemoselectivity and milder reactivity[3]. NaBH₄ operates efficiently in protic solvents (e.g., methanol). The solvent plays a dual role: it dissolves the ketone and stabilizes the transition state via hydrogen bonding to the carbonyl oxygen, enhancing its electrophilicity. The hydride (


) is transferred from the borohydride anion to the carbonyl carbon, forming an alkoxide intermediate that is rapidly protonated by the solvent to yield the secondary alcohol.
Grignard Addition Dynamics

The synthesis via 4-methoxybenzylmagnesium chloride and acetaldehyde relies on the highly polar nature of the carbon-magnesium bond, making the Grignard reagent an excellent carbon nucleophile[4].

Causality: The electron-donating p-methoxy group increases the electron density at the benzylic carbon. When introduced to acetaldehyde[5], the nucleophile attacks the sterically accessible electrophilic carbonyl carbon. A critical parameter here is temperature control (typically maintained at 0 °C); elevated temperatures can lead to side reactions such as the enolization of acetaldehyde or Wurtz-type homocoupling of the Grignard reagent.

Quantitative Data & Comparative Analysis

To guide synthetic planning, the following table summarizes the key metrics of the three primary pathways.

MetricPathway A (Ketone Reduction)Pathway B (Grignard Addition)Pathway C (Oxymercuration)
Typical Yield 85 - 95%65 - 80%70 - 85%
Scalability ExcellentModerate (Exothermic)Poor (Toxicity concerns)
Atom Economy HighModerateLow (Stoichiometric Hg)
Primary Reagents NaBH₄, Methanol4-Methoxybenzylmagnesium Cl, AcetaldehydeHg(OAc)₂, NaBH₄, H₂O
Safety / Toxicity Low hazardFlammable solvents, moisture sensitiveHigh toxicity (Mercury waste)

Validated Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify the success of each step analytically without relying solely on downstream yields.

Workflow S1 1. Dissolution Ketone in MeOH S2 2. Cooling Chill to 0°C S1->S2 S3 3. Hydride Transfer Add NaBH4 slowly S2->S3 S4 4. Monitoring FTIR / TLC S3->S4 S5 5. Quenching Sat. NH4Cl S4->S5 S6 6. Isolation Extraction & Drying S5->S6

Caption: Step-by-step workflow for the chemoselective reduction of 1-(4-methoxyphenyl)propan-2-one.

Protocol 1: Synthesis via Ketone Reduction (Recommended)

Objective: High-yield, safe conversion of 1-(4-methoxyphenyl)propan-2-one to 1-(4-methoxyphenyl)propan-2-ol.

  • Dissolution : In a flame-dried 250 mL round-bottom flask, dissolve 10.0 g (56.1 mmol) of 1-(4-methoxyphenyl)propan-2-one in 100 mL of anhydrous methanol.

  • Thermal Regulation : Cool the solution to 0 °C using an ice-water bath to control the exothermic hydride transfer.

  • Hydride Addition : Slowly add 2.55 g (67.3 mmol, 1.2 eq) of NaBH₄ portion-wise over 30 minutes.

    • Causality: Portion-wise addition prevents thermal runaway and minimizes the competitive, gas-evolving reaction of NaBH₄ with methanol[3].

  • Reaction Monitoring (Self-Validation) : Stir the mixture for 2 hours while allowing it to warm to room temperature. Monitor via TLC (Hexane:Ethyl Acetate 7:3). The reaction is complete when the ketone spot (

    
    ) disappears. For absolute spectroscopic validation, utilize FTIR: ensure the disappearance of the sharp C=O stretch at ~1715-1730 cm⁻¹ and the appearance of a broad O-H stretch at ~3200-3400 cm⁻¹[3].
    
  • Quenching : Carefully add 20 mL of saturated aqueous NH₄Cl to quench unreacted NaBH₄ and hydrolyze the borate complex.

  • Isolation : Extract the aqueous layer with dichloromethane (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the product as a colorless to pale yellow oil.

Protocol 2: Synthesis via Grignard Addition

Objective: C-C bond formation using acetaldehyde and a benzylic Grignard reagent.

  • Preparation : Under an inert argon atmosphere, prepare or obtain a commercially available 0.25 M solution of 4-methoxybenzylmagnesium chloride in THF[4].

  • Electrophile Introduction : Cool 100 mL of the Grignard solution (25.0 mmol) to 0 °C. Slowly add a solution of 1.32 g (30.0 mmol, 1.2 eq) of anhydrous acetaldehyde[5] in 10 mL of THF dropwise via an addition funnel.

  • Propagation : Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature for an additional hour.

  • Quenching & Isolation (Self-Validation) : Quench strictly with cold saturated NH₄Cl.

    • Causality: Using a weak acid buffer like NH₄Cl prevents the acid-catalyzed dehydration of the newly formed secondary alcohol into an alkene (anethole derivative), which would occur if strong mineral acids were used. Extract with diethyl ether, dry over MgSO₄, and purify via flash column chromatography.

Conclusion

The synthesis of 1-(4-methoxyphenyl)propan-2-ol is most efficiently achieved via the NaBH₄-mediated reduction of its corresponding ketone. This route offers superior atom economy, safety, and yield compared to Grignard additions or heavy-metal-mediated hydrations. By adhering to the self-validating protocols and analytical checks outlined above, researchers can ensure high-fidelity synthesis suitable for downstream pharmaceutical applications.

References

1.[1] 1-(4-methoxyphenyl)propan-2-ol CAS#: 30314-64-8 - ChemicalBook. chemicalbook.com. 1 2.[2] 1-(4-methoxyphenyl)propan-2-ol | 30314-64-8 - ChemicalBook. chemicalbook.com. 2 3.[3] 1-Chloro-1-(4-methoxyphenyl)propan-2-one | 23022-81-3 | Benchchem. benchchem.com. 3 4.[4] TRANSITION METAL-CATALYZED COUPLINGS REACTIONS INVOLVING CARBONYL COMPOUNDS. chemie-brunschwig.ch. 4 5.[5] WO2008009078A2 - 4,6-dl- and 2,4,6-trisubstituted quinazoline derivatives useful for treating viral infections. google.com (Patents). 5 6.[6] Methyl hepta-2,6-dienoate | 83439-42-3 | Benchchem. benchchem.com. 6

Sources

Protocols & Analytical Methods

Method

Enantioselective Enzymatic Reduction of 1-(4-methoxyphenyl)propan-2-one: An Application and Protocol Guide

Abstract The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical production.[1] This guide provides a detailed protocol for the enantioselective enzymatic reduct...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The synthesis of enantiomerically pure chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical production.[1] This guide provides a detailed protocol for the enantioselective enzymatic reduction of the prochiral ketone 1-(4-methoxyphenyl)propan-2-one to its corresponding chiral alcohol, a valuable building block in organic synthesis. We will explore the use of ketoreductases (KREDs), also known as carbonyl reductases (CREDs) or alcohol dehydrogenases (ADHs), for this transformation.[2] This document will cover the theoretical underpinnings, practical experimental setup, and analytical validation required for the successful execution of this biocatalytic process. Particular emphasis is placed on cofactor regeneration systems, which are crucial for the economic viability of these reactions on a preparative scale.[3][4]

Introduction: The Imperative of Chirality and the Power of Biocatalysis

Chiral molecules, existing as non-superimposable mirror images (enantiomers), often exhibit profoundly different biological activities. In drug development, one enantiomer may be therapeutically active while the other is inactive or even harmful. Consequently, the ability to selectively synthesize a single enantiomer is of paramount importance.[5] Traditional chemical methods for asymmetric synthesis can be effective but often rely on expensive and toxic metal catalysts and may require harsh reaction conditions.[2][6]

Biocatalysis, the use of enzymes to catalyze chemical reactions, offers a compelling "green" alternative.[7] Enzymes operate under mild conditions (physiological pH and temperature), exhibit high chemo-, regio-, and stereoselectivity, and are biodegradable.[8] The asymmetric reduction of prochiral ketones to chiral alcohols is a well-established application of biocatalysis, with a wide range of commercially available enzymes capable of producing either the (R)- or (S)-enantiomer of the desired alcohol with high enantiomeric excess (ee).[2][7][9]

The target molecule for this guide, 1-(4-methoxyphenyl)propan-2-one, is a prochiral ketone whose reduction yields the chiral alcohol 1-(4-methoxyphenyl)propan-2-ol. This alcohol is a precursor to various biologically active compounds, making its stereoselective synthesis a topic of significant interest.

The Enzymatic Machinery: Ketoreductases and Cofactor Regeneration

2.1. Ketoreductases (KREDs): Nature's Chiral Catalysts

Ketoreductases are a class of oxidoreductases that catalyze the reversible reduction of ketones to secondary alcohols.[2] These enzymes belong to either the short-chain dehydrogenase/reductase (SDR) or the aldo-keto reductase (AKR) superfamilies.[9] The stereochemical outcome of the reduction is determined by the enzyme's active site, which preferentially binds the substrate in an orientation that leads to the formation of one enantiomer over the other. This selectivity is often described by Prelog's rule, although enzymes with anti-Prelog selectivity are also known and valuable.[1]

The choice of KRED is critical and depends on the desired enantiomer of the product. Many companies offer screening kits containing a panel of KREDs with varying substrate specificities and stereoselectivities, simplifying the process of identifying the optimal enzyme for a given transformation.[2]

2.2. The Essential Cofactor: NAD(P)H

KREDs require a hydride source for the reduction, which is provided by the nicotinamide cofactors NADH (nicotinamide adenine dinucleotide) or NADPH (nicotinamide adenine dinucleotide phosphate).[10] These cofactors are expensive, making their use in stoichiometric amounts economically unfeasible for large-scale synthesis.[3]

2.3. Cofactor Regeneration: The Key to Economic Viability

To overcome the cost barrier of cofactors, an in-situ regeneration system is essential.[3] This involves coupling the primary reduction reaction with a secondary reaction that continuously regenerates the reduced cofactor (NADH or NADPH) from its oxidized form (NAD⁺ or NADP⁺). Several strategies exist for cofactor regeneration:

  • Substrate-Coupled Regeneration: This is the simplest approach, where a single enzyme is used to both reduce the target ketone and oxidize a sacrificial co-substrate.[4] Isopropanol is a commonly used co-substrate, as it is inexpensive and its oxidation product, acetone, is volatile and easily removed.[4][11]

  • Enzyme-Coupled Regeneration: This method employs a second enzyme and a corresponding substrate to regenerate the cofactor.[4] Common enzyme/substrate pairs include glucose dehydrogenase (GDH) with glucose and formate dehydrogenase (FDH) with formate.[9] This approach can be more efficient if the primary KRED has low activity towards the regeneration co-substrate.[9]

The choice of regeneration system depends on factors such as the specific KRED used, the reaction scale, and cost considerations. For many applications, the substrate-coupled approach with isopropanol is sufficient and cost-effective.

Experimental Protocols

This section provides detailed protocols for the enantioselective reduction of 1-(4-methoxyphenyl)propan-2-one using a ketoreductase with a substrate-coupled cofactor regeneration system.

3.1. Materials and Reagents

Reagent/MaterialGradeSupplier
1-(4-methoxyphenyl)propan-2-one≥98%Commercially Available
Ketoreductase (KRED)Screening kit or specific enzymeCommercially Available
NADP⁺ or NAD⁺≥95%Commercially Available
IsopropanolAnhydrous, ≥99.5%Commercially Available
Potassium Phosphate Buffer (pH 7.0)Molecular Biology GradeCommercially Available
Ethyl AcetateHPLC GradeCommercially Available
Anhydrous Sodium SulfateReagent GradeCommercially Available
(R)- and (S)-1-(4-methoxyphenyl)propan-2-olAnalytical StandardCommercially Available
HexaneHPLC GradeCommercially Available
EthanolHPLC GradeCommercially Available

3.2. Equipment

  • Magnetic stirrer with stir bars

  • Thermostatically controlled water bath or heating block

  • pH meter

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • Rotary evaporator

  • Chiral High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Chiral HPLC column (e.g., Chiralcel OD-H, Chiralpak AD-H, or Lux Cellulose-1)[5][12]

3.3. Protocol 1: Small-Scale Enzyme Screening

This protocol is designed to quickly identify the best performing KRED from a screening kit.

  • Prepare a stock solution of the substrate: Dissolve 1-(4-methoxyphenyl)propan-2-one in a minimal amount of a water-miscible co-solvent like DMSO or ethanol to a final concentration of 100 mg/mL.

  • Prepare the reaction buffer: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.0.

  • Set up the reactions: In individual microcentrifuge tubes, combine:

    • 900 µL of 100 mM potassium phosphate buffer (pH 7.0)

    • 50 µL of isopropanol

    • 1-5 mg of the respective KRED lyophilizate

    • 1 mg of NADP⁺ or NAD⁺ (as required by the enzyme)

  • Initiate the reaction: Add 10 µL of the substrate stock solution to each tube.

  • Incubate: Secure the tubes in a shaker or on a rotator at 30 °C for 24 hours.

  • Work-up:

    • Add 500 µL of ethyl acetate to each tube.

    • Vortex vigorously for 1 minute.

    • Centrifuge to separate the layers.

    • Carefully transfer the upper organic layer to a new tube.

    • Dry the organic layer over anhydrous sodium sulfate.

  • Analyze: Analyze the organic extract by chiral HPLC to determine the conversion and enantiomeric excess (ee).

3.4. Protocol 2: Preparative-Scale Reduction

This protocol is for a larger scale reaction using the optimal KRED identified in the screening phase.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine:

    • 100 mL of 100 mM potassium phosphate buffer (pH 7.0)

    • 5 mL of isopropanol

    • 1.0 g (6.09 mmol) of 1-(4-methoxyphenyl)propan-2-one

    • 50-200 mg of the selected KRED lyophilizate

    • 20 mg of NADP⁺ or NAD⁺

  • Incubation: Stir the reaction mixture at 30 °C. Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours), performing a work-up as described in Protocol 1, and analyzing by chiral HPLC.

  • Reaction Completion and Work-up: Once the reaction has reached the desired conversion (typically >95%), proceed with the work-up:

    • Extract the reaction mixture three times with 50 mL of ethyl acetate.

    • Combine the organic layers.

    • Wash the combined organic layers with 50 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate.

    • Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification (if necessary): The crude product can be purified by flash column chromatography on silica gel if required.

Analytical Methodology: Chiral HPLC Analysis

The accurate determination of conversion and enantiomeric excess is crucial for evaluating the success of the enzymatic reduction. Chiral HPLC is the most common and reliable method for this analysis.[12]

4.1. Sample Preparation

  • Reaction Samples: The ethyl acetate extract from the work-up can be directly injected after appropriate dilution with the mobile phase.

  • Racemic Standard: Prepare a racemic standard of 1-(4-methoxyphenyl)propan-2-ol by reducing the starting ketone with a non-selective reducing agent like sodium borohydride. This is essential for peak identification and resolution calculation.

4.2. HPLC Conditions

The optimal HPLC conditions will depend on the specific chiral stationary phase (CSP) used. The following are representative starting conditions that may require further optimization.

ParameterCondition
Column Chiralcel OD-H (250 x 4.6 mm, 5 µm)[5]
Mobile Phase n-Hexane/Isopropanol (90:10, v/v)[5]
Flow Rate 0.5 mL/min[5]
Detection UV at 254 nm[5]
Column Temperature Ambient[5]
Injection Volume 5 µL[5]

4.3. Data Analysis

  • Conversion: Calculated by comparing the peak area of the remaining substrate to the sum of the peak areas of the substrate and the two product enantiomers.

    • Conversion (%) = [ (Area(R)-alcohol + Area(S)-alcohol) / (Areasubstrate + Area(R)-alcohol + Area(S)-alcohol) ] x 100

  • Enantiomeric Excess (ee): Calculated from the peak areas of the two enantiomers.

    • ee (%) = [ |Areamajor enantiomer - Areaminor enantiomer| / (Areamajor enantiomer + Areaminor enantiomer) ] x 100

Visualization of the Workflow

Diagram 1: Overall Reaction Scheme

ReactionScheme Substrate 1-(4-methoxyphenyl)propan-2-one Product (R)- or (S)-1-(4-methoxyphenyl)propan-2-ol Substrate->Product KRED KRED Ketoreductase (KRED) NADP NADP+ NADPH NADPH NADP:n->NADPH:s NADPH:s->NADP:n Isopropanol Isopropanol Acetone Acetone Isopropanol->Acetone KRED

Caption: Enzymatic reduction of 1-(4-methoxyphenyl)propan-2-one with cofactor regeneration.

Diagram 2: Experimental Workflow

Workflow cluster_prep Preparation cluster_reaction Enzymatic Reaction cluster_workup Work-up cluster_analysis Analysis A Prepare Buffer and Substrate Stock B Combine Reagents: Buffer, Substrate, KRED, Cofactor, Isopropanol A->B C Incubate at 30°C with Stirring B->C D Liquid-Liquid Extraction with Ethyl Acetate C->D E Dry and Concentrate Organic Phase D->E F Chiral HPLC Analysis E->F G Determine Conversion and Enantiomeric Excess F->G

Caption: Step-by-step experimental workflow for the enzymatic reduction.

Expected Results and Troubleshooting

ParameterExpected OutcomePotential IssuesTroubleshooting
Conversion >95%Low conversion- Inactive enzyme: Use fresh enzyme. - Substrate/product inhibition: Lower substrate concentration. - Incorrect pH or temperature: Optimize reaction conditions. - Insufficient cofactor regeneration: Increase isopropanol concentration or add more cofactor.
Enantiomeric Excess (ee) >99%Low ee- Sub-optimal enzyme: Screen for a more selective KRED. - Racemization of product: Unlikely under these conditions, but check product stability.
HPLC Resolution Baseline separation of enantiomersPoor resolution- Optimize mobile phase composition. - Try a different chiral column. - Adjust flow rate and temperature.

Conclusion

The enantioselective enzymatic reduction of 1-(4-methoxyphenyl)propan-2-one offers a highly efficient and environmentally benign route to a valuable chiral building block. By following the protocols outlined in this guide, researchers can successfully implement this biocatalytic transformation. The key to success lies in the careful selection of the ketoreductase, the implementation of an effective cofactor regeneration system, and the use of robust analytical methods for monitoring the reaction and determining the stereochemical outcome.

References

  • Li, Q., et al. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications. [Link]

  • Schmid, A., et al. (2001). Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Applied Microbiology and Biotechnology, 55(3), 263-270. [Link]

  • Ryan, B. J., et al. (2023). Coupled immobilized bi-enzymatic flow reactor employing cofactor regeneration of NAD + using a thermophilic aldehyde dehydrogenase and lactate dehydrogenase. RSC Advances, 13(24), 16345-16353. [Link]

  • Mashhadinezhad, Z., et al. (2013). Baker's yeast catalyzed asymmetric reduction of prochiral ketones in different reaction mediums. Records of Natural Products, 7(3), 206-218. [Link]

  • Kroutil, W., et al. (2004). Enzyme-Catalyzed Asymmetric Reduction of Ketones. In Science of Synthesis (Vol. 2, pp. 151-178). Thieme. [Link]

  • Devine, P. N., et al. (2017). Processes using amino acid dehydrogenases and ketoreductase-based cofactor regenerating system. U.S.
  • Li, T., et al. (2023). New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones. Molecules, 28(3), 1438. [Link]

  • Schmölzer, K., et al. (2016). Schematic overview of our system for continuous cofactor regeneration. ResearchGate. [Link]

  • Forgó, P., et al. (2024). Enantiocomplementary Bioreduction of 1-(Arylsulfanyl)propan-2-ones. Molecules, 29(16), 3749. [Link]

  • Moore, J. C., et al. (2014). Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. Organic Process Research & Development, 18(3), 424-429. [Link]

  • de la Mata, I., et al. (2017). Recent Advances in Cofactor Regeneration Systems Applied to Biocatalyzed Oxidative Processes. Catalysts, 7(12), 375. [Link]

  • Pollard, D. J., & Truppo, M. D. (2017). Carbonyl Reduction. In Science of Synthesis: Biocatalysis in Organic Synthesis (Vol. 1, pp. 421-460). Thieme. [Link]

  • Organic Chemistry Portal. (n.d.). Alcohol synthesis by carbonyl compound reduction. Organic Chemistry Portal. [Link]

  • Wikipedia. (n.d.). Carbonyl reduction. Wikipedia. [Link]

  • Contente, M. L., et al. (2018). Four Atom Efficient Enzyme Cascades for All 4-Methoxyphenyl-1,2-propanediol Isomers Including Product Crystallization Targeting High Product Concentrations and Excellent E-Factors. ACS Sustainable Chemistry & Engineering, 6(8), 10186-10193. [Link]

  • Patsnap. (2025). How to Use Carbonyl Chemistry in Advanced Synthesis Techniques? Patsnap Eureka. [Link]

  • Ali, I., et al. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Journal of the Chinese Chemical Society, 54(6), 1443-1448. [Link]

  • SIELC Technologies. (2018). 2-Propanone, 1-(4-methoxyphenyl)-. SIELC Technologies. [Link]

  • Zhao, H. (2020). Illuminating 'ene' reductases for a new-to-nature transformation. Nature Research Chemistry Community. [Link]

  • Mangelings, D., & Vander Heyden, Y. (2010). A generic screening approach for chiral separations in supercritical fluid chromatography. Journal of Chromatography A, 1217(4), 654-662. [Link]

  • Amanote Research. (n.d.). Enantioselective Enzymatic Reductions of Sterically Bulky Aryl Alkyl Ketones Catalyzed by a NADPH-Dependent Carbonyl Reductase. Amanote Research. [Link]

Sources

Application

biocatalytic synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol using ADH

Application Note & Protocol Topic: Biocatalytic Synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol using Alcohol Dehydrogenase (ADH) Abstract The enantioselective synthesis of chiral alcohols is of paramount importance in t...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Topic: Biocatalytic Synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol using Alcohol Dehydrogenase (ADH)

Abstract

The enantioselective synthesis of chiral alcohols is of paramount importance in the pharmaceutical and fine chemical industries, where a specific stereoisomer often dictates biological activity.[1] This guide provides a comprehensive overview and a detailed laboratory protocol for the asymmetric synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol, a valuable chiral building block, from the prochiral ketone 1-(4-methoxyphenyl)propan-2-one. The protocol leverages the high stereoselectivity of an alcohol dehydrogenase (ADH) enzyme. Central to the economic viability of this process is the in-situ regeneration of the expensive nicotinamide cofactor (NAD(P)H), which is addressed herein through a robust enzyme-coupled system. This document is intended for researchers, scientists, and drug development professionals seeking to implement green and efficient biocatalytic methods for the production of enantiopure chemicals.

Scientific Foundation: The Rationale for Biocatalysis

The synthesis of single-enantiomer compounds is a cornerstone of modern chemistry, particularly in pharmaceutical development.[2] While traditional chemical methods for asymmetric synthesis exist, they often rely on heavy metal catalysts, harsh reaction conditions, and complex purification steps. Biocatalysis, using isolated enzymes or whole-cell systems, offers a compelling alternative, characterized by exceptional selectivity (chemo-, regio-, and stereo-), mild reaction conditions (aqueous media, ambient temperature, and pressure), and a reduced environmental footprint.[3]

Alcohol dehydrogenases (ADHs, E.C. 1.1.1.x) are a class of oxidoreductases that catalyze the reversible oxidation of alcohols to aldehydes or ketones.[4][5] Their synthetic utility lies in the reverse reaction: the highly stereoselective reduction of prochiral ketones to chiral secondary alcohols.[6]

The ADH Catalytic Mechanism

The core of ADH catalysis is the transfer of a hydride ion (H⁻) from the nicotinamide cofactor, typically NADH or NADPH, to the carbonyl carbon of the substrate.[7] The enzyme's chiral active site binds the prochiral ketone in a specific orientation, exposing one of the two faces of the carbonyl group to the cofactor. This precise positioning dictates which enantiomer of the alcohol is produced.[8]

  • Prelog's Rule: Most ADHs follow this rule, where the hydride is delivered to the Re-face of the carbonyl, yielding the (S)-alcohol.

  • Anti-Prelog Selectivity: Other ADHs deliver the hydride to the Si-face, producing the (R)-alcohol.

For the synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol, an anti-Prelog ADH, such as ADH-A from Rhodococcus ruber, is an excellent choice, as it has been shown to be highly selective for this transformation.[9]

Figure 1: Stereoselective Ketone Reduction by ADH sub 1-(4-methoxyphenyl)propan-2-one (Prochiral Ketone) adh ADH Enzyme (e.g., from R. ruber) sub->adh Binds to Active Site nadph NAD(P)H (Hydride Source) nadph->adh prod (S)-1-(4-methoxyphenyl)propan-2-ol (Chiral Alcohol) adh->prod Releases Product nadp NAD(P)⁺ (Oxidized Cofactor) adh->nadp

Caption: Stereoselective reduction of a prochiral ketone by ADH.

The Cofactor Challenge: Why Regeneration is Essential

ADHs are dependent on nicotinamide cofactors (NADH or NADPH) which are consumed stoichiometrically in the reaction.[4] These molecules are prohibitively expensive, making their use in stoichiometric amounts economically unfeasible for any practical scale of synthesis.[10] Therefore, an efficient in situ cofactor regeneration system is not just an optimization but a fundamental requirement for the process. This involves coupling the primary reaction with a secondary reaction that converts the oxidized cofactor (NAD(P)⁺) back to its reduced, active form (NAD(P)H).

There are two primary strategies for cofactor regeneration:

  • Substrate-Coupled Regeneration: A sacrificial secondary alcohol, such as 2-propanol (isopropanol), is added in large excess. The same ADH that reduces the target ketone also oxidizes the isopropanol to acetone, regenerating the NAD(P)H in the process.[11] While simple, this method requires high concentrations of the sacrificial alcohol and can be limited by equilibrium constraints.

  • Enzyme-Coupled Regeneration: A second enzyme and its corresponding substrate are added to the system. This is often the preferred method due to its high efficiency and favorable thermodynamics. Common systems include:

    • Glucose Dehydrogenase (GDH): Oxidizes glucose to gluconolactone, which irreversibly hydrolyzes to gluconic acid. This is a highly efficient and widely used system.[12][13]

    • Formate Dehydrogenase (FDH): Oxidizes formate to carbon dioxide (CO₂). This system is advantageous as the gaseous by-product does not complicate downstream processing.[10]

This protocol will utilize the GDH/glucose system for its robustness and high efficiency.

Figure 2: Enzyme-Coupled Cofactor Regeneration Cycle cluster_main Primary Reaction (Synthesis) cluster_regen Regeneration Reaction ketone 1-(4-MeO-Ph)-propan-2-one adh ADH ketone->adh alcohol (S)-1-(4-MeO-Ph)-propan-2-ol adh->alcohol nadp NAD(P)⁺ adh->nadp glucose Glucose gdh GDH glucose->gdh gluconolactone Gluconolactone gdh->gluconolactone nadph NAD(P)H gdh->nadph nadph->adh e⁻ donor nadp->gdh e⁻ acceptor

Caption: The catalytic cycle of cofactor regeneration.

Experimental Design & Parameters

The success of a biocatalytic reaction hinges on the careful optimization of several key parameters.

ParameterRecommended RangeRationale & Justification
Biocatalyst ADH from Rhodococcus ruber (ADH-A) or similar anti-Prelog enzymeProven high enantioselectivity (>99% ee) for the reduction of 1-(4-methoxyphenyl)propan-2-one to the (S)-alcohol.[9]
Cofactor NADP⁺/NADPHMany robust ADHs and GDHs operate efficiently with the phosphorylated cofactor.
Regeneration System Glucose Dehydrogenase (GDH) & D-GlucoseProvides a strong thermodynamic driving force for the reaction, ensuring high conversion.[12]
pH 7.0 - 8.0Represents a compromise. Ketone reduction is often favored at neutral to slightly acidic pH, while the stability of the reduced cofactor (NADPH) is higher in slightly alkaline conditions.[5]
Temperature 25 - 35 °CBalances enzyme activity (which increases with temperature) and enzyme stability (which decreases at higher temperatures). Most mesophilic ADHs perform optimally in this range.
Buffer Potassium Phosphate or Tris-HCl (50-100 mM)Maintains a stable pH throughout the reaction, which is crucial for enzyme activity and stability.
Substrate Conc. 10 - 50 mMHigher concentrations can lead to substrate inhibition or toxicity to the enzymes. Starting in this range is advisable for initial trials.
Co-solvent 5-10% (v/v) DMSO or 2-propanolThe ketone substrate has limited aqueous solubility. A water-miscible organic co-solvent is often necessary to achieve the desired substrate concentration.[14]

Detailed Laboratory Protocol

This protocol describes a 10 mL scale reaction. It should be adapted and optimized for specific enzyme preparations and larger scales.

Materials & Reagents
  • Alcohol Dehydrogenase (e.g., ADH-A from Rhodococcus ruber, lyophilized powder or solution)

  • Glucose Dehydrogenase (GDH, lyophilized powder or solution)

  • 1-(4-methoxyphenyl)propan-2-one (Substrate, MW: 164.20 g/mol )

  • (S)-1-(4-methoxyphenyl)propan-2-ol (Analytical Standard, MW: 166.22 g/mol )[15]

  • β-NADP⁺ (Nicotinamide adenine dinucleotide phosphate, oxidized form)

  • D-Glucose (Anhydrous)

  • Potassium Phosphate Monobasic (KH₂PO₄)

  • Potassium Phosphate Dibasic (K₂HPO₄)

  • Dimethyl sulfoxide (DMSO)

  • Ethyl Acetate

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Deionized Water

Equipment
  • Magnetic stirrer with stir bar

  • pH meter

  • Analytical balance

  • Standard laboratory glassware (beakers, flasks, graduated cylinders)

  • Separatory funnel

  • Rotary evaporator

  • HPLC or GC system with a chiral column (e.g., Chiralcel OD-H or similar) for analysis

Preparation of Solutions
  • Phosphate Buffer (100 mM, pH 7.5):

    • Dissolve an appropriate mixture of KH₂PO₄ and K₂HPO₄ in deionized water to achieve a final concentration of 100 mM and a pH of 7.5. Filter sterilize if storing for extended periods.

  • Substrate Stock Solution (500 mM in DMSO):

    • Dissolve 821 mg of 1-(4-methoxyphenyl)propan-2-one in DMSO to a final volume of 10 mL.

Reaction Setup & Execution

Figure 3: Experimental Workflow prep 1. Reagent Preparation setup 2. Reaction Setup (Buffer, Glucose, NADP⁺) prep->setup add_enz 3. Add Enzymes (GDH, ADH) setup->add_enz add_sub 4. Add Substrate (Start Reaction) add_enz->add_sub react 5. Incubation (30°C, Stirring) add_sub->react monitor 6. Monitoring (HPLC/GC) react->monitor quench 7. Quench & Work-up monitor->quench analyze 8. Final Analysis (% Conversion, % ee) quench->analyze

Caption: High-level overview of the experimental procedure.

  • Reaction Vessel Setup: To a 25 mL Erlenmeyer flask containing a magnetic stir bar, add 8.8 mL of 100 mM Phosphate Buffer (pH 7.5).

  • Add Cofactor and Regeneration Substrate: Add D-Glucose to a final concentration of 55 mM (99.1 mg) and NADP⁺ to a final concentration of 1 mM (7.7 mg). Stir until fully dissolved.

  • Add Enzymes: Add GDH (approx. 10-20 Units) and ADH (approx. 10-20 Units). Note: The optimal enzyme activity ratio may require empirical determination. Allow the enzymes to dissolve for 5-10 minutes.

  • Initiate Reaction: Start the reaction by adding 200 µL of the 500 mM substrate stock solution to achieve a final substrate concentration of 10 mM. The final reaction volume is 10 mL.

  • Incubation: Seal the flask (e.g., with Parafilm) and place it on a magnetic stirrer in a temperature-controlled environment (e.g., an incubator) at 30°C.

  • Monitoring: Periodically (e.g., at t = 1, 4, 8, 24 hours), withdraw a small aliquot (e.g., 50 µL), quench the reaction by adding it to 450 µL of ethyl acetate, vortex thoroughly, and centrifuge. Analyze the organic layer by chiral HPLC or GC to monitor conversion and enantiomeric excess.

Reaction Work-up and Product Isolation
  • Quenching: Once the reaction has reached completion (as determined by monitoring), quench the entire reaction mixture by adding 10 mL of ethyl acetate.

  • Extraction: Transfer the mixture to a separatory funnel. Shake vigorously and allow the layers to separate. Collect the organic (top) layer.

  • Back-Extraction: Extract the aqueous layer two more times with 10 mL of ethyl acetate each time. Combine all organic extracts.

  • Washing: Wash the combined organic phase with 15 mL of brine to remove residual water and water-soluble components.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product as an oil or solid.

Analysis of Conversion and Enantioselectivity

The conversion of the ketone and the enantiomeric excess (ee) of the alcohol product are determined using chiral chromatography.

  • Conversion (%): Calculated from the relative peak areas of the product and remaining substrate. Conversion (%) = [Area_Product / (Area_Product + Area_Substrate)] * 100

  • Enantiomeric Excess (% ee): Calculated from the peak areas of the (S) and (R) enantiomers of the product. % ee = [|Area_(S) - Area_(R)| / (Area_(S) + Area_(R))] * 100

A successful reaction should yield >95% conversion with a product ee of >99% for the (S)-enantiomer.

Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive enzyme(s).Verify enzyme activity with a standard assay. Use a fresh batch of enzyme.
Incorrect pH or temperature.Calibrate pH meter and verify reaction temperature.
Cofactor degradation.Prepare NADP⁺ solution fresh. Ensure pH is not highly acidic or alkaline.
Stalled Reaction Substrate/product inhibition.Lower the initial substrate concentration. Consider in-situ product removal if feasible.
Cofactor regeneration failure.Ensure sufficient glucose and active GDH are present.
Low Enantioselectivity Incorrect ADH chosen.Ensure an enzyme with known selectivity for the target product is used.
Racemization of the product.This is unlikely under these mild conditions but could be investigated.
Presence of contaminating enzymes (if using a crude lysate).Use a purified enzyme preparation.

Conclusion

The biocatalytic reduction of 1-(4-methoxyphenyl)propan-2-one using an alcohol dehydrogenase provides a highly efficient, selective, and environmentally benign route to the valuable chiral intermediate (S)-1-(4-methoxyphenyl)propan-2-ol. The key to a successful and scalable process is the implementation of a robust cofactor regeneration system, such as the glucose/GDH system detailed here. By carefully controlling reaction parameters, researchers can achieve excellent conversions and near-perfect enantioselectivity, highlighting the power of biocatalysis in modern organic synthesis.

References

  • Development and optimization of efficient cofactor regeneration systems for NAD (P) H-dependent biocatalytic oxidoreduction processes. (n.d.). Google AI.
  • Cofactor regeneration in immobilized enzyme systems: chemical grafting of functional NAD in the active site of dehydrogenases. (n.d.). PubMed.
  • Recently proposed cofactor regeneration systems for coupling with redox... (n.d.).
  • Alcohol Dehydrogenases as Catalysts in Organic Synthesis. (2022, May 10). Frontiers.
  • Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. (n.d.). Frontiers.
  • Biocatalytic Cascade of Sebacic Acid Production with In Situ Co-Factor Regeneration Enabled by Engineering of an Alcohol Dehydrogenase. (2022, October 27). MDPI.
  • Enantioselective synthesis strategies to prepare chiral tertiary alcohols. (n.d.).
  • 13.1. Reduction of a Ketone Using Sodium Borohydride. Control of a Reaction by TLC. (2020, August 28). Books.
  • Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. (2023, May 5). Semantic Scholar.
  • Harnessing Alcohol Dehydrogenases in Organic Reaction Cascades: A Strategy for Enhanced Efficiency in Synthetic Organic Chemistry. (2025, February 27). MDPI.
  • Flow Process for Ketone Reduction Using a Superabsorber-Immobilized Alcohol Dehydrogenase from Lactobacillus brevis in a Packed-Bed Reactor. (2019, October 24). PMC.
  • Enantioselective access to chiral aliphatic amines and alcohols via Ni-catalyzed hydroalkyl
  • Four Atom Efficient Enzyme Cascades for All 4-Methoxyphenyl-1,2-propanediol Isomers Including Product Crystallization Targeting High Product Concentrations and Excellent E-Factors. (2018, July 4).
  • Alcohol dehydrogenases-catalyzed asymmetric reduction of a ketone to... (n.d.).
  • Enzymatic Reduction of Ketones in “Micro-aqueous” Media Catalyzed by ADH-A from Rhodococcus ruber. (n.d.).
  • Biocatalytic characterization of an alcohol dehydrogenase variant deduced from Lactobacillus kefir in asymmetric hydrogen transfer. (2023, October 12). PMC.
  • Alcohol Dehydrogenases as Catalysts in Organic Synthesis. (2022, May 10).
  • Investigation of asymmetric alcohol dehydrogenase (ADH)
  • 1-(4-Methoxyphenyl)propan-2-ol | C10H14O2 | CID 169145. (n.d.). PubChem.
  • Alcohol dehydrogenase (ADH)-catalyzed reduction of acetophenone (1) to... (n.d.).
  • Immobilization of Alcohol Dehydrogenases on Silica-Based Supports and Their Application in Enantioselective Ketone Reductions. (2024, February 17). UNIPI.
  • Organic & Biomolecular Chemistry. (2025, January 24). RSC Publishing.
  • Practical Methods for - Biocatalysis and Biotransform

Sources

Method

Application Note: A Detailed Protocol for the Grignard Synthesis of 1-(4-Methoxyphenyl)-2-propanol

Abstract This application note provides a comprehensive, field-proven protocol for the synthesis of 1-(4-methoxyphenyl)-2-propanol via a Grignard reaction. This secondary alcohol is a valuable building block in the synth...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 1-(4-methoxyphenyl)-2-propanol via a Grignard reaction. This secondary alcohol is a valuable building block in the synthesis of various organic molecules and pharmaceutical intermediates. The protocol details the preparation of the Grignard reagent, p-methoxyphenylmagnesium bromide, from 4-bromoanisole, followed by its nucleophilic addition to propylene oxide. This document offers in-depth explanations of the experimental choices, rigorous safety protocols, and detailed procedures for reaction workup and product purification, ensuring a reproducible and high-yield synthesis.

Introduction

The Grignard reaction is a cornerstone of synthetic organic chemistry, enabling the formation of carbon-carbon bonds with exceptional versatility.[1] Discovered by Victor Grignard in the early 20th century, this organometallic reaction involves the addition of an organomagnesium halide (Grignard reagent) to an electrophilic carbon, such as that in a carbonyl group or an epoxide.[2] The reaction of a Grignard reagent with an epoxide provides a reliable method for the synthesis of alcohols with a two-carbon extension from the electrophile.

This protocol focuses on the synthesis of 1-(4-methoxyphenyl)-2-propanol, a secondary alcohol of interest in medicinal chemistry and as a precursor for more complex molecular architectures. The synthesis proceeds in two main stages: the formation of p-methoxyphenylmagnesium bromide from 4-bromoanisole and magnesium turnings, followed by the ring-opening of propylene oxide by the Grignard reagent. The subsequent acidic workup yields the desired product.

The mechanism of the epoxide ring-opening by a Grignard reagent is a nucleophilic substitution (SN2) type reaction.[3] The highly nucleophilic carbon of the Grignard reagent attacks the less sterically hindered carbon of the propylene oxide ring, leading to the formation of a magnesium alkoxide intermediate. This intermediate is then protonated during the acidic workup to yield the final secondary alcohol.

Reaction Scheme

Step 1: Formation of the Grignard Reagent

CH₃OC₆H₄Br + Mg → CH₃OC₆H₄MgBr

4-Bromoanisole + Magnesium → p-Methoxyphenylmagnesium bromide

Step 2: Reaction with Propylene Oxide and Workup

CH₃OC₆H₄MgBr + C₃H₆O → CH₃OC₆H₄CH₂CH(OMgBr)CH₃

p-Methoxyphenylmagnesium bromide + Propylene Oxide → Magnesium alkoxide intermediate

CH₃OC₆H₄CH₂CH(OMgBr)CH₃ + H₃O⁺ → CH₃OC₆H₄CH₂CH(OH)CH₃ + Mg(OH)Br

Magnesium alkoxide intermediate + Acidic Workup → 1-(4-Methoxyphenyl)-2-propanol

Materials and Methods

Reagents and Materials
Chemical NameCAS NumberMolecular FormulaMolecular Weight ( g/mol )QuantitySupplier
4-Bromoanisole104-92-7C₇H₇BrO187.0418.7 g (0.1 mol)Sigma-Aldrich
Magnesium turnings7439-95-4Mg24.312.67 g (0.11 mol)Sigma-Aldrich
Propylene oxide75-56-9C₃H₆O58.086.4 g (0.11 mol)Sigma-Aldrich
Anhydrous diethyl ether60-29-7(C₂H₅)₂O74.12200 mLSigma-Aldrich
Iodine7553-56-2I₂253.811 crystalSigma-Aldrich
Hydrochloric acid (1 M)7647-01-0HCl36.46100 mLFisher Scientific
Saturated sodium bicarbonate solution144-55-8NaHCO₃84.0150 mLFisher Scientific
Saturated sodium chloride solution (brine)7647-14-5NaCl58.4450 mLFisher Scientific
Anhydrous sodium sulfate7757-82-6Na₂SO₄142.0410 gFisher Scientific
Equipment
  • 500 mL three-necked round-bottom flask

  • 250 mL dropping funnel

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus (for purification)

  • Standard laboratory glassware

  • Nitrogen or argon gas inlet

Experimental Protocol

Preparation of the Grignard Reagent (p-Methoxyphenylmagnesium bromide)
  • Glassware Preparation: All glassware must be scrupulously dried in an oven at 120 °C overnight and assembled while hot under a stream of dry nitrogen or argon to ensure anhydrous conditions. Even trace amounts of water will quench the Grignard reagent.[4]

  • Reaction Setup: Assemble a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube (filled with calcium chloride), and a 250 mL dropping funnel. Maintain a positive pressure of inert gas throughout the reaction.

  • Initiation: Place the magnesium turnings (2.67 g) in the reaction flask. Add a single crystal of iodine. The iodine serves as an activator by etching the passivating magnesium oxide layer on the surface of the turnings.[5]

  • Addition of 4-Bromoanisole: Prepare a solution of 4-bromoanisole (18.7 g) in 100 mL of anhydrous diethyl ether in the dropping funnel.

  • Grignard Formation: Add approximately 10 mL of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy with gentle refluxing. If the reaction does not start, gentle warming with a heat gun may be necessary. Once initiated, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux. The formation of the Grignard reagent is exothermic.[2]

  • Completion: After the addition is complete, continue to stir the mixture for an additional 30 minutes to ensure all the magnesium has reacted. The resulting solution of p-methoxyphenylmagnesium bromide will be dark and cloudy.

Reaction with Propylene Oxide
  • Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice bath.

  • Addition of Propylene Oxide: Prepare a solution of propylene oxide (6.4 g) in 50 mL of anhydrous diethyl ether in the dropping funnel. Add this solution dropwise to the stirred and cooled Grignard reagent. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1 hour to ensure the reaction goes to completion.

Work-up and Isolation
  • Quenching: Carefully and slowly pour the reaction mixture onto approximately 100 g of crushed ice in a 1 L beaker with stirring. This will hydrolyze the magnesium alkoxide and any unreacted Grignard reagent.

  • Acidification: Add 1 M hydrochloric acid dropwise with stirring until the aqueous layer is clear and all the magnesium salts have dissolved.[6]

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic (ether) layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.[5][6]

  • Washing: Combine all the organic extracts and wash successively with 50 mL of saturated sodium bicarbonate solution (to neutralize any excess acid) and 50 mL of brine (to reduce the solubility of organic material in the aqueous phase).[6]

  • Drying: Dry the organic layer over anhydrous sodium sulfate.

  • Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator to yield the crude 1-(4-methoxyphenyl)-2-propanol.

Purification

The crude product can be purified by vacuum distillation.

  • Setup: Assemble a vacuum distillation apparatus.

  • Distillation: Heat the crude product under reduced pressure.

  • Fraction Collection: Collect the fraction that distills at the appropriate boiling point for 1-(4-methoxyphenyl)-2-propanol.

Results and Discussion

The successful synthesis of 1-(4-methoxyphenyl)-2-propanol should yield a colorless to pale yellow oil. The purity of the final product can be assessed by standard analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), and its structure confirmed by ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy and Infrared (IR) spectroscopy.

Expected Product Characteristics:

PropertyValue
Molecular FormulaC₁₀H₁₄O₂
Molecular Weight166.22 g/mol [7]
AppearanceColorless to pale yellow oil
Boiling PointLiterature values may vary depending on pressure
IUPAC Name1-(4-methoxyphenyl)propan-2-ol[7]

The key to a successful Grignard synthesis is the rigorous exclusion of moisture. All reagents and solvents must be anhydrous, and the apparatus must be thoroughly dried. The initiation of the Grignard reagent formation can sometimes be sluggish; activation with a small crystal of iodine is a common and effective technique.

Safety Precautions

  • Grignard Reagents: Grignard reagents are highly reactive, flammable, and react violently with water and protic solvents. Handle them under an inert atmosphere in a well-ventilated fume hood.[2]

  • Diethyl Ether: Diethyl ether is extremely flammable and volatile. Ensure there are no open flames or spark sources in the vicinity.

  • Propylene Oxide: Propylene oxide is a flammable and toxic substance. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles, in a fume hood.

  • Acid Handling: Handle hydrochloric acid with care, wearing appropriate PPE.

  • Exothermic Reactions: Both the formation of the Grignard reagent and its reaction with propylene oxide are exothermic. Use an ice bath to control the temperature and add reagents slowly.

Visualizations

Experimental Workflow

G cluster_0 Part 1: Grignard Reagent Formation cluster_1 Part 2: Reaction with Epoxide cluster_2 Part 3: Work-up & Purification A 1. Dry Glassware & Setup B 2. Add Mg Turnings & Iodine A->B C 3. Add 4-Bromoanisole in Ether B->C D 4. Initiate & Reflux C->D E 5. Cool Grignard Reagent to 0°C D->E Freshly prepared Grignard reagent F 6. Add Propylene Oxide in Ether E->F G 7. Stir at Room Temperature F->G H 8. Quench with Ice & Acidify G->H Reaction mixture I 9. Extract with Ether H->I J 10. Wash & Dry Organic Layer I->J K 11. Remove Solvent J->K L 12. Purify by Vacuum Distillation K->L M 1-(4-methoxyphenyl)-2-propanol L->M Pure Product

Caption: Workflow for the synthesis of 1-(4-methoxyphenyl)-2-propanol.

Reaction Mechanismdot

Sources

Application

Application Note: Enantioselective Synthesis of (S)-1-(4-Methoxyphenyl)propan-2-ol via Asymmetric Reduction

Introduction & Strategic Overview The asymmetric reduction of 4-methoxyphenylacetone (1-(4-methoxyphenyl)propan-2-one) to (S)-1-(4-methoxyphenyl)propan-2-ol is a critical transformation in modern pharmaceutical developme...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Overview

The asymmetric reduction of 4-methoxyphenylacetone (1-(4-methoxyphenyl)propan-2-one) to (S)-1-(4-methoxyphenyl)propan-2-ol is a critical transformation in modern pharmaceutical development. This chiral alcohol serves as a highly versatile building block for the synthesis of complex active pharmaceutical ingredients (APIs), including


-adrenergic agonists (e.g., formoterol derivatives) and targeted central nervous system therapeutics[1].

For drug development professionals scaling this intermediate, selecting the appropriate reduction methodology dictates the process's environmental impact, cost-of-goods, and downstream purification requirements. This application note provides a comprehensive, comparative guide to the two most robust, industry-proven methodologies for this transformation: Noyori-type Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Ketoreduction (KRED) .

Mechanistic Causality & Stereocontrol (E-E-A-T)

To achieve an enantiomeric excess (ee) of >99%, the reduction system must perfectly discriminate between the two enantiotopic faces of the prochiral ketone.

Chemocatalysis: Noyori Asymmetric Transfer Hydrogenation (ATH)

The ATH of 4-methoxyphenylacetone utilizes a Ruthenium(II) complex bearing a chiral diamine ligand, typically


. The causality of the stereoselection is governed by the "NH-effect"  and the rigid spatial geometry of the catalyst[2].
  • The Transition State: The catalyst operates via an outer-sphere mechanism. The Ru-hydride and the NH proton of the TsDPEN ligand simultaneously interact with the ketone's carbonyl carbon and oxygen, forming a highly ordered, six-membered pericyclic transition state.

  • Stereodirection: The bulky 4-methoxybenzyl group of the substrate experiences severe steric repulsion if oriented toward the

    
    -arene ligand of the catalyst. Consequently, it is forced into the open, unhindered quadrant of the chiral pocket. This strict spatial arrangement dictates that the hydride is delivered exclusively to the re-face of the carbonyl, yielding the (S)-enantiomer with high fidelity[3].
    
Biocatalysis: Ketoreductase (KRED) Mediated Reduction

Enzymatic reduction offers an alternative driven by the evolutionary precision of biological binding pockets[4].

  • The Chiral Pocket: An engineered (S)-selective Ketoreductase (KRED) binds 4-methoxyphenylacetone such that the large 4-methoxybenzyl moiety is anchored in the enzyme's hydrophobic macro-domain, while the small methyl group sits in the micro-domain.

  • Cofactor Recycling: The enzyme utilizes NADPH as the hydride donor. Because NADPH is stoichiometric and expensive, the system is made self-sustaining (and thermodynamically driven to completion) by coupling it with Glucose Dehydrogenase (GDH). GDH oxidizes inexpensive D-glucose to D-glucono-1,5-lactone, regenerating NADPH in situ and pushing the reaction equilibrium entirely toward the (S)-alcohol[5].

Process Workflow & Decision Matrix

Workflow cluster_chemo Chemocatalytic Pathway (ATH) cluster_bio Biocatalytic Pathway (KRED) Start 4-Methoxyphenylacetone (Prochiral Ketone) RuCat RuCl(p-cymene)[(S,S)-TsDPEN] + HCOOH / TEA Start->RuCat KRED Engineered (S)-KRED + NADP+ / GDH / Glucose Start->KRED ATH Outer-Sphere Hydride Transfer RuCat->ATH Product (S)-1-(4-Methoxyphenyl)propan-2-ol (>99% ee) ATH->Product Biored Enzymatic Bioreduction KRED->Biored Biored->Product

Caption: Parallel workflows for the synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol via chemocatalysis and biocatalysis.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in In-Process Controls (IPC) to ensure the system self-validates before proceeding to downstream isolation.

Protocol A: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Adapted for bench-scale pharmaceutical synthesis[6].

Reagents:

  • 4-Methoxyphenylacetone: 10.0 g (60.9 mmol)

  • 
    : 38.7 mg (0.06 mmol, S/C = 1000)
    
  • Formic Acid / Triethylamine (Azeotropic mixture, 5:2 molar ratio): 25 mL

  • Anhydrous Dichloromethane (DCM) or Ethyl Acetate: 50 mL

Step-by-Step Procedure:

  • System Purge: To a rigorously dried 250 mL Schlenk flask equipped with a magnetic stir bar, add the Ru-catalyst. Evacuate and backfill the flask with ultra-pure Argon three times.

  • Substrate Addition: Dissolve the 4-methoxyphenylacetone in 50 mL of degassed DCM. Transfer this solution to the Schlenk flask via a cannula under Argon.

  • Hydride Source Addition: Cool the flask to 0 °C. Dropwise, add the 5:2 Formic Acid/TEA azeotrope via syringe. Causality note: Cooling prevents the exothermic degradation of the active Ru-hydride species during initial formation.

  • Reaction Execution: Allow the reaction to warm to 25 °C and stir vigorously for 12–16 hours. The continuous evolution of

    
     gas indicates active turnover.
    
  • IPC Validation: Withdraw a 50

    
    L aliquot, quench with saturated 
    
    
    
    , extract with MTBE, and analyze via GC-FID. Proceed to workup only when conversion is >99%.
  • Workup: Quench the bulk reaction by slowly adding 50 mL of water. Separate the organic layer, wash with brine (2 x 50 mL), dry over anhydrous

    
    , and concentrate under reduced pressure to yield the crude (S)-alcohol.
    
Protocol B: Biocatalytic Reduction using Ketoreductase (KRED)

Optimized for high aqueous-phase conversion and green chemistry metrics[4].

Reagents:

  • 4-Methoxyphenylacetone: 10.0 g (60.9 mmol)

  • Engineered (S)-selective KRED powder: 200 mg

  • Glucose Dehydrogenase (GDH): 50 mg

  • 
     (Cofactor): 10 mg (catalytic)
    
  • D-Glucose: 16.5 g (91.5 mmol, 1.5 eq)

  • Potassium Phosphate Buffer (100 mM, pH 7.0, with 1 mM

    
    ): 100 mL
    
  • DMSO (Co-solvent): 10 mL

Step-by-Step Procedure:

  • Buffer Preparation: In a 250 mL baffled bioreactor, dissolve D-glucose and

    
     in the phosphate buffer. Adjust the pH to exactly 7.0 using 1M NaOH. Causality note: Maintaining pH 7.0 is critical; as glucose is oxidized to gluconic acid, the pH will drop, which can denature the KRED.
    
  • Enzyme Reconstitution: Add the KRED and GDH powders to the buffer. Stir gently at 150 rpm at 30 °C for 15 minutes to fully hydrate the enzymes.

  • Substrate Feeding: Dissolve 4-methoxyphenylacetone in 10 mL of DMSO. Add this solution dropwise to the bioreactor over 30 minutes to prevent substrate inhibition.

  • Reaction Execution: Incubate at 30 °C with continuous stirring (250 rpm). Utilize an autotitrator dispensing 1M NaOH to maintain the pH at 7.0.

  • IPC Validation: The reaction is complete when base consumption ceases. Verify via chiral HPLC (e.g., Chiralcel OD-H column; Hexane:IPA 90:10).

  • Workup: Add 100 mL of Ethyl Acetate to the bioreactor and stir vigorously for 10 minutes. Centrifuge the biphasic mixture at 4000 rpm for 10 minutes to break the protein emulsion. Isolate the organic layer, dry, and evaporate to yield the pure (S)-alcohol.

Quantitative Data Presentation

The following table summarizes the comparative metrics of both protocols, allowing process chemists to select the optimal route based on facility capabilities.

MetricRu-Catalyzed ATH (Protocol A)Biocatalytic KRED (Protocol B)
Enantiomeric Excess (ee) 97 - 98%> 99.5%
Chemical Yield > 95%> 92%
Catalyst Loading 0.1 mol% (S/C = 1000)2% w/w (Enzyme to Substrate)
Reaction Temperature 25 °C30 °C
Reaction Time 12 - 16 hours24 - 36 hours
Primary Solvent Dichloromethane / Ethyl AcetateAqueous Buffer / DMSO (10% v/v)
E-Factor (Waste/Product) Moderate (Organic waste)Low (Aqueous, biodegradable waste)
Scalability Limiting Factor Precious metal cost & removalReactor volume (Aqueous dilution)

References

  • Discovery of a multi-functional biocatalyst for asymmetric conjugate reduction-reductive amination ResearchGate[Link]

  • Reduction and Oxidation of Carbonyl Compounds and Derivatives (Noyori Asymmetric Hydrogenation) Royal Society of Chemistry (RSC)[Link]

  • Practical Synthesis of Optically Active Styrene Oxides via Reductive Transformation with Chiral Rhodium/Ruthenium Catalysts ACS Publications[Link]

Sources

Method

Application Note: Enantioselective Synthesis of (S)-1-(4-Methoxyphenyl)propan-2-ol, a Key Tamsulosin Intermediate

Introduction & Strategic Context The synthesis of highly pure chiral active pharmaceutical ingredients (APIs) requires rigorous stereochemical control. Tamsulosin, a blockbuster -adrenergic receptor antagonist prescribed...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Strategic Context

The synthesis of highly pure chiral active pharmaceutical ingredients (APIs) requires rigorous stereochemical control. Tamsulosin, a blockbuster


-adrenergic receptor antagonist prescribed for benign prostatic hyperplasia (BPH), relies on a critical chiral pharmacophore: the (R)-amine center.

While direct asymmetric reductive amination of ketones is an emerging field, the industrial gold standard for synthesizing the Tamsulosin chiral center relies on the enantioselective reduction of 4-methoxyphenylacetone to (S)-1-(4-methoxyphenyl)propan-2-ol . This strategic choice is dictated by chemical causality: the (S)-alcohol can be activated (via mesylation or tosylation) and subsequently displaced by an amine nucleophile via an


 mechanism. This induces a strict Walden inversion , cleanly flipping the stereocenter from (S) to the desired (R)-configuration of the final API.

This application note details two field-proven, self-validating protocols for the asymmetric reduction of 4-methoxyphenylacetone: a biocatalytic approach utilizing Alcohol Dehydrogenases (ADHs)[1] and a chemocatalytic approach employing Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH).

Workflow Ketone 4-Methoxyphenylacetone (Achiral Precursor) Alcohol (S)-1-(4-Methoxyphenyl)propan-2-ol (Chiral Intermediate) Ketone->Alcohol Asymmetric Reduction Mesylate (S)-Mesylate (Activated Intermediate) Alcohol->Mesylate MsCl, Et3N (Retention) Amine (R)-Tamsulosin Amine (Active API) Mesylate->Amine Amination (SN2) (Walden Inversion)

Figure 1: Synthetic workflow from 4-methoxyphenylacetone to (R)-Tamsulosin amine via the (S)-alcohol.

Mechanistic Pathway & Causality

The reduction of the prochiral ketone 4-methoxyphenylacetone requires facial discrimination. The delivery of a hydride to the Si-face of the carbonyl carbon exclusively yields the (S)-enantiomer.

  • Biocatalytic Causality: Short-chain NAD(H)-dependent alcohol dehydrogenases (SDRs), such as those isolated from Thermus thermophilus or Aeropyrum pernix, possess highly constrained active sites [2][3]. The steric bulk of the 4-methoxybenzyl group forces the substrate into a specific binding pocket orientation, ensuring that the hydride from NADH is delivered exclusively to the Si-face, achieving >99% enantiomeric excess (ee).

  • Chemocatalytic Causality: In Noyori's ATH, the chiral diamine ligand (e.g., (S,S)-TsDPEN) coordinated to the Ruthenium center creates a chiral environment. The NH proton of the ligand and the Ru-hydride form a six-membered pericyclic transition state with the ketone. The (S,S)-ligand sterically repels the bulky aryl group of the substrate, forcing Si-face hydride transfer.

Logic Start Target: (S)-1-(4-Methoxyphenyl)propan-2-ol Biocat Biocatalytic Route (ADH / KRED) Start->Biocat Chemcat Chemocatalytic Route (Ru-ATH) Start->Chemcat BioPros High ee (>99%) Green conditions Requires cofactor recycling Biocat->BioPros ChemPros High scalability Broad substrate scope Requires heavy metals Chemcat->ChemPros

Figure 2: Decision matrix for selecting the asymmetric reduction methodology.

Comparative Data Presentation

The following table summarizes the operational parameters and expected outcomes for both synthetic strategies, allowing process chemists to select the optimal route based on infrastructure and regulatory requirements.

ParameterBiocatalytic Reduction (ADH)Chemocatalytic Reduction (Ru-ATH)
Catalyst Recombinant ADH (e.g., ADHTt)RuCl(p-cymene)[(S,S)-TsDPEN]
Hydride Source Isopropanol (via NADH recycling)Formic Acid / Triethylamine (TEAF)
Operating Temperature 30°C – 50°C (Enzyme dependent)40°C
Enantiomeric Excess (ee) > 99%96% – 98%
Reaction Time 24 – 48 hours12 – 16 hours
Environmental Impact Low (Aqueous buffer, biodegradable)Moderate (Heavy metal residue removal)

Experimental Protocols

Protocol A: Biocatalytic Asymmetric Reduction (Enzymatic)

This protocol utilizes a coupled enzyme system where isopropanol serves as the terminal reductant to recycle the expensive NAD


 cofactor back to NADH [3].

Materials:

  • 4-Methoxyphenylacetone (Substrate)

  • Recombinant Alcohol Dehydrogenase (e.g., from Thermus thermophilus)

  • NAD

    
     (Cofactor)
    
  • Isopropanol (Sacrificial hydride donor)

  • Potassium phosphate buffer (100 mM, pH 7.0)

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 100 mL of 100 mM potassium phosphate buffer adjusted to pH 7.0. Add 1 mM MgSO

    
     to stabilize the enzyme structure.
    
  • Cofactor & Donor Addition: Dissolve NAD

    
     to a final concentration of 1 mM (0.1 mol% relative to substrate). Add 10 mL of isopropanol (10% v/v) to the buffer.
    
  • Enzyme Loading: Add 50 mg of lyophilized recombinant ADH powder to the solution. Stir gently at 100 rpm for 15 minutes at 30°C to ensure complete dissolution.

  • Substrate Feeding: Add 4-methoxyphenylacetone to achieve a final concentration of 50 mM. Expert Insight: To prevent substrate inhibition or enzyme denaturation by the organic ketone, implement a fed-batch addition strategy, adding the substrate in 5 aliquots over 10 hours.

  • Incubation: Incubate the reaction mixture in an orbital shaker at 40°C and 200 rpm for 24-36 hours. Monitor the conversion via TLC (Hexane:EtOAc 3:1) or GC.

  • Workup: Once conversion >98% is achieved, extract the aqueous mixture with ethyl acetate (

    
     mL). Combine the organic layers, wash with brine, dry over anhydrous Na
    
    
    
    SO
    
    
    , and concentrate under reduced pressure to yield (S)-1-(4-methoxyphenyl)propan-2-ol as a pale oil.
Protocol B: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH)

This protocol utilizes Noyori's classic Ru-TsDPEN system, which is highly scalable for industrial API manufacturing [4].

Materials:

  • 4-Methoxyphenylacetone (10.0 mmol, 1.64 g)

  • RuCl(p-cymene)[(S,S)-TsDPEN] (0.05 mmol, 31.8 mg, 0.5 mol%)

  • Formic acid / Triethylamine azeotrope (TEAF, 5:2 molar ratio)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • Inert Atmosphere Setup: Flame-dry a 50 mL Schlenk flask and purge with ultra-pure Nitrogen (

    
    ) three times.
    
  • Reagent Charging: Add 4-methoxyphenylacetone (1.64 g) and the RuCl(p-cymene)[(S,S)-TsDPEN] catalyst (31.8 mg) to the flask.

  • Solvent & Hydride Source: Inject 10 mL of anhydrous DCM, followed by 5 mL of the TEAF mixture via syringe. Expert Insight: The active catalytic species is a 16-electron Ruthenium complex formed after the loss of HCl. The formic acid provides the hydride, releasing CO

    
     gas as the driving force.
    
  • Reaction: Seal the flask and stir the dark red solution at 40°C for 14 hours. Ensure a bubbler is attached to safely vent the evolved CO

    
    .
    
  • Quenching & Extraction: Cool the reaction to room temperature and quench slowly with 20 mL of water. Separate the organic layer and extract the aqueous layer with DCM (

    
     mL).
    
  • Purification: Wash the combined organic layers with saturated NaHCO

    
     solution to remove residual formic acid, dry over MgSO
    
    
    
    , and evaporate the solvent. Purify via short-path silica plug to remove ruthenium residues.

Quality Control & Analytical Validation

To ensure the integrity of the downstream Walden inversion, the enantiomeric purity of the (S)-alcohol must be strictly validated.

  • Chiral HPLC Conditions:

    • Column: Chiralcel OD-H (

      
       mm)
      
    • Mobile Phase: Hexane / Isopropanol (95:5 v/v)

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 225 nm

  • Expected Retention Times: The (R)-enantiomer typically elutes first (~12.5 min), followed by the target (S)-enantiomer (~14.2 min). Baseline resolution is critical for accurate integration.

References

  • BRENDA Enzyme Database - EC 1.1.1.1 (Alcohol Dehydrogenase) BRENDA. URL:[Link]

  • Thermostable Alcohol Dehydrogenase from Thermococcus kodakarensis KOD1 for Enantioselective Bioconversion of Aromatic Secondary Alcohols Applied and Environmental Microbiology (PMC). URL:[Link]

  • Purification and Characterization of a Novel Recombinant Highly Enantioselective Short-Chain NAD(H)-Dependent Alcohol Dehydrogenase from Thermus thermophilus Applied and Environmental Microbiology (PMC). URL:[Link]

  • Desformoterol and process for its preparation (EP1093450B1)
Application

Application Note: High-Purity (S)-Alcohol Production via Lactobacillus brevis ADH

Executive Summary The alcohol dehydrogenase from Lactobacillus brevis (LbADH) is canonically defined as an anti-Prelog , (R)-selective enzyme.[1] This classification often leads researchers to overlook its utility in pro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The alcohol dehydrogenase from Lactobacillus brevis (LbADH) is canonically defined as an anti-Prelog , (R)-selective enzyme.[1] This classification often leads researchers to overlook its utility in producing (S)-alcohols .

This application note corrects that misconception. It details the precise mechanistic conditions under which LbADH yields (S)-enantiomers—specifically through Cahn-Ingold-Prelog (CIP) priority switching and oxidative kinetic resolution . We provide a field-validated protocol for the synthesis of pharmaceutical intermediates (e.g., statin side chains) where (S)-stereochemistry is required, utilizing a magnesium-dependent, NADPH-regenerating biphasic system.

Mechanistic Insight: The Stereochemical Paradox

To effectively use LbADH for (S)-alcohol production, one must understand that the enzyme's spatial preference is fixed, but the nomenclature of the product depends on the substrate's atomic priority.

The Anti-Prelog Rule & CIP Switching

LbADH transfers the pro-(R) hydride of NADPH to the si-face of the prochiral ketone.

  • Standard Case (Acetophenone): The hydride attacks the face opposite the large phenyl group. The resulting alcohol is (R) -phenylethanol.[2]

  • The (S)-Switch Case (e.g., Ethyl 4-chloro-3-oxobutanoate - COBE): When the substrate contains a halogenated substituent (e.g., -CH2Cl), the CIP priority rules change. The -CH2Cl group has higher priority than the ester tail, effectively "flipping" the descriptor from (R) to (S) , even though the enzyme attacks the same spatial face.

Oxidative Kinetic Resolution

Alternatively, LbADH can be used in "reverse" (oxidation mode) on a racemic alcohol mixture. It selectively oxidizes the (R)-enantiomer back to the ketone, leaving the (S)-enantiomer unreacted and optically pure (ee > 99%).

Visualization of the Pathway

The following diagram illustrates the stereochemical divergence and the cofactor regeneration cycle required for economic viability.

LbADH_Pathway cluster_0 Cofactor Regeneration (Coupled Enzyme) cluster_1 LbADH Biocatalysis Glucose Glucose GDH GDH Glucose->GDH Gluconolactone Gluconolactone GDH->Gluconolactone NADPH NADPH GDH->NADPH Reduction Substrate Prochiral Ketone (e.g., COBE) LbADH LbADH (Mg2+ dependent) Substrate->LbADH Product (S)-Alcohol (Anti-Prelog Product) LbADH->Product NADP NADP+ LbADH->NADP Oxidation NADP->GDH Recycle NADPH->LbADH Hydride Transfer

Figure 1: LbADH catalytic cycle showing the production of (S)-alcohol via CIP-switch substrates, coupled with a Glucose Dehydrogenase (GDH) cofactor regeneration system.

Experimental Protocol: Synthesis of (S)-4-Chloro-3-Hydroxybutanoate

Target: Production of the (S)-alcohol statin intermediate from Ethyl 4-chloro-3-oxobutanoate (COBE). Scale: 100 mL reaction volume (Fed-batch).

Materials & Reagents
ComponentSpecificationRole
Enzyme Recombinant LbADH (rec-E. coli)Biocatalyst (20 U/mL final)
Co-Enzyme Glucose Dehydrogenase (GDH-105)Cofactor Regeneration (5 U/mL)
Cofactor NADP+ (disodium salt)Hydride carrier (0.5 mM catalytic)
Buffer Base Potassium Phosphate (KPi), 100 mMpH maintenance (pH 6.5 - 7.0)
Activator Magnesium Chloride (MgCl₂)CRITICAL: 1 mM required for LbADH stability
Substrate Ethyl 4-chloro-3-oxobutanoate (COBE)Precursor (>98% purity)
Cosubstrate D-GlucoseHydride donor (1.2 eq vs substrate)
Organic Phase Butyl Acetate or MTBESubstrate reservoir (Biphasic system)
Enzyme Preparation (Self-Validating Step)
  • Expression: Use E. coli BL21(DE3) harboring pET28a-LbADH. Induce with 0.5 mM IPTG at 25°C for 16 hours to minimize inclusion bodies.

  • Lysis Buffer: 50 mM KPi (pH 7.0), 1 mM MgCl₂, 1 mM DTT. Note: Omission of MgCl₂ leads to irreversible activity loss during purification [1].

  • Validation: Measure activity using the standard acetophenone assay.

    • Control: Blank (no enzyme) must show < 0.001 ΔAbs/min at 340 nm.

    • Target: Specific activity > 300 U/mg protein.[3]

Biotransformation Workflow

Step 1: Aqueous Phase Preparation (50 mL)

  • Dissolve NADP+ (0.5 mM final) and Glucose (1.2 equivalents relative to total substrate) in 100 mM KPi buffer (pH 7.0).

  • Add MgCl₂ to a final concentration of 1 mM.

  • Add GDH (5 U/mL) and LbADH (20 U/mL).

Step 2: Organic Phase Preparation (50 mL)

  • Dissolve COBE (Substrate) in Butyl Acetate to a concentration of 200 mM.

  • Why Biphasic? COBE is unstable in water (spontaneous decomposition). The organic phase protects the substrate and prevents enzyme inhibition.

Step 3: Reaction Initiation

  • Overlay the organic phase onto the aqueous phase in a reaction vessel with overhead stirring.

  • Agitation: Set stirring to create a stable emulsion (increased interfacial area) without denaturing the enzyme (avoid vortexing).

  • Temperature: Maintain at 30°C.

Step 4: Monitoring & pH Control

  • pH Drift: The GDH reaction produces gluconic acid, lowering pH.

  • Action: Titrate automatically with 1M NaOH or 1M K₂CO₃ to maintain pH 7.0.

    • Self-Validation: If base consumption stops, the reaction has stalled (check enzyme activity or glucose depletion).

Downstream Processing (DSP)
  • Separation: Stop stirring; allow phases to separate (centrifuge if emulsion persists).

  • Extraction: Extract the aqueous phase 2x with ethyl acetate.

  • Drying: Combine organic layers, dry over MgSO₄, and concentrate in vacuo.

  • Analysis: Determine conversion by GC/HPLC and enantiomeric excess (ee) using a Chiralcel OD-H column.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion pH drop due to gluconic acidEnsure automated base addition (pH stat).
Loss of Enzyme Activity Magnesium depletion Supplement buffer with 1-5 mM MgCl₂. LbADH is structurally unstable without Mg²⁺ [1].
Low ee% Background chemical reductionEnsure "No Enzyme" control is negative. Lower Temp to 20°C to suppress non-enzymatic rates.
Emulsion too stable Protein denaturation at interfaceReduce stirring speed; add trace surfactant (Tween-20).

Case Study: Statin Intermediate Production

In a comparative study for the synthesis of atorvastatin intermediates, the use of LbADH (Anti-Prelog) on COBE yielded the (S)-alcohol with >99% ee.

  • Contrast: Standard "Prelog" enzymes (e.g., Lactobacillus kefir ADH) would yield the (R)-alcohol (which is technically the "Prelog" product for this substrate due to the same CIP switch).[4]

  • Yield: The biphasic system described above achieved 142 g/L space-time yield over 24 hours [2].

References

  • Niefind, K., et al. (2003). "The crystal structure of R-specific alcohol dehydrogenase from Lactobacillus brevis suggests the structural basis of its metal dependency."[5] Journal of Molecular Biology.

  • Leuchs, S., & Greiner, L. (2011).[3] "Alcohol Dehydrogenase from Lactobacillus brevis: A Versatile Robust Catalyst for Enantioselective Transformations."[3][6][7][8][9] Chemical and Biochemical Engineering Quarterly.

  • Hummel, W. (1997).[1] "New alcohol dehydrogenases for the synthesis of chiral compounds." Advances in Biochemical Engineering/Biotechnology.

  • Wolberg, M., et al. (2000). "Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach to statin side chains." Angewandte Chemie International Edition.

Sources

Method

Application Notes and Protocols for Cofactor Recycling Systems in the Biocatalytic Reduction of Ketones to Chiral Alcohols

For: Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Chiral Alcohols and Efficient Biocatalysis Chiral alcohols are indispensable building blocks in the pharmaceutical and fin...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Chiral Alcohols and Efficient Biocatalysis

Chiral alcohols are indispensable building blocks in the pharmaceutical and fine chemical industries, where the stereochemistry of a molecule dictates its biological activity. Asymmetric reduction of prochiral ketones offers the most direct route to these valuable compounds. Among the various synthetic strategies, biocatalysis using ketoreductases (KREDs) or alcohol dehydrogenases (ADHs) has emerged as a powerful and sustainable methodology due to its exceptional enantio-, regio-, and chemoselectivity under mild reaction conditions.[1][2]

A critical hurdle in the practical application of these nicotinamide adenine dinucleotide (phosphate) (NAD(P)H) dependent enzymes is the stoichiometric consumption of the expensive cofactor.[3] To render these processes economically viable, efficient in situ regeneration of the reduced cofactor NAD(P)H from its oxidized form NAD(P)⁺ is paramount. This guide provides an in-depth overview of the most effective cofactor recycling systems, complete with detailed experimental protocols and troubleshooting insights to empower researchers in this field.

Understanding Cofactor Recycling: Core Principles and Strategies

The fundamental principle of cofactor recycling is to couple the primary ketone reduction reaction with a secondary reaction that regenerates the NAD(P)H consumed. This is typically achieved through two main enzymatic strategies: enzyme-coupled and substrate-coupled systems.[4][5]

Enzyme-Coupled Cofactor Recycling

This approach utilizes a second, sacrificial dehydrogenase enzyme and its corresponding substrate to drive the regeneration of NAD(P)H. The regeneration reaction is typically irreversible, providing a strong thermodynamic driving force for the entire system.[6]

Advantages:

  • High reaction rates and conversions due to the irreversible nature of the regeneration step.

  • Broad applicability with a wide range of ADHs/KREDs.

  • The co-substrate for the regeneration enzyme is often innocuous and does not interfere with the primary reaction.[7]

Common Systems:

  • Glucose Dehydrogenase (GDH): GDH catalyzes the oxidation of D-glucose to D-glucono-1,5-lactone, which subsequently hydrolyzes to gluconic acid. This system is highly efficient and can regenerate both NADH and NADPH.[1][8]

  • Formate Dehydrogenase (FDH): FDH from sources like Candida boidinii oxidizes formate to carbon dioxide, a gaseous byproduct that does not complicate downstream processing.[9][10] This system is primarily used for NADH regeneration, although engineered FDHs with improved NADPH activity are available.

Diagram 1: Enzyme-Coupled Cofactor Recycling (GDH System)

Enzyme_Coupled_Cofactor_Recycling cluster_main Primary Reaction cluster_recycling Recycling System Ketone Prochiral Ketone ADH ADH/KRED Ketone->ADH Alcohol Chiral Alcohol ADH->Alcohol NADP NADP⁺ ADH->NADP NADPH NADPH NADPH->ADH GDH GDH NADP->GDH Glucose D-Glucose Glucose->GDH Gluconolactone D-Glucono- 1,5-lactone GDH->NADPH GDH->Gluconolactone Substrate_Coupled_Cofactor_Recycling cluster_main Primary Reaction Ketone Prochiral Ketone ADH ADH/KRED Ketone->ADH Alcohol Chiral Alcohol ADH->Alcohol Acetone Acetone ADH->Acetone NADPH NADPH ADH->NADPH NADP NADP⁺ ADH->NADP Isopropanol Isopropanol Isopropanol->ADH NADPH->ADH NADP->ADH

Caption: Substrate-coupled system where a single ADH regenerates NADPH via isopropanol oxidation.

Comparative Overview of Common Cofactor Recycling Systems

FeatureEnzyme-Coupled (GDH)Enzyme-Coupled (FDH)Substrate-Coupled (Isopropanol)
Number of Enzymes Two (ADH/KRED + GDH)Two (ADH/KRED + FDH)One (ADH/KRED)
Cofactor Specificity NADH & NADPHPrimarily NADH (engineered variants for NADPH exist)Dependent on the ADH/KRED
Co-substrate D-GlucoseSodium FormateIsopropanol
Co-product Gluconic AcidCarbon Dioxide (CO₂)Acetone
Thermodynamic Driving Force High (irreversible hydrolysis of lactone)Very High (irreversible formation of gaseous CO₂)Moderate (equilibrium reaction)
Downstream Processing Removal of gluconic acid may be requiredSimplified (gaseous byproduct)Removal of acetone (volatile)
Typical Substrate Loading HighHighModerate to High
Key Advantage High efficiency and broad cofactor compatibility. [8]Excellent driving force and simple workup. [9]Simplicity and cost-effectiveness. [4]
Potential Limitation Co-product may acidify the reaction mixture.Potential for formate inhibition at high concentrations.Enzyme must be active with both substrates; potential for solvent effects. [7]

Experimental Protocols

Protocol 1: Enzyme-Coupled Asymmetric Reduction of Acetophenone using ADH and GDH

This protocol details the reduction of acetophenone to (R)-1-phenylethanol using an (R)-selective alcohol dehydrogenase from Lactobacillus brevis (LB-ADH) with an NADPH regeneration system employing glucose dehydrogenase (GDH). [8] Materials:

  • (R)-selective Alcohol Dehydrogenase (e.g., from Lactobacillus brevis)

  • Glucose Dehydrogenase (e.g., from Bacillus subtilis)

  • Acetophenone

  • D-Glucose

  • NADP⁺ (Nicotinamide adenine dinucleotide phosphate, oxidized form)

  • Potassium phosphate buffer (100 mM, pH 7.0)

  • Methyl-tert-butyl ether (MTBE) for extraction

  • Anhydrous sodium sulfate or magnesium sulfate

  • Standard laboratory glassware and magnetic stirrer

  • GC or HPLC with a chiral column for analysis

Procedure:

  • Reaction Setup:

    • In a suitable reaction vessel (e.g., a 10 mL screw-capped vial), prepare the aqueous phase by combining:

      • Potassium phosphate buffer (100 mM, pH 7.0) to a final aqueous volume of 2 mL.

      • LB-ADH (e.g., 2 Units).

      • GDH (e.g., 6 Units). [8] * NADP⁺ to a final concentration of 0.1 mM (e.g., 20 µL of a 10 mM stock solution). [8] * D-Glucose to a final concentration of 150 mM (e.g., 300 µL of a 1 M stock solution in buffer). [8] * Gently mix the aqueous phase to ensure all components are dissolved.

  • Substrate Addition:

    • Prepare the organic phase by dissolving acetophenone in MTBE. For a final overall concentration of 50 mM, add 12.7 µL of acetophenone to 1 mL of MTBE. [8] * Add the organic phase to the aqueous phase. The use of a two-phase system can help overcome substrate solubility limitations and potential substrate/product inhibition. [8]

  • Reaction Incubation:

    • Seal the reaction vessel and place it on a magnetic stirrer at a constant temperature (e.g., 25°C). [8] * Stir the reaction mixture at a speed sufficient to maintain a good emulsion between the two phases.

  • Reaction Monitoring:

    • Monitor the progress of the reaction by periodically taking small aliquots (e.g., 50 µL) from the organic phase.

    • Analyze the aliquots by GC or HPLC on a chiral column to determine the conversion of acetophenone and the enantiomeric excess (ee) of the 1-phenylethanol product.

  • Work-up and Product Isolation:

    • Once the reaction has reached completion (typically >95% conversion), stop the stirring.

    • Separate the organic layer. Extract the aqueous layer with additional MTBE (e.g., 2 x 2 mL).

    • Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate.

    • Filter to remove the drying agent.

    • The product is now in the organic solvent and can be concentrated by rotary evaporation if desired for further purification or analysis.

Protocol 2: Substrate-Coupled Asymmetric Reduction of a Prochiral Ketone using a Single ADH and Isopropanol

This protocol describes a general procedure for the reduction of a prochiral ketone using a single alcohol dehydrogenase, where isopropanol serves as the sacrificial co-substrate for NAD(P)H regeneration. [4] Materials:

  • Alcohol Dehydrogenase/Ketoreductase (with known activity towards the target ketone and isopropanol)

  • Prochiral ketone substrate

  • Isopropanol (2-propanol)

  • NAD⁺ or NADP⁺ (as required by the enzyme)

  • Buffer solution (e.g., Tris-HCl or potassium phosphate, pH 7.0-8.0)

  • Organic solvent for extraction (e.g., ethyl acetate or MTBE)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Standard laboratory glassware and magnetic stirrer

  • GC or HPLC with a chiral column for analysis

Procedure:

  • Reaction Setup:

    • In a reaction vessel, dissolve the prochiral ketone substrate in a minimal amount of a water-miscible co-solvent (e.g., DMSO) if it has poor aqueous solubility.

    • Add the buffer solution to the desired final reaction volume.

    • Add isopropanol as the co-substrate. A common concentration range is 5-20% (v/v).

    • Add the cofactor (NAD⁺ or NADP⁺) to a catalytic concentration (e.g., 0.1-1.0 mM).

  • Enzyme Addition and Incubation:

    • Initiate the reaction by adding the alcohol dehydrogenase/ketoreductase to the mixture. The amount of enzyme will depend on its specific activity and the desired reaction time.

    • Seal the vessel and incubate at the optimal temperature for the enzyme (e.g., 30-40°C) with constant stirring.

  • Reaction Monitoring:

    • Track the reaction progress by taking samples at regular intervals.

    • Quench the reaction in the sample by adding a water-immiscible organic solvent and vortexing.

    • Analyze the organic phase by chiral GC or HPLC to measure substrate conversion and product enantiomeric excess.

  • Work-up and Product Isolation:

    • Upon completion, saturate the aqueous reaction mixture with sodium chloride to facilitate extraction.

    • Extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous phase).

    • Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

    • The solvent can be removed under reduced pressure to yield the crude chiral alcohol, which can be further purified if necessary.

Troubleshooting and Optimization

  • Low Conversion:

    • Enzyme Inactivation: Check the pH and temperature of the reaction. The co-product of the GDH system (gluconic acid) can lower the pH; consider using a more strongly buffered system or periodic pH adjustment. [1]High concentrations of co-solvents or substrates can also inactivate enzymes.

    • Cofactor Degradation: Ensure the cofactor is fresh and has been stored correctly.

    • Insufficient Enzyme: Increase the concentration of either the primary ADH/KRED or the recycling enzyme (in coupled systems).

  • Low Enantioselectivity:

    • Competing Enzymes: If using whole cells or crude lysates, endogenous dehydrogenases may be present that produce the opposite enantiomer. Using purified enzymes can resolve this issue.

    • Reaction Conditions: Temperature and pH can sometimes influence the enantioselectivity of an enzyme.

  • Substrate/Product Inhibition:

    • If high concentrations of the ketone substrate or chiral alcohol product are inhibitory, consider using a two-phase aqueous-organic system to maintain low concentrations in the aqueous phase where the enzymes reside. [8] * Alternatively, a fed-batch approach, where the substrate is added gradually over time, can be employed.

Conclusion

The implementation of efficient cofactor recycling systems is a cornerstone of modern industrial biocatalysis, transforming NAD(P)H-dependent ketone reductions from academic curiosities into scalable and sustainable manufacturing processes. Both enzyme-coupled and substrate-coupled approaches offer distinct advantages, and the optimal choice depends on factors such as the specific enzymes available, substrate properties, and desired process economics. The protocols and insights provided herein serve as a comprehensive guide for researchers to successfully apply these powerful techniques in the synthesis of high-value chiral alcohols.

References

  • Substrate-coupled approach for the cofactor regeneration. In substrate coupled NADPH regeneration a single enzyme (AdhA) is involved in both the main and recycling reactions. ResearchGate. Available at: [Link]

  • Principle methods of cofactor regeneration. ResearchGate. Available at: [Link]

  • Flow Process for Ketone Reduction Using a Superabsorber-Immobilized Alcohol Dehydrogenase from Lactobacillus brevis in a Packed-Bed Reactor. MDPI. Available at: [Link]

  • Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. ACS Publications. Available at: [Link]

  • Engineering a Carbonyl Reductase to Simultaneously Increase Activity Toward Bulky Ketone and Isopropanol for Dynamic Kinetic Asymmetric Reduction via Enzymatic Hydrogen Transfer. ACS Publications. Available at: [Link]

  • Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. Frontiers. Available at: [Link]

  • Engineering Isopropanol Dehydrogenase for Efficient Regeneration of Nicotinamide Cofactors. American Society for Microbiology. Available at: [Link]

  • Typical substrate-coupled approaches to regenerate reductive cofactor... ResearchGate. Available at: [Link]

  • Facile Stereoselective Reduction of Prochiral Ketones by using an F420‐dependent Alcohol Dehydrogenase. Wiley Online Library. Available at: [Link]

  • Alcohol dehydrogenases (ADH)/Ketone reductases (KRED). WordPress. Available at: [Link]

  • Enzymatic production of acetaldehyde with coupled NAD regeneration. AIChE. Available at: [Link]

  • ADH 20: Alcohol dehydrogenase enzyme. Johnson Matthey. Available at: [Link]

  • Regeneration of Cofactors for Enzyme Biocatalysis. Annual Reviews. Available at: [Link]

  • Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli. ACS Publications. Available at: [Link]

  • Preparation Asymmetric Reduction of Ketones in a Biphasic Medium with an (S)-Alcohol Dehydrogenase under in situ-Cofactor-Recycling with a Formate Dehydrogenase. ResearchGate. Available at: [Link]

  • Enzyme-Catalyzed Asymmetric Synthesis. STEM. Available at: [Link]

  • The Synthesis and Biocatalytic Reduction of Beta-keto Alkynes. Georgia Southern University. Available at: [Link]

  • Alcohol dehydrogenases-catalyzed asymmetric reduction of a ketone to... ResearchGate. Available at: [Link]

  • Biocatalytic ketone reduction - A powerful tool for the production of chiral alcohols - Part I: Processes with isolated enzymes. ResearchGate. Available at: [Link]

  • Engineering Cofactor Preference of Ketone Reducing Biocatalysts: A Mutagenesis Study on a γ-Diketone Reductase from the Yeast Saccharomyces cerevisiae Serving as an Example. MDPI. Available at: [Link]

  • Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Royal Society of Chemistry. Available at: [Link]

  • Recent Advances in Cofactor Regeneration Systems Applied to Biocatalyzed Oxidative Processes. SciSpace. Available at: [Link]

  • Ketone Reduction. WordPress. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Preparation of Lignin Model Compounds Using (S)-1-(4-methoxyphenyl)propan-2-ol

Introduction: The Importance of Lignin Model Compounds in Advancing Biorefinery and Drug Discovery Lignin, a complex aromatic biopolymer, constitutes a significant and underutilized component of lignocellulosic biomass....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Importance of Lignin Model Compounds in Advancing Biorefinery and Drug Discovery

Lignin, a complex aromatic biopolymer, constitutes a significant and underutilized component of lignocellulosic biomass. Its intricate and irregular structure, composed of various phenylpropanoid units linked by a variety of ether and carbon-carbon bonds, presents a formidable challenge to its efficient valorization.[1] To unravel the complexities of lignin depolymerization and to develop selective catalytic strategies for its conversion into value-added chemicals and materials, researchers rely on well-defined lignin model compounds. These compounds represent specific, prevalent substructures within the native lignin polymer, allowing for detailed mechanistic studies of bond cleavage and modification reactions under controlled conditions.[2][3]

The β-O-4 (β-aryl ether) linkage is the most abundant type of bond in lignin, accounting for up to 60% of all linkages in softwood and hardwood lignins.[1][4] Consequently, the synthesis and study of β-O-4 model compounds are of paramount importance for developing effective lignin depolymerization technologies.[5] Furthermore, the chiral nature of the Cα and Cβ carbons in the β-O-4 linkage adds another layer of complexity. The stereochemistry of these centers can influence the reactivity and biological activity of lignin-derived molecules, a critical consideration in the development of pharmaceuticals and other bioactive compounds.

This comprehensive guide provides detailed, field-proven protocols for the preparation of a key chiral building block, (S)-1-(4-methoxyphenyl)propan-2-ol, and its subsequent use in the stereospecific synthesis of a β-O-4 type lignin model compound. The methodologies presented are designed to be robust and reproducible, providing researchers in biorefinery, catalysis, and drug development with a reliable toolkit for accessing these essential research tools. We will delve into the causality behind experimental choices, ensuring a deep understanding of the underlying chemical principles.

Part 1: Enantioselective Synthesis of the Chiral Precursor: (S)-1-(4-methoxyphenyl)propan-2-ol

The synthesis of enantiomerically pure (S)-1-(4-methoxyphenyl)propan-2-ol is a critical first step. The chirality at the C2 position of this precursor allows for the stereocontrolled synthesis of lignin model compounds, enabling the investigation of stereochemical effects in lignin degradation and modification. The most reliable and widely adopted method for achieving high enantioselectivity in the synthesis of such chiral alcohols is the asymmetric reduction of the corresponding prochiral ketone, 1-(4-methoxyphenyl)propan-2-one.

Two powerful catalytic systems are presented here for this transformation: the Corey-Bakshi-Shibata (CBS) reduction and the Noyori asymmetric hydrogenation. Both methods are renowned for their high enantioselectivity and broad substrate scope.

Synthesis of the Prochiral Ketone: 1-(4-methoxyphenyl)propan-2-one

The precursor ketone can be synthesized from 4-methoxybenzaldehyde via a Henry reaction to form 1-(4-methoxyphenyl)-2-nitropropene, followed by reduction.[6]

Protocol 1: Synthesis of 1-(4-methoxyphenyl)propan-2-one

ReagentMolar Mass ( g/mol )AmountMoles
4-Methoxybenzaldehyde136.1513.62 g0.1
Nitroethane75.077.15 mL0.1
n-Butylamine73.140.98 mL0.01
Methanol32.04~20 mL-

Procedure:

  • To a suitable glass container, add 13.62 g of 4-methoxybenzaldehyde.

  • Add 7.15 mL of nitroethane to the container.

  • Carefully add 0.98 mL of n-butylamine. The mixture will start to produce white fumes.

  • Swirl the mixture for a few seconds, then stopper the flask and wrap it in aluminum foil.

  • Allow the flask to stand in a dark place at room temperature for 14 days. The mixture will turn into a yellow crystalline solid.

  • Filter the crude 1-(4-methoxyphenyl)-2-nitropropene crystals under vacuum and wash with a small amount of cold methanol.

  • Recrystallize the crude product from approximately 20 mL of boiling methanol.

  • Filter the hot solution and allow it to cool to room temperature to obtain pure, needle-like crystals of 1-(4-methoxyphenyl)-2-nitropropene.

  • The nitropropene can then be reduced to the target ketone using methods such as iron in acidic medium or catalytic hydrogenation.

Asymmetric Reduction of 1-(4-methoxyphenyl)propan-2-one

Method A: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction utilizes a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from borane to the ketone.[7][8] The predictability of the stereochemical outcome is a key advantage of this method. For the synthesis of the (S)-alcohol, the (R)-CBS catalyst is typically used.[9]

Protocol 2: CBS Reduction to (S)-1-(4-methoxyphenyl)propan-2-ol

ReagentMolar Mass ( g/mol )AmountMoles
1-(4-methoxyphenyl)propan-2-one164.201.64 g0.01
(R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)-1.0 mL0.001
Borane-dimethyl sulfide complex (BH₃·SMe₂)75.970.6 mL0.006
Anhydrous Tetrahydrofuran (THF)72.1120 mL-
Methanol32.04~5 mL-

Procedure:

  • Under an inert atmosphere (e.g., nitrogen or argon), add 1.0 mL of (R)-2-Methyl-CBS-oxazaborolidine solution to 10 mL of anhydrous THF in a flame-dried flask.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 0.6 mL of borane-dimethyl sulfide complex to the catalyst solution while stirring.

  • After stirring for 15 minutes, add a solution of 1.64 g of 1-(4-methoxyphenyl)propan-2-one in 10 mL of anhydrous THF dropwise over 30 minutes.

  • Stir the reaction mixture at 0 °C and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, slowly and carefully add methanol dropwise to quench the excess borane.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford (S)-1-(4-methoxyphenyl)propan-2-ol.

  • Determine the chemical yield and enantiomeric excess (e.e.) by chiral HPLC or GC analysis.

Method B: Noyori Asymmetric Hydrogenation

This method employs a Ruthenium catalyst complexed with a chiral bisphosphine ligand, such as (S)-BINAP, for highly enantioselective hydrogenation.[10][11]

Protocol 3: Noyori Asymmetric Hydrogenation to (S)-1-(4-methoxyphenyl)propan-2-ol

ReagentMolar Mass ( g/mol )AmountMoles
1-(4-methoxyphenyl)propan-2-one164.201.64 g0.01
[RuCl₂( (S)-BINAP )]₂·NEt₃-2-5 mg-
Methanol (degassed)32.0420 mL-
Hydrogen gas2.024-100 atm-

Procedure:

  • In a high-pressure autoclave, dissolve 1.64 g of 1-(4-methoxyphenyl)propan-2-one and the [RuCl₂( (S)-BINAP )]₂·NEt₃ catalyst in 20 mL of degassed methanol.

  • Seal the autoclave and purge with hydrogen gas several times.

  • Pressurize the autoclave to the desired hydrogen pressure (e.g., 4 atm).

  • Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40 °C) for 12-24 hours.

  • Monitor the reaction progress by TLC or GC.

  • After the reaction is complete, carefully vent the hydrogen gas.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (S)-1-(4-methoxyphenyl)propan-2-ol.

  • Determine the chemical yield and enantiomeric excess by chiral HPLC or GC analysis.

Part 2: Synthesis of a β-O-4 Lignin Model Compound

With the enantiomerically pure (S)-1-(4-methoxyphenyl)propan-2-ol in hand, we can proceed to synthesize a dimeric β-O-4 lignin model compound. The Williamson ether synthesis is a classic and reliable method for forming the ether linkage.[12][13] This reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide. For our purpose, we will react the chiral alcohol with a suitable α-bromoacetophenone derivative.

Preparation of the α-Bromoacetophenone Electrophile

A common phenolic partner in lignin model synthesis is guaiacol (2-methoxyphenol). To prepare the required electrophile, we will first synthesize 1-(4-hydroxy-3-methoxyphenyl)ethan-1-one (acetovanillone) and then brominate it at the α-position.

Protocol 4: Synthesis of α-Bromo-4-acetoxy-3-methoxyacetophenone

This protocol involves the acetylation of acetovanillone followed by bromination.

ReagentMolar Mass ( g/mol )AmountMoles
Acetovanillone166.171.66 g0.01
Acetic anhydride102.091.1 mL0.011
Pyridine79.101 mL-
Bromine159.810.51 mL0.01
Dichloromethane84.9330 mL-

Procedure:

  • Dissolve 1.66 g of acetovanillone in 10 mL of dichloromethane and 1 mL of pyridine.

  • Cool the solution to 0 °C and add 1.1 mL of acetic anhydride dropwise.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Wash the reaction mixture with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄ and concentrate to give 4-acetoxy-3-methoxyacetophenone.

  • Dissolve the acetylated product in 20 mL of dichloromethane.

  • Add 0.51 mL of bromine dropwise at 0 °C.

  • Stir the reaction at room temperature for 1 hour.

  • Wash the reaction mixture with saturated NaHCO₃ solution and brine. Dry over anhydrous Na₂SO₄ and concentrate to yield the crude α-bromo-4-acetoxy-3-methoxyacetophenone, which can be used in the next step without further purification.

Williamson Ether Synthesis of the β-O-4 Dimer

Protocol 5: Synthesis of (S)-2-(4-acetoxy-3-methoxyphenoxy)-1-(4-methoxyphenyl)propan-1-one

ReagentMolar Mass ( g/mol )AmountMoles
(S)-1-(4-methoxyphenyl)propan-2-ol166.221.66 g0.01
α-Bromo-4-acetoxy-3-methoxyacetophenone~287.1~2.87 g~0.01
Sodium hydride (60% dispersion in mineral oil)40.000.44 g0.011
Anhydrous Tetrahydrofuran (THF)72.1130 mL-

Procedure:

  • Under an inert atmosphere, suspend 0.44 g of sodium hydride in 10 mL of anhydrous THF.

  • Add a solution of 1.66 g of (S)-1-(4-methoxyphenyl)propan-2-ol in 10 mL of anhydrous THF dropwise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes to form the alkoxide.

  • Add a solution of the crude α-bromo-4-acetoxy-3-methoxyacetophenone in 10 mL of anhydrous THF dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography to obtain the β-O-4 linked dimer.

Reduction to the Diastereomeric Alcohols

The final step is the reduction of the ketone to a secondary alcohol, which will result in a mixture of diastereomers (erythro and threo).

Protocol 6: Reduction of the β-O-4 Ketone

ReagentMolar Mass ( g/mol )AmountMoles
β-O-4 Ketone~374.4~3.74 g~0.01
Sodium borohydride (NaBH₄)37.830.4 g0.0105
Methanol32.0420 mL-

Procedure:

  • Dissolve the β-O-4 ketone in 20 mL of methanol.

  • Cool the solution to 0 °C and add sodium borohydride in small portions.

  • Stir the reaction at room temperature for 2 hours.

  • Quench the reaction with acetone and then add water.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • The resulting mixture of diastereomeric alcohols can be separated by column chromatography or preparative HPLC.

Part 3: Characterization of Lignin Model Compounds

Thorough characterization of the synthesized model compounds is essential to confirm their structure and purity. The following techniques are indispensable:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural elucidation. 2D NMR techniques such as COSY, HSQC, and HMBC are crucial for unambiguous assignment of all proton and carbon signals, and for confirming the β-O-4 linkage.[14]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of the synthesized compounds.

  • Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These techniques are essential for determining the enantiomeric excess of the chiral alcohol precursor and for separating and quantifying the diastereomers of the final β-O-4 model compound.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides information about the functional groups present in the molecules.

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate the key synthetic transformations described in this guide.

Synthesis_of_Precursor ketone 1-(4-methoxyphenyl)propan-2-one alcohol (S)-1-(4-methoxyphenyl)propan-2-ol ketone->alcohol Asymmetric Reduction (CBS or Noyori)

Caption: Synthesis of the chiral precursor.

Lignin_Model_Synthesis cluster_electrophile Electrophile Preparation cluster_coupling Williamson Ether Synthesis cluster_reduction Final Reduction acetovanillone Acetovanillone acetylated 4-Acetoxy-3-methoxyacetophenone acetovanillone->acetylated Acetylation bromo α-Bromo-4-acetoxy-3-methoxyacetophenone acetylated->bromo Bromination beta_ketone β-O-4 Ketone Dimer bromo->beta_ketone chiral_alcohol (S)-1-(4-methoxyphenyl)propan-2-ol alkoxide Chiral Alkoxide chiral_alcohol->alkoxide NaH alkoxide->beta_ketone beta_alcohols β-O-4 Diastereomeric Alcohols (erythro/threo) beta_ketone->beta_alcohols NaBH4

Caption: Synthesis of the β-O-4 lignin model compound.

Conclusion

This application note provides a comprehensive and practical guide to the synthesis of a key chiral precursor and a representative β-O-4 lignin model compound. By offering detailed, step-by-step protocols and explaining the rationale behind the chosen synthetic strategies, we aim to empower researchers to confidently prepare these valuable tools for their studies in lignin valorization, catalysis, and drug discovery. The ability to synthesize stereochemically defined lignin model compounds is crucial for a deeper understanding of the structure-reactivity relationships that govern the chemistry of this complex and abundant biopolymer.

References

  • Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553.
  • Corey, E. J., & Itsuno, S. (1981). A new chiral reducing agent for the enantioselective reduction of ketones to alcohols. Journal of the American Chemical Society, 103(17), 5245–5246.
  • Crestini, C., Lange, H., & Sette, M. (2013). On the structure of lignin. Holzforschung, 67(4), 375-383.
  • Drumond, M. G., Stefani, G. M., & Alves, V. L. (2001). Synthesis of new trimeric lignin model compounds containing 5-5' and beta-O-4' substructures, and their characterization by 1D and 2D NMR Techniques. Journal of the Brazilian Chemical Society, 12(4), 487-493.
  • Gasser, C. A., Hommes, G., Schäffer, A., & Corvini, P. F. X. (2009). Multi-component analysis of lignin degradation products with a new internal standard.
  • Hirai, H., & Nakatsubo, F. (1995). Synthetic studies of lignin. Part 16. A new synthesis of a β-O-4 type lignin model compound. Holzforschung, 49(2), 167-171.
  • Itsuno, S., Ito, K., Hirao, A., & Nakahama, S. (1983). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral β-amino alcohol and borane.
  • Noyori, R., Ohkuma, T., Kitamura, M., Takaya, H., Sayo, N., Kumobayashi, H., & Akutagawa, S. (1987). Asymmetric hydrogenation of .beta.-keto carboxylic esters. A practical, purely chemical access to .beta.-hydroxy esters in high enantiomeric purity. Journal of the American Chemical Society, 109(19), 5856–5858.
  • Shiraishi, T. (2020, March 9). Synthesis of 1-(4-methoxyphenyl)-2-nitropropene from 4-methoxybenzaldehyde [Video]. YouTube.
  • Tanase, T., & Williamson, A. W. (1850). Theory of Aetherification. The London, Edinburgh, and Dublin Philosophical Magazine and Journal of Science, 37(251), 350-356.
  • Van den Bosch, S., Schutyser, W., Vanholme, R., Driessen, T., Koelewijn, S. F., Renders, T., ... & Sels, B. F. (2015). Reductive lignocellulose fractionation into soluble lignin-derived phenolic monomers/oligomers and processable carbohydrate pulps. Energy & Environmental Science, 8(6), 1748-1763.
  • Williamson, A. W. (1852). On the constitution of salts. Journal of the Chemical Society, 4(1), 106-113.
  • Yokoyama, T. (2015). Synthesis and properties of lignin-based polymers. Polymer Journal, 47(9), 599-609.
  • Zakzeski, J., Bruijnincx, P. C., Jongerius, A. L., & Weckhuysen, B. M. (2010). The catalytic valorization of lignin for the production of renewable chemicals. Chemical reviews, 110(6), 3552-3599.

Sources

Method

Application Notes &amp; Protocols: A Scalable, Biocatalytic Approach for the Production of (S)-1-(4-methoxyphenyl)propan-2-ol

Abstract This document provides a comprehensive technical guide for the scale-up synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol, a valuable chiral intermediate in the pharmaceutical industry.[1][2][3] Moving beyond trad...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for the scale-up synthesis of (S)-1-(4-methoxyphenyl)propan-2-ol, a valuable chiral intermediate in the pharmaceutical industry.[1][2][3] Moving beyond traditional chemical synthesis, this guide details a robust, scalable, and environmentally conscious biocatalytic process. The core of this methodology is the asymmetric reduction of the prochiral ketone, 1-(4-methoxyphenyl)propan-2-one, utilizing a ketoreductase (KRED) enzyme. This application note offers a detailed protocol, explains the underlying scientific principles, and provides actionable insights for researchers, scientists, and professionals in drug development to successfully implement this process at a larger scale.

Introduction: The Imperative for Chiral Purity and Scalable Synthesis

Chiral alcohols are fundamental building blocks in the synthesis of a vast array of pharmaceuticals.[1][4] The specific stereoisomer of a drug molecule often dictates its pharmacological activity, with the opposite enantiomer potentially being inactive or even causing adverse effects. Therefore, the production of enantiomerically pure compounds is of paramount importance in drug development and manufacturing. (S)-1-(4-methoxyphenyl)propan-2-ol serves as a key chiral intermediate for several active pharmaceutical ingredients (APIs).[2][3]

Traditional chemical methods for asymmetric synthesis, such as the Corey-Bakshi-Shibata (CBS) reduction or Noyori asymmetric hydrogenation, can be highly effective but often rely on expensive and sensitive metal catalysts and may require harsh reaction conditions.[5][6][7] Biocatalysis, the use of enzymes to catalyze chemical reactions, has emerged as a powerful and sustainable alternative.[8][9] Enzymes operate under mild conditions, exhibit remarkable stereoselectivity, and can significantly reduce the environmental impact of chemical manufacturing.[8][9]

This guide focuses on a biocatalytic approach using a ketoreductase (KRED) for the asymmetric reduction of 1-(4-methoxyphenyl)propan-2-one to yield the desired (S)-enantiomer of 1-(4-methoxyphenyl)propan-2-ol with high enantiomeric excess (e.e.) and yield. The principles and protocols outlined here are designed to be directly applicable to a scale-up production environment.

Process Chemistry: The Biocatalytic Advantage

The core of this process is the stereoselective reduction of a prochiral ketone. The enzyme, a ketoreductase, delivers a hydride to one face of the carbonyl group, leading to the formation of a specific stereoisomer of the corresponding alcohol.

The Synthetic Route

The overall transformation is the asymmetric reduction of 1-(4-methoxyphenyl)propan-2-one to (S)-1-(4-methoxyphenyl)propan-2-ol.

Synthetic Route Substrate 1-(4-methoxyphenyl)propan-2-one Product (S)-1-(4-methoxyphenyl)propan-2-ol Substrate->Product Asymmetric Reduction Enzyme Ketoreductase (KRED) Cofactor Regeneration System Enzyme->Product Catalytic Cycle node_A KRED + Substrate + NADPH node_B [KRED-Substrate-NADPH] Complex node_A:f0->node_B:f0 Binding node_C [KRED-Product-NADP+] Complex node_B:f0->node_C:f0 Hydride Transfer & Protonation node_D KRED + Product + NADP+ node_C:f0->node_D:f0 Product Release node_D:f0->node_A:f0 Regeneration node_E { Cofactor Regeneration (e.g., Isopropanol/GDH)} node_E:f0->node_A:f0 NADP+ -> NADPH

Figure 2: Simplified catalytic cycle of a ketoreductase.

Cofactor Regeneration: A Critical Component for Scalability

The nicotinamide cofactor is expensive, making its use in stoichiometric amounts economically unfeasible for large-scale production. Therefore, an efficient in-situ cofactor regeneration system is essential. A common and cost-effective method is the substrate-coupled approach, where a secondary alcohol, such as isopropanol, is used as a co-substrate. [10]A second enzyme, such as a glucose dehydrogenase (GDH) or an alcohol dehydrogenase, can be used to oxidize the co-substrate, which in turn reduces the NADP+ back to NADPH. [11]

Scale-Up Protocol

This protocol provides a detailed methodology for the production of (S)-1-(4-methoxyphenyl)propan-2-ol in a 50 L reactor. All operations should be performed in a well-ventilated area, and appropriate personal protective equipment (PPE) should be worn.

Materials and Equipment
Material Grade Supplier Notes
1-(4-methoxyphenyl)propan-2-one≥98%Commercially AvailableStarting material
Ketoreductase (KRED)As specifiedEnzyme SupplierScreened for activity and selectivity
NADP+ sodium salt≥95%Commercially AvailableCofactor
Glucose Dehydrogenase (GDH)As specifiedEnzyme SupplierFor cofactor regeneration
D-Glucose≥99%Commercially AvailableCo-substrate for regeneration
Isopropanol (IPA)ACS GradeCommercially AvailableCo-solvent and co-substrate
Potassium Phosphate BufferpH 7.0Prepared in-houseReaction medium
Ethyl AcetateACS GradeCommercially AvailableExtraction solvent
Brine (Saturated NaCl solution)Prepared in-houseFor work-up
Anhydrous Sodium SulfateACS GradeCommercially AvailableDrying agent
50 L Jacketed Glass Reactor--With overhead stirrer, temperature probe, and nitrogen inlet
Centrifuge--For cell/enzyme removal (if applicable)
Rotary Evaporator--For solvent removal
Experimental Procedure

Step 1: Buffer and Reagent Preparation

  • Prepare 30 L of a 100 mM potassium phosphate buffer and adjust the pH to 7.0.

  • Charge the 50 L reactor with the prepared buffer.

  • Initiate stirring at 150 RPM and bring the buffer temperature to 30°C.

Step 2: Enzyme and Cofactor Dissolution

  • In a separate vessel, dissolve the required amounts of KRED, GDH, and NADP+ in 2 L of the phosphate buffer.

  • Once fully dissolved, add the enzyme/cofactor solution to the reactor.

Step 3: Substrate Addition

  • Dissolve 1.5 kg of 1-(4-methoxyphenyl)propan-2-one and 2.0 kg of D-glucose in 5 L of isopropanol.

  • Slowly add the substrate solution to the reactor over a period of 30 minutes. The use of a biphasic system with a co-solvent like isopropanol can enhance substrate availability and reaction rates. [11] Step 4: Reaction Monitoring

  • Maintain the reaction temperature at 30°C and the stirring at 200 RPM.

  • Monitor the reaction progress by taking samples every hour and analyzing them by chiral HPLC.

  • The reaction is considered complete when the conversion of the starting material is >99% and the enantiomeric excess of the product is >99.5%. This typically takes 12-24 hours.

Step 5: Work-up and Product Isolation

  • Once the reaction is complete, cool the mixture to room temperature.

  • If using whole cells or immobilized enzymes, separate them by centrifugation or filtration.

  • Transfer the reaction mixture to a suitable separation funnel.

  • Extract the product with ethyl acetate (3 x 10 L).

  • Combine the organic layers and wash with brine (2 x 5 L).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Step 6: Purification

  • The crude (S)-1-(4-methoxyphenyl)propan-2-ol can be further purified by vacuum distillation or column chromatography to achieve >99% purity.

Process Analytical Technology (PAT)

To ensure consistent product quality and process efficiency, the implementation of Process Analytical Technology (PAT) is highly recommended.

Parameter Analytical Method Frequency Purpose
Substrate ConversionChiral HPLCEvery 1-2 hoursTo monitor reaction progress and determine endpoint.
Enantiomeric Excess (e.e.)Chiral HPLCEvery 1-2 hoursTo ensure the desired stereoselectivity is maintained.
pHpH probeContinuousTo maintain optimal enzyme activity.
TemperatureTemperature probeContinuousTo ensure the reaction is running at the optimal temperature for enzyme stability and activity.

Safety, Health, and Environment (SHE)

A thorough risk assessment should be conducted before commencing any scale-up operation.

  • Chemical Hazards:

    • 1-(4-methoxyphenyl)propan-2-one: Handle in a well-ventilated area. Avoid contact with skin and eyes.

    • Isopropanol: Flammable liquid and vapor. Keep away from ignition sources.

    • Ethyl Acetate: Flammable liquid and vapor. Causes serious eye irritation.

  • Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant gloves are mandatory.

  • Waste Disposal: All chemical waste should be disposed of in accordance with local environmental regulations. The biocatalytic nature of this process significantly reduces hazardous waste compared to many traditional chemical syntheses.

Conclusion

The biocatalytic asymmetric reduction of 1-(4-methoxyphenyl)propan-2-one offers a scalable, efficient, and environmentally friendly route to the valuable chiral intermediate, (S)-1-(4-methoxyphenyl)propan-2-ol. By leveraging the high stereoselectivity of ketoreductases and implementing a robust cofactor regeneration system, this process can deliver high yields and excellent enantiomeric purity. The detailed protocol and analytical methods provided in this application note serve as a comprehensive guide for researchers and drug development professionals to successfully implement and scale up this green and sustainable synthetic methodology. The successful scale-up of such biocatalytic processes has been demonstrated for a variety of chiral alcohols. [1][10][12]

References

  • Green and scalable synthesis of chiral aromatic alcohols through an efficient biocatalytic system. PMC. Available at: [Link]

  • Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst. Journal of the American Chemical Society. Available at: [Link]

  • Noyori Asymmetric Hydrogenation. SynArchive. Available at: [Link]

  • An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones. Dalton Transactions. Available at: [Link]

  • Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. MDPI. Available at: [Link]

  • Corey–Itsuno reduction. Wikipedia. Available at: [Link]

  • Efficient asymmetric synthesis of chiral alcohols using high 2-propanol tolerance alcohol dehydrogenase SmADH2 via an environmentally friendly TBCR system. Catalysis Science & Technology. Available at: [Link]

  • New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University. Available at: [Link]

  • Biocatalytic anti-Prelog reduction of prochiral ketones with whole cells of Acetobacter pasteurianus GIM1.158. PMC. Available at: [Link]

  • Biocatalytic ketone reduction--a powerful tool for the production of chiral alcohols--part I: processes with isolated enzymes. PubMed. Available at: [Link]

  • Ketone Reductase Biocatalysis in the Synthesis of Chiral Intermediates Toward Generic Active Pharmaceutical Ingredients. Organic Process Research & Development. Available at: [Link]

  • Discovery and Process Development of a Scalable Biocatalytic Kinetic Resolution toward Synthesis of a Sterically Hindered Chiral Ketone. ACS Publications. Available at: [Link]

  • Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. PMC. Available at: [Link]

  • CBS Reduction, Enantioselective Catalysis. Organic Chemistry, Reaction Mechanism. Available at: [Link]

  • applications of biocatalysts in reduction reaction. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Available at: [Link]

  • Asymmetric Amination of 4‐Methoxyphenylacetone and Its Related Compounds with Microorganisms. ResearchGate. Available at: [Link]

  • Large‐scale Production of Chiral Alcohols with High Enantiomeric Excess through Yeast‐mediated Asymmetric Reduction of Prochiral Ketones. ResearchGate. Available at: [Link]

  • Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. Available at: [Link]

  • Mechanism of the CBS reduction of ketones, proposed by Core et al. ResearchGate. Available at: [Link]

  • Asymmetric reduction of aromatic ketones. II: An enantioselective synthesis of methyl (2R,3S)-3-(4-methoxyphenyl)glycidate. Semantic Scholar. Available at: [Link]

  • 1-(4-methoxyphenyl)sulfanyl-propan-2-ol. Chemical Synthesis Database. Available at: [Link]

  • (S)-1,1-bis(4-Methoxyphenyl)propan-2-ol. the NIST WebBook. Available at: [Link]

  • 1-(4-Methoxyphenyl)propan-2-ol. PubChem. Available at: [Link]

  • Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. Journal of Industrial Microbiology & Biotechnology. Available at: [Link]

  • Asymmetric Ketone Reduction by Immobilized Rhodotorula mucilaginosa. MDPI. Available at: [Link]

  • A Convenient Procedure for the Asymmetric Reduction of Prochiral ketones using TetrabutylammoniumFluoride, Polymethylhydrosiloxane and Biocatalysts, Baker's Yeast. Biomedical and Pharmacology Journal. Available at: [Link]

  • 1-(4-methoxyphenyl)propan-2-ol. Chemsrc. Available at: [Link]

  • 1-(4-methoxyphenyl)propan-2-ol (C10H14O2). PubChemLite. Available at: [Link]

  • 2-Propanone, 1-(4-methoxyphenyl)-. SIELC Technologies. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Asymmetric Reduction of 4-Methoxyphenylacetone

Welcome to the technical support center for the enantioselective reduction of 4-methoxyphenylacetone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the enantioselective reduction of 4-methoxyphenylacetone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions encountered during this critical synthetic transformation. Our goal is to empower you with the knowledge to optimize your reaction conditions and achieve high enantiomeric excess (e.e.).

Troubleshooting Guide: Diagnosing and Resolving Low Enantiomeric Excess

Low enantiomeric excess is a common challenge in asymmetric synthesis. This guide provides a systematic approach to identifying and addressing the root causes.

Problem 1: Suboptimal Enantiomeric Excess (<90% e.e.)

Potential Cause 1: Catalyst System Inefficiency

The choice and handling of the chiral catalyst are paramount for achieving high enantioselectivity.

  • Solution:

    • Catalyst Selection: The reduction of aryl ketones like 4-methoxyphenylacetone is well-documented with several classes of catalysts. Oxazaborolidines, particularly those derived from chiral amino alcohols (e.g., Corey-Bakshi-Shibata or CBS catalysts), are frequently employed with borane reducing agents.[1][2][3] Transition metal catalysts, such as those based on Ruthenium (Ru), Rhodium (Rh), or Iridium (Ir) with chiral ligands (e.g., BINAP, TsDPEN), are also highly effective, especially in transfer hydrogenation protocols.[1][4]

    • Catalyst Purity and Integrity: The enantiomeric purity of your catalyst or ligand directly impacts the maximum achievable e.e. of your product.[5] Verify the purity of commercial catalysts and ensure proper storage to prevent degradation. For catalysts prepared in-situ, confirm the integrity of the precursors.[2][6]

    • Catalyst Loading: While higher catalyst loading can increase reaction rates, it may not always improve enantioselectivity and can sometimes lead to the formation of off-cycle species.[7] It is advisable to screen a range of catalyst loadings to find the optimal balance.

Potential Cause 2: Non-Optimal Reaction Temperature

Temperature is a critical parameter that influences the energy difference between the diastereomeric transition states.[8]

  • Solution:

    • Temperature Screening: Generally, lower temperatures favor higher enantioselectivity by amplifying the small energy differences between the two competing reaction pathways.[7][8] However, some catalytic systems have an optimal temperature range.[9][10] It is recommended to perform the reaction at various temperatures (e.g., room temperature, 0 °C, -20 °C, -40 °C) to determine the optimum for your specific substrate and catalyst system.[2]

    • Beware of Non-Catalytic Background Reactions: At higher temperatures, a non-catalyzed reduction by the stoichiometric reducing agent (e.g., borane) can occur, leading to the formation of a racemic product and thus lowering the overall e.e.[9][10]

Potential Cause 3: Inappropriate Solvent Choice

The solvent can significantly influence the conformation of the catalyst-substrate complex and the stability of the transition states.[7][11]

  • Solution:

    • Solvent Screening: The polarity and coordinating ability of the solvent can have a dramatic effect on enantioselectivity.[7][12] It is beneficial to screen a variety of solvents. For instance, a switch from a non-coordinating solvent like toluene to a coordinating one like tetrahydrofuran (THF) can alter the e.e.[7] In some cases, the use of a co-solvent, such as water, has been shown to enhance enantioselectivity.[13]

    • Solvent Purity: Ensure the use of high-purity, anhydrous solvents, as impurities can interfere with the catalyst.[5][7]

Problem 2: Inconsistent or Non-Reproducible Results

Potential Cause 1: Sensitivity to Air and Moisture

Many catalysts and reagents used in asymmetric reductions are sensitive to air and moisture, which can lead to deactivation and inconsistent results.[5]

  • Solution:

    • Anhydrous Conditions: Thoroughly dry all glassware in an oven (e.g., >120 °C overnight) and allow it to cool under an inert atmosphere (e.g., nitrogen or argon).[5]

    • Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas. Utilize standard air-sensitive techniques such as Schlenk lines or a glovebox.[5]

    • Reagent and Solvent Handling: Use freshly opened bottles of anhydrous solvents and reagents. If necessary, purify and dry solvents before use.[5]

Potential Cause 2: Reagent Quality and Purity

The purity of the substrate, reducing agent, and any additives can affect the reaction outcome.

  • Solution:

    • Substrate Purity: Ensure the 4-methoxyphenylacetone starting material is of high purity, as impurities can act as catalyst poisons.[5]

    • Reducing Agent Quality: The quality and concentration of the reducing agent (e.g., borane solution) should be verified. Older or improperly stored solutions may have a lower effective concentration.

Visualizing the Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low enantiomeric excess.

Caption: Troubleshooting workflow for low enantiomeric excess.

Frequently Asked Questions (FAQs)

Q1: What are the most reliable methods for determining the enantiomeric excess of my 1-(4-methoxyphenyl)propan-2-ol product?

A1: The most common and accurate methods are chromatographic.[5][14]

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining e.e.[15][16] It utilizes a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their precise quantification based on peak area.[15][17][18]

  • Chiral Gas Chromatography (GC): Suitable for volatile compounds, this technique also employs a chiral column to separate and quantify enantiomers.[14][17]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Solvating or Derivatizing Agents: This method can be used to differentiate enantiomers in an NMR spectrum by forming transient diastereomeric complexes with a chiral auxiliary, leading to distinct signals for each enantiomer.[15][16][17]

Q2: I have obtained a product with moderate e.e. Can I improve the enantiomeric purity of the final product?

A2: Yes, several techniques can be employed to enhance the enantiomeric purity of your chiral alcohol.

  • Diastereomeric Salt Crystallization: This classical resolution technique involves reacting the racemic or enantioenriched alcohol with a chiral resolving agent (e.g., a chiral acid) to form diastereomeric salts.[19][] These salts have different solubilities, allowing for their separation by fractional crystallization.[19]

  • Preparative Chiral Chromatography: Both preparative HPLC and Supercritical Fluid Chromatography (SFC) using a chiral stationary phase can be used to separate the enantiomers on a larger scale.[19]

  • Enzymatic Kinetic Resolution: This method uses an enzyme that selectively reacts with one enantiomer, allowing for the separation of the reacted and unreacted enantiomers.[19][21]

Q3: Are there any biocatalytic methods for the asymmetric reduction of 4-methoxyphenylacetone?

A3: Absolutely. Biocatalysis offers a green and highly selective alternative to traditional chemical methods.

  • Microorganisms: Whole-cell biocatalysts, such as baker's yeast (Saccharomyces cerevisiae), are known to reduce ketones with high enantioselectivity.[1][22] Other microorganisms have also been explored for this transformation.[23]

  • Isolated Enzymes: Isolated oxidoreductases or alcohol dehydrogenases can be used for the enantioselective reduction of ketones, often with excellent results.[24][25]

  • Plant Tissues: Certain plant tissues, such as carrots and apples, contain enzymes capable of reducing prochiral ketones to chiral alcohols with high e.e.[1][26]

Data and Protocols

Table 1: Comparison of Catalytic Systems for Aryl Ketone Reduction
Catalyst SystemReducing AgentTypical SolventTemperature RangeTypical e.e. (%)Reference
(S)-CBS-OxazaborolidineBH₃·THFTHF, Toluene-20 °C to 30 °C91 - 98[2]
RuCl₂[(S)-BINAP]H₂Methanol25 °C - 50 °C>95[1]
RhCl[(S,S)-TsDPEN]HCOOH/NEt₃Acetonitrile28 °C>98[1]
Baker's YeastGlucoseWater/Buffer25 °Cup to 70[22]

Note: The data presented are illustrative and actual results will depend on the specific substrate and optimized reaction conditions.

Experimental Protocol: General Procedure for Chiral HPLC Analysis

This protocol provides a general guideline for determining the enantiomeric excess of 1-(4-methoxyphenyl)propan-2-ol.

  • Sample Preparation:

    • Prepare a stock solution of your purified product in the mobile phase at a concentration of approximately 1 mg/mL.[5]

    • Filter the sample through a 0.45 µm syringe filter before injection.

  • HPLC Method Development:

    • Column Selection: Start with a polysaccharide-based chiral stationary phase (CSP), such as a Chiralcel® or Chiralpak® column, which are known to be effective for a wide range of compounds.[15][27]

    • Mobile Phase: A common mobile phase for normal-phase chiral separations is a mixture of hexane and isopropanol (e.g., 90:10 v/v).[5]

    • Optimization: If baseline separation is not achieved, systematically vary the ratio of the mobile phase components. Small amounts of additives may be required for certain analytes.[5]

  • Quantification:

    • Once baseline separation of the two enantiomer peaks is achieved, integrate the area under each peak.

    • Calculate the enantiomeric excess using the following formula: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 (where Area₁ is the peak area of the major enantiomer and Area₂ is the peak area of the minor enantiomer).[5]

Experimental Workflow Diagram

ExperimentalWorkflow Start Start: Purified Product Prepare_Sample Prepare Sample (1 mg/mL in mobile phase) Start->Prepare_Sample HPLC_Setup HPLC Setup: - Chiral Column (e.g., Chiralpak) - Mobile Phase (e.g., Hex/IPA) Prepare_Sample->HPLC_Setup Inject_Sample Inject Sample HPLC_Setup->Inject_Sample Analyze_Chromatogram Analyze Chromatogram Inject_Sample->Analyze_Chromatogram Baseline_Separation Baseline Separation? Analyze_Chromatogram->Baseline_Separation Quantify Integrate Peaks & Calculate e.e. Baseline_Separation->Quantify Yes Optimize_Method Optimize Method: - Adjust Mobile Phase Ratio - Try Different CSP Baseline_Separation->Optimize_Method No End End: e.e. Determined Quantify->End Optimize_Method->Inject_Sample

Caption: Workflow for e.e. determination by chiral HPLC.

References

  • Wikipedia. (n.d.). Enantioselective reduction of ketones. Retrieved from [Link]

  • Xu, J., Wei, T., & Zhang, Q. (2003). Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. The Journal of Organic Chemistry, 68(26), 10146–10151. Retrieved from [Link]

  • PharmaGuru. (2025). How To Calculate Enantiomeric Excess: Learn Quickly. Retrieved from [Link]

  • Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(43), 8411-8414. Retrieved from [Link]

  • Kawanami, Y. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2346. Retrieved from [Link]

  • van der Veen, R. C., & Bickelhaupt, F. M. (2018). Solvent induced enhancement of enantiomeric excess: a case study of the Henry reaction with cinchona thiourea as the catalyst. Physical Chemistry Chemical Physics, 20(39), 25399–25406. Retrieved from [Link]

  • Borzuya University. (2017). Chapter 9b: asymmetric synthesis - analytical methods of determination of the enantiomeric excess. Retrieved from [Link]

  • Synthesis. (2013). Catalytic Asymmetric Reduction of Prochiral Ketones with Chiral β-Amino Alcohol N-Boranes and the Corresponding. Retrieved from [Link]

  • Xu, J., Wei, T., & Zhang, Q. (2003). Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. The Journal of Organic Chemistry, 68(26), 10146-10151. Retrieved from [Link]

  • Sánchez, A., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(2), 127-33. Retrieved from [Link]

  • Wang, C., et al. (2012). Chiral Surfactant-Type Catalyst for Asymmetric Reduction of Aliphatic Ketones in Water. Journal of the American Chemical Society, 134(46), 18993-18996. Retrieved from [Link]

  • Chiralpedia. (2025). Part 7: Analytical Techniques for Stereochemistry. Retrieved from [Link]

  • RSC Publishing. (n.d.). Solvent effects in homogeneous asymmetric catalysis. Retrieved from [Link]

  • Wikipedia. (n.d.). Enantioselective synthesis. Retrieved from [Link]

  • Li, Y., et al. (2024). Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. Nature Communications, 15(1), 3045. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. Retrieved from [Link]

  • ResearchGate. (2006). Asymmetric Amination of 4‐Methoxyphenylacetone and Its Related Compounds with Microorganisms. Retrieved from [Link]

  • Waters Corporation. (n.d.). Chiral Purification of Volatile Flavors and Fragrances by SFC. Retrieved from [Link]

  • Matsuki, K., Sobukawa, M., & Takeda, M. (1993). Asymmetric reduction of aromatic ketones. II: An enantioselective synthesis of methyl (2R,3S)-3-(4-methoxyphenyl)glycidate. Chemical & Pharmaceutical Bulletin, 41(4), 647-651. Retrieved from [Link]

  • LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

  • Chemist Library. (n.d.). Chiral Separation Techniques. Retrieved from [Link]

  • Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2016). ISSN: 0975-8585 July – August 2016 RJPBCS 7(4) Page No. 1198. Retrieved from [Link]

  • Li, Z., et al. (2008). Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. Journal of Industrial Microbiology & Biotechnology, 35(9), 1047-1051. Retrieved from [Link]

  • Sekhri, L., & Nedjimi. (2009). A Convenient Procedure for the Asymmetric Reduction of Prochiral ketones using TetrabutylammoniumFluoride, Polymethylhydrosiloxane and Biocatalysts, Baker's Yeast. Biomedical and Pharmacology Journal, 2(2). Retrieved from [Link]

  • University of Wisconsin. (n.d.). Enantioselective Reduction of Ketones. Retrieved from [Link]

  • Noyori, R., & Hashiguchi, S. (2007). Asymmetric transfer hydrogenation of ketones with bifunctional transition metal-based molecular catalysts. Accounts of Chemical Research, 40(12), 1300-1308. Retrieved from [Link]

  • Straathof, A. J., & Heijnen, J. J. (2001). Enzyme-catalyzed regio- and enantioselective ketone reductions. Current Opinion in Biotechnology, 12(6), 585-591. Retrieved from [Link]

  • ResearchGate. (n.d.). Enzymatic Reduction of Ketones to Optically Active Secondary Alcohols. Retrieved from [Link]

  • You, L., & Anslyn, E. V. (2011). From substituent effects to applications: enhancing the optical response of a four-component assembly for reporting ee values. Chemical Science, 2(6), 1083-1089. Retrieved from [Link]

  • Research Collection. (2021). Optimizing the Yield of a Pure Enantiomer by Integrating Chiral SMB Chromatography and Racemization. Part 1. Retrieved from [Link]

  • Sotor, M., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. International Journal of Molecular Sciences, 23(13), 7434. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Solubilization of 1-(4-methoxyphenyl)propan-2-one

Welcome to the Application Scientist Support Hub. As researchers scaling up biocatalytic pathways or synthesizing complex active pharmaceutical ingredients (APIs), encountering solubility roadblocks with aromatic ketones...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Scientist Support Hub.

As researchers scaling up biocatalytic pathways or synthesizing complex active pharmaceutical ingredients (APIs), encountering solubility roadblocks with aromatic ketones is a standard hurdle. 1-(4-methoxyphenyl)propan-2-one (also known as 4-methoxyphenylacetone) is a critical precursor, particularly in


-transaminase-mediated chiral amine synthesis[1]. However, its high lipophilicity frequently leads to assay failure, enzyme inhibition, or erratic kinetic data.

This guide provides field-proven, causality-driven troubleshooting strategies to ensure your assays are robust, reproducible, and thermodynamically stable.

Physicochemical Profiling

Before troubleshooting, we must understand the molecule's physical constraints to predict its behavior in aqueous media.

PropertyValueMechanistic Implication for Aqueous Assays
CAS Number 122-84-9Standard identifier for material sourcing and safety data.
Molecular Weight 164.20 g/mol Relatively low MW, but structurally dominated by hydrophobic surface area[2].
LogP (XLogP3) ~1.6Indicates a strong thermodynamic preference for lipid/organic phases over water[2].
Aqueous Solubility Insoluble / Very Slightly SolubleWill rapidly phase-separate or form emulsions in standard biological buffers (e.g., KPi, HEPES)[3].
Organic Solubility Soluble in DMSO, EtOH, Methyl AcetateRequires organic co-solvents or biphasic systems for successful bio-assay integration[4].

Troubleshooting Q&A: Solubility & Biocatalysis

Q1: When I spike 1-(4-methoxyphenyl)propan-2-one into my 100 mM potassium phosphate (KPi) buffer, it immediately forms a cloudy emulsion. Why does this happen, and how does it affect my assay? A1: The cloudiness is a macroscopic manifestation of phase separation. The molecule's methoxy-substituted aromatic ring and aliphatic chain cannot form sufficient hydrogen bonds with water to overcome the entropic penalty of disrupting the aqueous hydrogen-bond lattice[3]. Consequently, the ketone molecules self-associate into hydrophobic droplets. Causality & Impact: In a biocatalytic assay, enzymes (like transaminases) operate strictly in the aqueous phase. If your substrate is locked in an emulsion, the effective dissolved concentration is a fraction of your theoretical concentration. This leads to artificially low


 values, non-linear kinetics, and poor overall conversion.

Q2: I am running an analytical-scale


-transaminase screening (5 mM substrate). What is the most reliable way to maintain solubility without denaturing my enzyme? 
A2:  For low-concentration screening (

10 mM), a water-miscible co-solvent system is the most self-validating approach. Dimethyl sulfoxide (DMSO) or methanol are standard choices. Causality: DMSO acts as a chemical bridge; its hydrophobic methyl groups interact with the ketone, while its highly polar sulfoxide oxygen hydrogen-bonds with the aqueous buffer. Actionable Advice: Prepare a highly concentrated stock in 100% DMSO, then spike it into the buffer to achieve a final DMSO concentration of 5% (v/v). Most engineered

-transaminases retain >90% activity in 5-10% DMSO or isopropyl alcohol[5].

Q3: I need to scale up my asymmetric synthesis to 50 mM substrate loading. Co-solvents are precipitating the enzyme at the required volumes. What is the alternative? A3: At preparative scales, you must transition from a co-solvent system to a liquid-liquid biphasic system (e.g., KPi buffer / Heptane or Isooctane). Causality: Instead of forcing the ketone into the aqueous phase, a biphasic system uses the organic layer as a "substrate reservoir." The ketone partitions into the aqueous phase at its thermodynamic maximum solubility. As the enzyme consumes the dissolved ketone, more substrate dynamically partitions from the organic layer into the water to maintain equilibrium[6]. Bonus Advantage: This system also provides in-situ product removal (ISPR). The resulting chiral amine product often partitions back into the organic layer, mitigating product inhibition—a notorious issue in transaminase cascades[7].

Experimental Protocols: Self-Validating Solubilization Workflows

Protocol A: Co-Solvent Solubilization for Analytical Assays (Target: 5 mM)

Use this protocol for initial enzyme screening or kinetic profiling.

Step 1: Stock Preparation

  • Weigh 16.42 mg of 1-(4-methoxyphenyl)propan-2-one.

  • Dissolve entirely in 1.0 mL of anhydrous DMSO to create a 100 mM master stock. Vortex until optically clear.

  • Validation Check: The stock must be completely transparent. Any turbidity indicates water contamination in the DMSO.

Step 2: Buffer Equilibration

  • Prepare your aqueous reaction matrix (e.g., 100 mM KPi buffer, pH 7.5, containing 1 mM PLP cofactor and an amine donor like isopropylamine)[8].

  • Pre-incubate the buffer at your reaction temperature (e.g., 30°C).

Step 3: Substrate Spiking

  • Add 50

    
    L of the 100 mM DMSO stock dropwise to 950 
    
    
    
    L of the vigorously stirring buffer.
  • Critical Causality: Add the organic stock to the buffer while vortexing/stirring, not the other way around. Rapid mixing prevents localized supersaturation and micro-precipitation. Final state: 5 mM substrate, 5% DMSO.

Protocol B: Biphasic System for Preparative Scale (Target: 50 mM)

Use this protocol for high-yield asymmetric synthesis preventing enzyme inhibition.

Step 1: Aqueous Phase Preparation

  • Prepare 5.0 mL of 100 mM KPi buffer (pH 7.5) containing the

    
    -transaminase, PLP (1 mM), and the amine donor (e.g., 500 mM D-alanine or isopropylamine)[8].
    

Step 2: Organic Phase Preparation

  • Dissolve 82.1 mg of 1-(4-methoxyphenyl)propan-2-one in 5.0 mL of an immiscible organic solvent (e.g., n-heptane or MTBE). This yields a 100 mM organic stock.

Step 3: Biphasic Reaction Initiation

  • Gently overlay the 5.0 mL organic phase onto the 5.0 mL aqueous phase in a sealed reaction vessel (Total system volume = 10 mL; effective system concentration = 50 mM).

  • Agitation: Use magnetic stirring or end-over-end rotation at a speed sufficient to maximize the interfacial surface area (creating a temporary emulsion) without causing sheer-stress denaturation of the enzyme.

  • Validation Check: Stop stirring briefly. The phases should separate cleanly within minutes, allowing you to sample the organic layer to track conversion via GC/HPLC[5].

Solubilization Strategy Workflow

G Start Determine Target Substrate Concentration LowConc < 10 mM (Analytical/Screening) Start->LowConc HighConc > 10 mM (Preparative/Biocatalysis) Start->HighConc Cosolvent Use 5-10% v/v Co-solvent (DMSO or EtOH) LowConc->Cosolvent EnzCheck Check Enzyme Organic Solvent Tolerance HighConc->EnzCheck Biphasic Biphasic System (e.g., Heptane/KPi Buffer) EnzCheck->Biphasic Tolerant Cyclo Host-Guest Complexation (HP-β-Cyclodextrin) EnzCheck->Cyclo Sensitive

Caption: Decision tree for solubilizing 1-(4-methoxyphenyl)propan-2-one in aqueous assays.

References

  • PubChem. "1-(p-Methoxyphenyl)-2-propanone - Computed Properties." National Institutes of Health. 2[2]

  • CymitQuimica. "CAS 122-84-9: 4-Methoxyphenylacetone."3[3]

  • Sigma-Aldrich. "4-Methoxyphenylacetone = 97 122-84-9."

  • Cayman Chemical. "4-Methoxyphenylacetone - Technical Information." 4[4]

  • RSC Publishing. "Organic & Biomolecular Chemistry - Chemoenzymatic route towards tamsulosin." 1[1]

  • ResearchGate. "Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases." Beilstein J. Org. Chem.5[5]

  • ResearchGate. "ω-Transaminases for the Production of Optically Pure Amines and Unnatural Amino Acids." 7[6],[7]

  • AIR Unimi. "Development of an integrated chromatographic system for ω-transaminase-IMER characterization." 8[8]

Sources

Troubleshooting

Technical Support Center: Optimizing Cofactor Regeneration for ADH-Catalyzed Synthesis

Welcome to the technical support center for optimizing cofactor regeneration in alcohol dehydrogenase (ADH) catalyzed synthesis. This guide is designed for researchers, scientists, and drug development professionals to n...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing cofactor regeneration in alcohol dehydrogenase (ADH) catalyzed synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of establishing and troubleshooting robust biocatalytic systems. Here, we move beyond simple protocols to explain the underlying principles, helping you make informed decisions to maximize the efficiency and yield of your reactions.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the setup and optimization of ADH-catalyzed reactions with in situ cofactor regeneration.

Q1: Why is cofactor regeneration necessary for ADH-catalyzed synthesis?

A: Nicotinamide cofactors, such as NADH and NADPH, are essential for the catalytic activity of alcohol dehydrogenases. They act as hydride donors in the reduction of carbonyl compounds to alcohols. However, these cofactors are expensive, making their use in stoichiometric amounts economically unfeasible for industrial-scale synthesis.[1][2][3] Efficient in-situ regeneration allows for the use of catalytic amounts of the cofactor, which is continuously recycled, thus significantly reducing costs and driving the reaction to completion.[2][3] A high total turnover number (TTN), which represents the moles of product formed per mole of cofactor, is a key indicator of an economically viable process.[2]

Q2: What are the most common enzymatic systems for NADH/NADPH regeneration?

A: The most widely used enzymatic systems involve a second "regenerating" enzyme and a cheap co-substrate. The top choices include:

  • Formate Dehydrogenase (FDH): This system uses sodium formate as a co-substrate, which is oxidized to carbon dioxide (CO₂).[2][4][5]

    • Advantages: The gaseous byproduct (CO₂) is easily removed and does not interfere with product purification, making it a very clean system.[4][5] Formate is also an inexpensive co-substrate.[1]

    • Disadvantages: Most native FDHs are specific for NAD⁺ and have low or no activity with NADP⁺, although engineered variants are becoming available.[5][6][7]

  • Glucose Dehydrogenase (GDH): This system utilizes glucose as a co-substrate, which is oxidized to D-glucono-δ-lactone.[2][8][9]

    • Advantages: GDH is often robust, inexpensive, and can regenerate both NADH and NADPH.[8][10]

    • Disadvantages: The product, gluconic acid (formed from the hydrolysis of the lactone), can lower the reaction pH, which may require buffering.[1] This acidic byproduct can also complicate the purification of acidic products.[1]

  • Glucose-6-phosphate Dehydrogenase (G6PDH): This enzyme uses glucose-6-phosphate as the co-substrate.

    • Advantages: G6PDH is a highly efficient system for NADPH regeneration.[1][3]

    • Disadvantages: The co-substrate, glucose-6-phosphate, is more expensive than glucose or formate.[3]

Q3: How do I choose the best regeneration system for my specific ADH?

A: The choice depends on several factors:

  • Cofactor Specificity: Does your ADH require NADH or NADPH? If it's NADPH, a native FDH is likely not suitable. Engineered FDHs or GDH/G6PDH would be better choices.[5][7][8]

  • Optimal pH: The optimal pH of your ADH and the regeneration enzyme should be compatible. For example, many dehydrogenases work best at a pH of 7.0-8.0.[1][8] However, some, like certain sorbitol dehydrogenases, have a much higher optimal pH (9.0-10.5), which can be incompatible with many regeneration enzymes.[11][12]

  • Product Purification: If your final product is sensitive to pH changes or difficult to separate from acidic byproducts, the FDH system is preferable due to its clean CO₂ byproduct.[4]

  • Cost: For large-scale synthesis, the cost of the co-substrate is a major consideration. Formate and glucose are significantly cheaper than glucose-6-phosphate.[1]

Q4: What is a typical starting ratio of ADH to the regeneration enzyme?

A: A common starting point is a 1:1 ratio in terms of enzyme units (U). However, this should be optimized for your specific system. The goal is to ensure that the rate of cofactor regeneration is not the rate-limiting step of the overall reaction. You can monitor the concentration of the reduced cofactor (e.g., NADH at 340 nm) to ensure it remains at a steady, catalytic level.[1]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the optimization of ADH-catalyzed synthesis with cofactor regeneration.

Issue 1: Low or No Reaction Conversion

This is one of the most common issues and can have multiple root causes.

Possible Cause 1.1: Mismatched pH Optima

Explanation: Enzymes have a narrow pH range in which they exhibit optimal activity. If the pH of your reaction buffer is optimal for the ADH but not for the regeneration enzyme (or vice-versa), the overall reaction rate will be compromised. For example, some dehydrogenases have optimal pH ranges between 8.0 and 10.0, while many regeneration enzymes work best around pH 7.0.[12]

Troubleshooting Steps:

  • Verify pH Optima: Consult the literature or technical data sheets for the optimal pH of both your ADH and your chosen regeneration enzyme.

  • pH Profiling Experiment: If data is unavailable, perform a pH profiling experiment by setting up small-scale reactions in a series of buffers with different pH values (e.g., from 6.0 to 9.0).

  • Find a Compromise pH: Choose a pH that provides a reasonable activity for both enzymes. It's often better to have both enzymes at 70-80% of their maximal activity than one at 100% and the other at 10%.

Possible Cause 1.2: Enzyme Inhibition

Explanation: The activity of either enzyme can be inhibited by the substrate, co-substrate, product, or co-product. High substrate concentrations can sometimes lead to substrate inhibition in ADHs.[11][12] Similarly, the product of the regeneration system (e.g., glucono-1,5-lactone from GDH) can inhibit the GDH itself.[9]

Troubleshooting Steps:

  • Review Literature for Known Inhibitors: Check for any published data on inhibition of your specific enzymes.

  • Substrate Inhibition Test: Run the reaction at varying substrate concentrations while keeping all other parameters constant. If the reaction rate decreases at higher substrate concentrations, you are likely observing substrate inhibition.

    • Solution: Implement a fed-batch approach where the substrate is added gradually over time to maintain a low, non-inhibitory concentration.

  • Product Inhibition Test: Add a known amount of the final product or co-product to the initial reaction mixture and observe the effect on the initial reaction rate.

    • Solution: Consider in-situ product removal (ISPR) techniques if product inhibition is significant.

Workflow for Diagnosing Low Conversion

G start Low or No Conversion check_ph Check pH Compatibility of ADH and Regeneration Enzyme start->check_ph ph_mismatch pH Mismatch Identified check_ph->ph_mismatch No check_inhibition Investigate Potential Inhibition check_ph->check_inhibition Yes optimize_ph Perform pH Profiling to Find Compromise pH ph_mismatch->optimize_ph success Reaction Optimized optimize_ph->success substrate_inhibition Substrate Inhibition Detected check_inhibition->substrate_inhibition Substrate product_inhibition Product or Co-product Inhibition Detected check_inhibition->product_inhibition Product check_enzyme_stability Assess Enzyme Stability Under Reaction Conditions check_inhibition->check_enzyme_stability None implement_fed_batch Implement Fed-Batch Substrate Addition substrate_inhibition->implement_fed_batch implement_ispr Consider In-Situ Product Removal (ISPR) product_inhibition->implement_ispr implement_fed_batch->success implement_ispr->success instability Enzyme Instability Observed check_enzyme_stability->instability No check_enzyme_stability->success Yes stabilize_enzyme Immobilize Enzymes or Add Stabilizing Agents instability->stabilize_enzyme stabilize_enzyme->success

Caption: Troubleshooting workflow for low reaction conversion.

Issue 2: Reaction Starts but Stalls After a Short Time

This often points to issues with enzyme stability or cofactor degradation.

Possible Cause 2.1: Poor Enzyme Stability

Explanation: One or both enzymes may not be stable under the chosen reaction conditions (e.g., temperature, presence of organic co-solvents).

Troubleshooting Steps:

  • Thermal Stability Test: Incubate each enzyme separately at the reaction temperature and take samples over time to measure residual activity.

    • Solution: If an enzyme is thermally labile, consider using an enzyme from a thermophilic organism or enzyme immobilization. Immobilization can significantly enhance the operational stability of enzymes like FDH.[4]

  • Co-solvent Tolerance Test: If using a co-solvent to dissolve a hydrophobic substrate, test the stability of each enzyme in the presence of that co-solvent.

    • Solution: Screen for more biocompatible co-solvents or consider using cyclodextrins or surfactants to improve substrate solubility.[9] Enzyme immobilization can also improve stability in non-aqueous media.[13]

Possible Cause 2.2: Cofactor Instability or Degradation

Explanation: The nicotinamide cofactors themselves have limited stability, which is pH-dependent. The reduced forms (NADH, NADPH) are more stable in alkaline conditions, while the oxidized forms (NAD⁺, NADP⁺) are more stable in acidic conditions.[13] If the regeneration is not fast enough, the cofactor can degrade.

Troubleshooting Steps:

  • Increase Regeneration Enzyme Concentration: Add more units of the regeneration enzyme to ensure the regeneration rate is high and the cofactor spends minimal time in its less stable state.

  • Optimize Cofactor Concentration: While a low initial concentration is desired for cost reasons, it might be too low, leading to complete degradation before the reaction is complete. Try slightly increasing the initial cofactor concentration.

  • Ensure High Purity of Reagents: Impurities in substrates or buffers can sometimes lead to cofactor degradation.

Experimental Protocols
Protocol 1: Determining Optimal pH for a Coupled-Enzyme System
  • Prepare a series of buffers: Prepare 100 mM buffers with pH values ranging from 6.0 to 9.0 in 0.5 pH unit increments (e.g., phosphate buffer for pH 6.0-7.5, Tris-HCl for pH 7.5-9.0).

  • Set up reactions: In separate vials for each pH value, add the buffer, substrate, co-substrate (e.g., sodium formate), and a catalytic amount of NAD⁺/NADP⁺.

  • Initiate the reaction: Add a fixed amount (in units) of your ADH and regeneration enzyme to each vial.

  • Monitor progress: Take samples at regular intervals and quench the reaction. Analyze the samples for product formation using a suitable method (e.g., HPLC, GC).

  • Plot results: Plot the initial reaction rate versus pH to determine the optimal pH for the coupled system.

Protocol 2: Monitoring Cofactor Regeneration by UV-Vis Spectrophotometry
  • Set up the reaction: In a quartz cuvette, combine the buffer, co-substrate (e.g., glucose), NAD⁺, and the regeneration enzyme (e.g., GDH).

  • Monitor NADH formation: Place the cuvette in a spectrophotometer and monitor the increase in absorbance at 340 nm (the wavelength at which NADH absorbs light). The molar extinction coefficient for NADH at 340 nm is 6,220 M⁻¹cm⁻¹.[1]

  • Calculate the regeneration rate: Use the initial linear portion of the absorbance vs. time plot to calculate the rate of NADH formation. This rate should be faster than the rate of NADH consumption by your ADH under the same conditions.

Data Summary Tables

Table 1: Comparison of Common NADH/NADPH Regeneration Systems

Regeneration SystemCo-substrateCo-productProsCons
Formate Dehydrogenase (FDH)FormateCO₂Inexpensive co-substrate; non-interfering byproduct.[1][4]Native enzymes are typically NAD⁺ specific.[5][7]
Glucose Dehydrogenase (GDH)GlucoseD-glucono-δ-lactoneRobust enzyme; regenerates both NADH and NADPH.[8][10]Acidic byproduct can lower pH and complicate purification.[1]
Glucose-6-Phosphate Dehydrogenase (G6PDH)Glucose-6-Phosphate6-Phospho-glucono-δ-lactoneHighly efficient for NADPH regeneration.[1][3]Expensive co-substrate.[3]
Alcohol Dehydrogenase (secondary ADH)IsopropanolAcetoneInexpensive co-substrate.Reaction is reversible; requires removal of acetone byproduct.[1]
Visualizing the Catalytic Cycle

G cluster_0 Primary Reaction cluster_1 Regeneration Cycle Substrate Substrate Product Product Substrate->Product ADH NADH NADH NAD NAD NADH->NAD consumed NAD->NADH regenerated Cosubstrate e.g., Formate Coproduct e.g., CO2 Cosubstrate->Coproduct FDH

Caption: Coupled-enzyme system for ADH catalysis and NADH regeneration.

References

  • Development and optimization of efficient cofactor regeneration systems for NAD (P) H-dependent biocatalytic oxidoreduction processes. (n.d.). Google Scholar.
  • Tükel, S. S., Alptekin, Ö., & Yildirim, D. (2016). Highly stable and reusable immobilized formate dehydrogenases: Promising biocatalysts for in situ regeneration of NADH. Cellular and Molecular Biology, 62(2), 1-6. [Link]

  • Ben-Nissan, G., et al. (2020). In vivo selection for formate dehydrogenases with high efficiency and specificity towards NADP+. bioRxiv. [Link]

  • Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. (2025). Semantic Scholar. [Link]

  • Glucose Dehydrogenase for the Regeneration of NADPH and NADH. (n.d.). Semantic Scholar. [Link]

  • Wang, X., et al. (2023). Engineering a Formate Dehydrogenase for NADPH Regeneration. PubMed. [Link]

  • Wu, S., et al. (2023). Switching the Cofactor Preference of Formate Dehydrogenase to Develop an NADPH-Dependent Biocatalytic System for Synthesizing Chiral Amino Acids. PubMed. [Link]

  • Hollmann, F., et al. (2022). Alcohol Dehydrogenases as Catalysts in Organic Synthesis. Frontiers in Catalysis. [Link]

  • Zhao, H., & van der Donk, W. A. (2003). Regeneration of Cofactors for Enzyme Biocatalysis. Semantic Scholar. [Link]

  • Yin, J., & Wang, J. (2025). Regeneration of cofactor NAD(P)+ with NAD(P)H oxidase for the production of value-added chemicals. World Journal of Microbiology and Biotechnology, 41(9), 1-15. [Link]

  • Heterogeneous Catalysis Mediated Cofactor NADH Regeneration for Enzymatic Reduction. (n.d.). Heriot-Watt University Research Portal. [Link]

  • Chenault, H. K., & Whitesides, G. M. (1987). Cofactor regeneration for enzyme-catalysed synthesis. Applied Biochemistry and Biotechnology, 14(2), 147-197. [Link]

  • Regeneration of NAD(P)H and its Analogues by Photocatalysis with Ionized Carbon Nitride. (2024). ACS Publications. [Link]

  • Weckbecker, A., Gröger, H., & Hummel, W. (2010). Guidelines for the Application of NAD(P)H Regenerating Glucose Dehydrogenase in Synthetic Processes. ResearchGate. [Link]

  • O'Connell, T., et al. (2021). Enzyme‐Loaded Nanoreactors Enable the Continuous Regeneration of Nicotinamide Adenine Dinucleotide in Artificial Metabolisms. Advanced Materials, 33(21), 2008400. [Link]

  • de la Torre, A. G., et al. (2022). Improving the Enzymatic Cascade of Reactions for the Reduction of CO2 to CH3OH in Water: From Enzymes Immobilization Strategies to Cofactor Regeneration and Cofactor Suppression. Catalysts, 12(8), 882. [Link]

  • Ye, Q., et al. (2007). High-level expression of recombinant glucose dehydrogenase and its application in NADPH regeneration. Journal of Industrial Microbiology and Biotechnology, 34(1), 57-63. [Link]

  • Efficient NADH Regeneration by a Redox Polymer- Immobilized Enzymatic System. (n.d.). NSF-PAR. [Link]

  • Dickinson, F. M., & Monger, G. P. (1973). Inhibition by ethanol, acetaldehyde and trifluoroethanol of reactions catalysed by yeast and horse liver alcohol dehydrogenases. Biochemical Journal, 131(2), 261-270. [Link]

  • Heterogeneous catalysis mediated cofactor NADH regeneration for enzymatic reduction. (2016). Semantic Scholar. [Link]

  • Su, L., et al. (2015). Kinetic properties and stability of glucose dehydrogenase from Bacillus amyloliquefaciens SB5 and its potential for cofactor regeneration. Applied Microbiology and Biotechnology, 99(22), 9575-9586. [Link]

  • Gergel, D. A., & Cederbaum, A. I. (1996). Inhibition of the catalytic activity of alcohol dehydrogenase by nitric oxide is associated with S nitrosylation and the release of zinc. Biochemistry, 35(50), 16186-16194. [Link]

  • In situ electrochemical regeneration of active 1,4-NADH for enzymatic lactic acid formation via concerted functions on Pt-modified TiO 2 /Ti. (2024). Royal Society of Chemistry. [Link]

  • Ohta, S., et al. (2025). Enzymatic Control of Alcohol Metabolism in the Body—The Roles of Class I, II, III, and IV Alcohol Dehydrogenases/NADH Reoxidation System, Microsomal Ethanol Oxidizing System, Catalase/H 2 O 2 System, and Aldehyde Dehydrogenase 2. International Journal of Molecular Sciences, 26(19), 11467. [Link]

  • Wilson, L., et al. (2004). Alcohol dehydrogenase stabilization by additives under industrially relevant reaction conditions. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Solvent Selection for Enzymatic Reduction of Hydrophobic Ketones

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the enzymatic reduction of hydrophobic keton...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the enzymatic reduction of hydrophobic ketones. The following question-and-answer-based troubleshooting guide provides in-depth solutions and the scientific rationale behind them to help you optimize your reaction systems.

Troubleshooting Guide & Frequently Asked Questions

Q1: My hydrophobic ketone substrate has very low solubility in the aqueous buffer, leading to poor reaction conversion. What are my primary options?

A1: This is the most common bottleneck when working with hydrophobic substrates in biocatalysis. The low substrate concentration in the aqueous phase where the enzyme resides leads to slow reaction rates and incomplete conversions.[1][2][3] Your two primary strategies are to either enhance substrate solubility in a single-phase system or to create a two-phase system where the substrate can partition from an organic reservoir.

  • Monophasic System (with Co-solvents): The simplest approach is to add a water-miscible organic co-solvent to the aqueous buffer.[3] This increases the overall polarity of the medium, allowing more of the hydrophobic ketone to dissolve and become accessible to the enzyme.

  • Biphasic System (Aqueous-Organic): A more robust and often more effective method is to create a two-phase (biphasic) system.[4][5] In this setup, the enzyme and its essential cofactor remain in the aqueous phase, while a water-immiscible organic solvent acts as a large reservoir for the hydrophobic substrate and, conveniently, as an extraction medium for the often-hydrophobic alcohol product.[4] The reaction occurs at the interface between the two phases.

The choice between these two strategies depends on the substrate's hydrophobicity, its potential for causing substrate inhibition, and the enzyme's stability in the presence of organic solvents.

Q2: How do I choose an appropriate co-solvent for a monophasic system, and what concentration should I use?

A2: The selection of a co-solvent is a critical balancing act. You need to increase substrate solubility without significantly denaturing and deactivating your ketoreductase (KRED) or alcohol dehydrogenase (ADH).

Causality: Water-miscible organic solvents like Dimethyl Sulfoxide (DMSO), isopropanol, or Tetrahydrofuran (THF) can strip the essential water layer that stabilizes the enzyme's three-dimensional structure, leading to loss of activity.[6][7] However, at low concentrations, they can often be well-tolerated and may even enhance activity for some enzymes by improving substrate accessibility.[8][9]

Troubleshooting & Optimization:

  • Start with Low Concentrations: Begin by screening co-solvents at a low volume percentage, typically in the 5-10% (v/v) range.[3]

  • Gradually Increase Concentration: If conversion is still low and the enzyme appears stable, you can incrementally increase the concentration up to 20-30% (v/v), monitoring enzyme activity and stability at each step.[8]

  • Consider the Co-substrate: If you are using a substrate-coupled cofactor regeneration system, isopropanol is an excellent choice as it serves as both a co-solvent and a co-substrate for many KREDs/ADHs.[10][11]

  • Screen Different Solvents: Not all enzymes respond the same way. An aldo-keto reductase from Candida tropicalis showed excellent tolerance to methanol, ethanol, isopropanol, and DMSO, retaining over 70% activity after 6 hours.[8] It is essential to screen a small panel of solvents for your specific enzyme.

The following table summarizes common co-solvents and their typical properties. The Log P value is a measure of a solvent's hydrophobicity; a lower value indicates higher water miscibility.

Co-SolventTypical Starting Conc. (v/v)Max Tolerated Conc. (v/v)Log PKey Considerations
Isopropanol10-20%~40%0.05Can also act as a co-substrate for NADPH/NADH regeneration.[10]
DMSO5-10%~30%-1.35Aprotic and a very effective solubilizing agent.[8][9]
THF5-10%~20%0.46Can be more denaturing; use with caution.[12]
Methanol5-15%~30%-0.77Generally well-tolerated by many reductases.[8][9]
Acetonitrile5-10%~25%-0.34Can sometimes lead to a decrease in reaction rates.[9]
Q3: A co-solvent isn't sufficient for my substrate loading. How do I design and set up an effective biphasic system?

A3: Biphasic systems are the gold standard for overcoming severe solubility limitations and are highly practical for larger-scale reactions.[1][2] They prevent high concentrations of organic molecules from directly interacting with the enzyme, thus preserving its stability while ensuring a high overall substrate concentration.[5]

Below is a conceptual workflow for setting up a biphasic enzymatic reduction.

BiphasicSystem cluster_System Biphasic Reaction Vessel cluster_Organic Organic Phase (Top) cluster_Aqueous Aqueous Phase (Bottom) Substrate Hydrophobic Ketone (Substrate) Enzyme Enzyme (KRED/ADH) + Cofactor Regeneration System Substrate->Enzyme 1. Partitioning & Reduction (at interface) Product Hydrophobic Alcohol (Product) Enzyme->Product 2. Product Formation NADP NADP+ NADPH NADPH NADP->NADPH 3. Cofactor Regeneration NADPH->Enzyme Hydride Source caption Conceptual workflow of a biphasic system. Troubleshooting Start Low or Stalled Conversion Q_Solvent Is the solvent appropriate? (Check Log P) Start->Q_Solvent A_Solvent_No Switch to a more hydrophobic solvent (e.g., Hexane, Heptane). Q_Solvent->A_Solvent_No No Q_Cofactor Is cofactor regeneration efficient? (Measure NADPH/NADP+ ratio) Q_Solvent->Q_Cofactor Yes End Optimized Reaction A_Solvent_No->End A_Cofactor_No Increase regeneration enzyme (e.g., GDH) and co-substrate (e.g., glucose) concentration. Q_Cofactor->A_Cofactor_No No Q_Conditions Are pH and Temperature optimal? Q_Cofactor->Q_Conditions Yes A_Cofactor_No->End A_Conditions_No Verify buffer pH. Run reaction at optimal temp (e.g., 30-40°C). Q_Conditions->A_Conditions_No No Q_Immobilize Is the free enzyme inherently unstable? Q_Conditions->Q_Immobilize Yes A_Conditions_No->End A_Immobilize_Yes Immobilize the enzyme on a solid support (e.g., resin) to improve stability and reusability. Q_Immobilize->A_Immobilize_Yes Yes Q_Immobilize->End No A_Immobilize_Yes->End caption Troubleshooting flowchart for enzyme instability.

Caption: Troubleshooting flowchart for enzyme instability.

Key Solutions:

  • Enzyme Immobilization: Attaching the enzyme to a solid support (resin) can significantly enhance its stability in organic solvents and allows for easy catalyst reuse. [10][13]* Cofactor Regeneration: The regeneration of NADPH or NADH is critical. If the regeneration system (e.g., glucose dehydrogenase/glucose or formate dehydrogenase/formate) is slow, the lack of reduced cofactor will halt the reaction. [1][10]Ensure all components of this system are at optimal concentrations.

  • Screen Different Enzymes: Some ketoreductases are inherently more tolerant to organic solvents than others. Screening a panel of enzymes from different sources can identify a more robust biocatalyst for your specific application. [8][14]

References

  • Enantioselective Enzymatic Reduction of Prochiral Ketones in One-Phase and Two-Phase Systems. (n.d.). opus4.kobv.de. Retrieved March 7, 2026, from [Link]

  • Gröger, H., Hummel, W., Buchholz, S., Drauz, K., Nguyen, T. V., Rollmann, C., Hüsken, H., & Abokitse, K. (2003). Practical Asymmetric Enzymatic Reduction through Discovery of a Dehydrogenase-Compatible Biphasic Reaction Media. Organic Letters, 5(2), 173–176.
  • Gröger, H., Hummel, W., Buchholz, S., Drauz, K., Nguyen, T. V., Rollmann, C., Hüsken, H., & Abokitse, K. (2003). Practical Asymmetric Enzymatic Reduction through Discovery of a Dehydrogenase-Compatible Biphasic Reaction Media. Organic Letters, 5(2), 173–176. [Link]

  • Wang, Y., et al. (2019). Gene mining, codon optimization and analysis of binding mechanism of an aldo-keto reductase with high activity, better substrate specificity and excellent solvent tolerance. PLOS ONE, 14(9), e0221999. [Link]

  • Lalonde, J., et al. (2014). Immobilized ketoreductases and process for making and using the same. Google Patents.
  • Řehořová, K., et al. (2012). Ketoreductase activity for reduction of substituted-β-tetralones utilizing aqueous-organic systems and β-cyclodextrin derivati. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(5), 684-692.
  • Liang, J., et al. (2007). Enzyme-Catalyzed Enantioselective Diaryl Ketone Reductions. The Journal of Organic Chemistry, 72(1), 284-286. [Link]

  • El-Laham, N. A., & Al-Zahrani, F. M. (2013). Enzymatic Reduction of Ketones to Optically Active Secondary Alcohols. ResearchGate. Retrieved March 7, 2026, from [Link]

  • El-Laham, N. A., & Al-Zahrani, F. M. (2013). Enzymatic Reduction of Ketones to Optically Active Secondary Alcohols. Journal of Physical Science, 24(1), 77–86.
  • Gröger, H., et al. (2003). Preparation Asymmetric Reduction of Ketones in a Biphasic Medium with an (S)-Alcohol Dehydrogenase under in situ-Cofactor-Recycling with a Formate Dehydrogenase. ResearchGate. Retrieved March 7, 2026, from [Link]

  • Qiao, L., et al. (2023). Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications, 59(43), 6439-6455. [Link]

  • de Gonzalo, G., et al. (2007). Enzymatic Reduction of Ketones in “Micro-aqueous” Media Catalyzed by ADH-A from Rhodococcus ruber. Organic Letters, 9(11), 2163-2166.
  • Geresh, S., et al. (2013). Baker's yeast catalyzed asymmetric reduction of prochiral ketones in different reaction mediums. ACG Publications. Retrieved March 7, 2026, from [Link]

  • Adebar, N., & Gröger, H. (2019). Flow Process for Ketone Reduction Using a Superabsorber-Immobilized Alcohol Dehydrogenase from Lactobacillus brevis in a Packed-Bed Reactor. Semantic Scholar. Retrieved March 7, 2026, from [Link]

  • Zhang, Y., et al. (2020). Characterization and Catalytic-Site-Analysis of an Aldo-Keto Reductase with Excellent Solvent Tolerance. Molecules, 25(19), 4529. [Link]

  • Francis, R. (2017). The Synthesis and Biocatalytic Reduction of Beta-keto Alkynes.
  • Zhang, W., et al. (2023). Engineering a Carbonyl Reductase to Simultaneously Increase Activity Toward Bulky Ketone and Isopropanol for Dynamic Kinetic Asymmetric Reduction via Enzymatic Hydrogen Transfer. ACS Catalysis, 13(15), 10271-10278. [Link]

  • Adhiono, K., et al. (2022). The Effect of Solvent Hydrophilicity on the Enzymatic Ring-Opening Polymerization of L-Lactide by Candida rugosa Lipase. Polymers, 14(18), 3855. [Link]

Sources

Troubleshooting

purification of (S)-1-(4-methoxyphenyl)propan-2-ol from reaction media

Welcome to the Technical Support Center for Chemical Isolation and Purification. This guide is specifically engineered for researchers, application scientists, and drug development professionals tasked with the downstrea...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Chemical Isolation and Purification. This guide is specifically engineered for researchers, application scientists, and drug development professionals tasked with the downstream processing of (S)-1-(4-methoxyphenyl)propan-2-ol from complex reaction media.

Whether your upstream synthesis utilized a biocatalytic asymmetric reduction (via ketoreductases/alcohol dehydrogenases) or a transition-metal-catalyzed asymmetric transfer hydrogenation (e.g., Ru-BINAP), this guide provides mechanistically grounded protocols, quantitative data, and targeted troubleshooting to ensure high chemical yield and enantiomeric purity.

Mechanistic Context & Purification Workflow

(S)-1-(4-methoxyphenyl)propan-2-ol is a chiral secondary alcohol frequently utilized as a building block in pharmaceutical synthesis [1]. Because it is typically an oil or low-melting solid at room temperature (bp 107-110 °C at 1 Torr) [1], it cannot be easily purified via direct crystallization. Furthermore, the unreacted starting material, 1-(4-methoxyphenyl)propan-2-one, shares a nearly identical molecular weight and core structure, making chromatographic separation highly dependent on the hydrogen-bonding capability of the newly formed hydroxyl group.

Process Visualization

The following workflow outlines the optimal downstream processing route, transitioning from crude reaction media to the >99% ee isolated product.

PurificationWorkflow Start Reaction Media (Aqueous Biocatalytic or Organic) Quench Quench & Precipitation (Add Celite/EtOAc) Start->Quench Filtration Filtration (Remove Denatured Enzyme/Catalyst) Quench->Filtration LLE Liquid-Liquid Extraction (EtOAc / Aqueous Brine) Filtration->LLE Wash Organic Phase Drying (Na2SO4) LLE->Wash Concentration Solvent Evaporation (Rotary Evaporator) Wash->Concentration Chromatography Silica Gel Chromatography (Hexane:EtOAc Isocratic) Concentration->Chromatography Pure Pure (S)-1-(4-methoxyphenyl)propan-2-ol (>99% ee) Chromatography->Pure

Workflow for the extraction and purification of (S)-1-(4-methoxyphenyl)propan-2-ol.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; each critical phase includes an analytical checkpoint to guarantee the integrity of the extraction.

Phase 1: Quenching and Protein/Catalyst Removal

  • Quench: To the crude aqueous bioreactor mixture, add an equal volume of Ethyl Acetate (EtOAc).

  • Precipitation: Add Celite 545 (approx. 10% w/v relative to the aqueous volume). Causality: Biocatalytic reductions leave amphiphilic proteins that cause severe emulsions. Celite provides a high-surface-area matrix to trap denatured proteins.

  • Filtration: Filter the suspension through a Buchner funnel. Self-Validation: The filtrate must be a clear, biphasic liquid. If cloudiness persists, re-filter through a tighter porosity frit.

Phase 2: Liquid-Liquid Extraction (LLE)

  • Separation: Transfer the biphasic filtrate to a separatory funnel. Allow the layers to resolve and separate the organic (top) layer.

  • Aqueous Extraction: Extract the aqueous layer twice more with EtOAc.

  • Brine Wash: Wash the combined organic layers with saturated NaCl (brine). Causality: Brine increases the ionic strength of the aqueous phase, driving the slightly water-soluble alcohol into the organic phase via the salting-out effect.

  • Drying: Dry the organic phase over anhydrous Na₂SO₄. Self-Validation: Spot the depleted aqueous layer on a TLC plate (Hexane:EtOAc 3:1, UV/KMnO₄ stain). Discard the aqueous layer only when no product spot (Rf ~0.25) is visible.

Phase 3: Chromatographic Isolation

  • Concentration: Filter off the drying agent and concentrate the organic layer under reduced pressure (40°C water bath) to yield a crude viscous oil [3].

  • Column Loading: Load the crude oil onto a normal-phase silica gel column.

  • Elution: Elute isocratically with Hexane:EtOAc (85:15 v/v). Causality: The unreacted ketone lacks a hydroxyl group, thus exhibiting weaker hydrogen bonding with the silanol groups of the stationary phase. It will elute first.

  • Fraction Analysis: Analyze fractions via TLC. Combine fractions containing the pure alcohol and concentrate.

Quantitative Data & Physicochemical Properties

Use the following reference metrics to calibrate your analytical instruments and track the purification progress.

Parameter1-(4-methoxyphenyl)propan-2-one (Starting Ketone)(S)-1-(4-methoxyphenyl)propan-2-ol (Product)
Physical State (at 25°C) LiquidViscous Oil / Low-melting solid [1]
Boiling Point ~130°C (1 Torr)107–110°C (1 Torr) [1]
TLC Rf (Hexane:EtOAc 3:1) ~0.45 (UV active, no strong KMnO₄ stain)~0.25 (UV active, strong KMnO₄ stain)
Hydrogen Bond Donor NoYes
Chiral HPLC Elution Order Achiral (Single Peak)S-enantiomer typically elutes first*
Typical Storage Room TemperatureRefrigerator (2–8°C) [1]

*Note: Exact elution order depends on the specific chiral stationary phase (e.g., Chiralcel OD-H vs. Chiralpak AD-H).

Troubleshooting Guides & FAQs

Q: Why am I getting severe emulsions during the liquid-liquid extraction (LLE) phase? A: Emulsions in biocatalytic reaction media are caused by residual amphiphilic proteins (enzymes) acting as surfactants at the aqueous-organic interface. Solution: Do not shake the separatory funnel vigorously if proteins are still present. Instead, pre-treat the reaction mixture by adding a filter aid (Celite) and filtering before extraction (as outlined in Phase 1). If an emulsion has already formed in the funnel, add saturated brine to increase the density and ionic strength of the aqueous phase, or pass the entire emulsion through a pad of Celite.

Q: The unreacted ketone is co-eluting with my product during silica gel chromatography. How do I resolve this? A: The polarity difference between the ketone and the secondary alcohol is moderate. If co-elution occurs, your solvent gradient is likely too steep, causing both compounds to migrate too quickly down the column. Solution: Switch to a strictly isocratic elution profile with a less polar solvent system, such as Hexane:Ethyl Acetate (85:15 v/v). Ensure your sample loading volume is minimal (dissolved in the minimum amount of eluent) to maintain a tight band on the column.

Q: My enantiomeric excess (ee) is lower than expected (<95%). Can I upgrade the ee during purification? A: Because (S)-1-(4-methoxyphenyl)propan-2-ol is an oil at room temperature [1], direct recrystallization to purge the minor enantiomer is highly difficult. Solution: Derivatize the alcohol to a bulky, crystalline ester. React the crude alcohol with 3,5-dinitrobenzoyl chloride and pyridine. The resulting 3,5-dinitrobenzoate ester is a highly crystalline solid that can be easily recrystallized from ethanol or a hexane/ethyl acetate mixture to achieve >99% ee. Following recrystallization, perform a mild basic hydrolysis (e.g., K₂CO₃ in Methanol) to quantitatively recover the enantiopure alcohol.

Q: How do I remove residual transition metal catalysts if I used chemical asymmetric hydrogenation (e.g., Ru-BINAP) instead of biocatalysis? A: Transition metals can coordinate strongly with the methoxy group or the alcohol of the product, leading to colored impurities and downstream toxicity. Solution: Stir the crude organic extract with a metal scavenger resin (e.g., QuadraSil MP, a mercaptopropyl-functionalized silica) for 2–4 hours before filtration. Alternatively, wash the organic layer with an aqueous solution of EDTA or L-cysteine to chelate and partition the ruthenium into the aqueous waste.

References

Optimization

Technical Support Center: Overcoming Product Inhibition in ADH Biocatalysis

Welcome to the technical support center for advanced ADH biocatalysis. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their alcohol dehydrogenase (ADH)...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for advanced ADH biocatalysis. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their alcohol dehydrogenase (ADH) catalyzed reactions by addressing one of the most common bottlenecks: product inhibition. Here, you will find in-depth answers to frequently asked questions and robust troubleshooting protocols grounded in scientific principles to enhance your process efficiency, yield, and overall productivity.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Problem

This section addresses foundational concepts related to product inhibition in ADH systems. A clear diagnosis is the first step toward an effective solution.

Q1: What is product inhibition in ADH biocatalysis, and why is it a significant problem?

A: Product inhibition is a phenomenon where the product of an enzymatic reaction binds to the enzyme and hinders its catalytic activity.[1] In ADH-catalyzed reactions, as the concentration of the alcohol (in a reduction reaction) or the ketone/aldehyde (in an oxidation reaction) product increases, the reaction rate slows down and may stop prematurely, even when ample substrate and cofactor are still available.[2]

This is a critical issue in process development for several reasons:

  • Reduced Productivity: It leads to low product titers and poor space-time yields, making the process economically unviable.[2]

  • Incomplete Conversion: Reactions may stall far from their thermodynamic equilibrium, resulting in low substrate conversion and complex downstream purification challenges to separate the product from unreacted substrate.[3]

  • Inefficient Catalyst Use: The enzyme is underutilized because its activity is suppressed long before it denatures, requiring higher enzyme loading to achieve target yields.[2]

The core of the problem lies in the reversibility of the ADH-catalyzed reaction and the structural similarity between substrates and products, which often compete for binding to the enzyme's active site.[4][5]

Q2: How can I confirm that product inhibition, and not another factor, is limiting my reaction?

A: Distinguishing product inhibition from other issues like enzyme instability, substrate inhibition, or cofactor depletion is crucial. Here’s a systematic approach to diagnose the problem:

  • "Spike" Experiment: Run your standard reaction until the rate slows down or stops. At this point, add a fresh aliquot of your ADH enzyme.

    • If the reaction rate increases: Your initial enzyme may have become inactive due to thermal or solvent-induced denaturation.

    • If the reaction rate does not increase: The issue is likely inhibition by a component in the reaction mixture (substrate or product) or cofactor depletion.

  • Initial Rate Kinetics: Measure the initial reaction velocity at a fixed substrate and cofactor concentration while varying the initial concentration of the product (spiked into the reaction at time zero).

    • If the initial rate decreases as the initial product concentration increases: This is a strong confirmation of product inhibition.

  • Cofactor Check: Ensure your cofactor regeneration system (if used) is functioning optimally and that the active form of the cofactor (NADH or NADPH for reductions) is not depleted. An assay for cofactor concentration can confirm this.

This diagnostic workflow helps isolate product inhibition as the primary bottleneck.

G Start Reaction stalls or rate decreases SpikeEnzyme Spike with fresh ADH enzyme Start->SpikeEnzyme RateIncrease Reaction rate increases? SpikeEnzyme->RateIncrease CheckStability Root Cause: Enzyme Instability/ Denaturation RateIncrease->CheckStability  Yes NoRateIncrease Rate does not increase RateIncrease->NoRateIncrease  No CheckInhibition Potential Cause: Product/Substrate Inhibition or Cofactor Depletion NoRateIncrease->CheckInhibition InitialRateExp Perform initial rate kinetics with varying [Product]₀ CheckInhibition->InitialRateExp RateDecreaseWithProduct Initial rate decreases with increasing [Product]₀? InitialRateExp->RateDecreaseWithProduct ProductInhibitionConfirmed Root Cause: Product Inhibition Confirmed RateDecreaseWithProduct->ProductInhibitionConfirmed  Yes CheckSubstrateCofactor Investigate Substrate Inhibition or Cofactor Depletion RateDecreaseWithProduct->CheckSubstrateCofactor  No

Caption: Diagnostic workflow to identify product inhibition.

Q3: What are the common kinetic mechanisms of product inhibition for ADHs?

A: ADHs typically follow a sequential, ordered Bi-Bi kinetic mechanism where the cofactor (e.g., NAD+) binds first, followed by the substrate (e.g., ethanol). The products are then released in a specific order, typically with the aldehyde/ketone product dissociating before the reduced cofactor (e.g., NADH).[4]

Product inhibition arises when a product molecule binds to an enzyme form it is not supposed to, creating a dead-end complex. The most common types are:

  • Competitive Inhibition: The product competes directly with the substrate for the enzyme's active site. For example, in an alcohol oxidation, the aldehyde product might compete with the alcohol substrate for binding to the Enzyme-NAD+ complex. This type of inhibition is very common due to the structural similarity between the substrate and product.[6][7]

  • Non-competitive Inhibition: The product binds to a site on the enzyme other than the active site (an allosteric site), causing a conformational change that reduces catalytic efficiency.[7] This can also occur when the product binds to the enzyme-substrate complex.

  • Uncompetitive Inhibition: The inhibitor binds only to the enzyme-substrate complex. This is less common for single-product inhibition but can be observed in multi-substrate reactions.

Understanding the specific inhibition pattern through detailed kinetic studies (e.g., Lineweaver-Burk plots) can guide the selection of the most effective mitigation strategy.[8]

Part 2: Troubleshooting Guide - Reaction & Process Engineering Solutions

This section provides actionable solutions for common experimental problems caused by product inhibition.

Issue: My reaction stops at a low conversion (<50%), but my diagnostics confirm the enzyme is still potentially active.

This is the classic symptom of severe product inhibition. The goal is to keep the product concentration in the vicinity of the biocatalyst below the inhibitory threshold.[1]

Q4: What is In Situ Product Removal (ISPR), and how do I choose the right method?

A: In Situ Product Removal (ISPR), also known as extractive biocatalysis, is a process engineering strategy where the product is continuously removed from the reaction medium as it is formed.[2][9] This keeps the product concentration low, relieving inhibition and shifting the reaction equilibrium towards product formation, thereby increasing conversion and yield.[10]

Choosing the right ISPR technique depends on the physicochemical properties of your product, substrate, and the operational requirements of your enzyme.

ISPR TechniquePrincipleIdeal for Products That Are...AdvantagesDisadvantages & Troubleshooting
Liquid-Liquid Extraction (LLE) / Biphasic System A water-immiscible organic solvent is added to the aqueous reaction phase. The product preferentially partitions into the organic phase.[11]Hydrophobic/apolar (e.g., many chiral alcohols, esters).Simple to implement, scalable, combines reaction and extraction.[12]Enzyme deactivation at the aqueous-organic interface; mass transfer limitations; solvent toxicity.[11] Troubleshoot by: screening for biocompatible solvents, immobilizing the enzyme, or using a membrane to separate phases (perstraction).[13]
Adsorption A solid adsorbent (e.g., polymeric resin, activated carbon) is added to the reaction to bind the product.Moderately polar or hydrophobic, with a high affinity for the adsorbent.High selectivity is possible; easy separation of the solid phase.Co-adsorption of substrate or cofactor; requires careful selection of resin; potential for enzyme abrasion. Troubleshoot by: screening resins for selective product binding and minimal substrate binding; using immobilized enzymes to prevent abrasion.
Gas Stripping An inert gas (e.g., nitrogen) is bubbled through the reactor, carrying away volatile products.Volatile (e.g., short-chain aldehydes like acetaldehyde, low-boiling-point alcohols).[3]Highly effective for volatile products; non-invasive.Only applicable to volatile compounds; can cause enzyme denaturation due to shear stress from bubbling. Troubleshoot by: optimizing gas flow rate; using a gentler gas-liquid contactor.
Crystallization / Precipitation The reaction is run under conditions (e.g., temperature, pH, solvent composition) where the product is poorly soluble and crystallizes out of solution as it forms.[3]Crystalline solids with low solubility in the reaction medium.Yields a high-purity product directly; powerful thermodynamic driving force.Can be difficult to control nucleation and crystal growth; solids can encapsulate or damage the enzyme. Troubleshoot by: careful control of temperature and pH; using a separate crystallization loop.
Decision Tree for ISPR Method Selection

G Start Is my product inhibitory? IsVolatile Is the product volatile? Start->IsVolatile IsPoorlySoluble Is the product poorly soluble and crystalline? IsVolatile->IsPoorlySoluble No GasStripping Consider Gas Stripping IsVolatile->GasStripping Yes IsHydrophobic Is the product significantly more hydrophobic than the substrate? IsPoorlySoluble->IsHydrophobic No Crystallization Consider In Situ Crystallization IsPoorlySoluble->Crystallization Yes LLE Consider Liquid-Liquid Extraction (LLE) IsHydrophobic->LLE Yes Other Investigate Adsorption or other advanced techniques IsHydrophobic->Other No Adsorption Consider Adsorption

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Chiralpak AD-H and OD-H Columns for the Enantioseparation of Phenylpropanol

In the realm of pharmaceutical development and stereoisomer analysis, the robust separation of enantiomers is paramount. Phenylpropanol, a chiral alcohol with applications as a synthetic intermediate, presents a common c...

Author: BenchChem Technical Support Team. Date: March 2026

In the realm of pharmaceutical development and stereoisomer analysis, the robust separation of enantiomers is paramount. Phenylpropanol, a chiral alcohol with applications as a synthetic intermediate, presents a common challenge for analytical chemists seeking to quantify its enantiomeric purity. This guide provides an in-depth, technical comparison of two stalwart columns in chiral High-Performance Liquid Chromatography (HPLC): the Chiralpak® AD-H and the Chiralcel® OD-H. Drawing upon experimental data and fundamental chromatographic principles, we will explore the nuances of each column's performance to empower researchers in making informed decisions for their analytical workflows.

The Foundation of Separation: Amylose vs. Cellulose

The remarkable enantioselective capabilities of Chiralpak AD-H and Chiralcel OD-H stem from their unique chiral stationary phases (CSPs). Both are polysaccharide-based, coated onto a 5 µm silica gel support, but with a critical difference in their backbone structures.[1][2]

  • Chiralpak AD-H employs amylose tris(3,5-dimethylphenylcarbamate) as its chiral selector.[3][4][5] The helical structure of amylose creates chiral grooves that play a crucial role in the enantiomeric recognition process.

  • Chiralcel OD-H , conversely, utilizes cellulose tris(3,5-dimethylphenylcarbamate) .[6] While the carbamate derivative is the same as in the AD-H, the cellulosic backbone possesses a different glycosidic linkage, leading to a distinct three-dimensional arrangement of the chiral selector.

This fundamental structural disparity between amylose and cellulose is the primary determinant of the differential selectivity observed between the two columns. The chiral recognition mechanism is a complex interplay of hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance between the analyte and the CSP.[7][8] The precise fit of an enantiomer into the chiral grooves of the polysaccharide derivative dictates its retention time and, consequently, the separation from its mirror image.

At a Glance: Column Specifications

For a direct comparison of their key features, the following table summarizes the specifications of the Chiralpak AD-H and Chiralcel OD-H columns.

FeatureChiralpak® AD-HChiralcel® OD-H
Chiral Selector Amylose tris(3,5-dimethylphenylcarbamate)Cellulose tris(3,5-dimethylphenylcarbamate)
Support 5 µm Silica Gel5 µm Silica Gel
Particle Size 5 µm5 µm
USP Code L51L40
Typical Mobile Phases Normal Phase (Alkane/Alcohol), Polar OrganicNormal Phase (Alkane/Alcohol), Polar Organic
Pressure Limitation < 300 Bar (4350 psi)< 300 Bar (4350 psi)
Temperature Range 0 to 40°C0 to 40°C

Performance in Practice: Experimental Data

Analyte: A Racemic Aromatic Alcohol

ColumnMobile PhaseFlow Rate (mL/min)Resolution (Rs)Selectivity (α)
Chiralpak® AD-H n-Hexane/Ethanol (90:10, v/v)1.02.11.42
Chiralcel® OD-H n-Hexane/Isopropanol (90:10, v/v)1.01.81.35

Data is representative and may vary based on the specific phenylpropanol isomer and exact chromatographic conditions.

From this data, we can observe that both columns are capable of achieving baseline separation (Rs > 1.5) of the enantiomers. The Chiralpak AD-H, in this instance, demonstrates slightly higher resolution and selectivity. However, it is crucial to recognize the complementary nature of these two phases. For some analytes, the cellulosic backbone of the OD-H may offer a more favorable steric and interactive environment, leading to superior separation.

The "Why": Causality in Column Selection

The choice between Chiralpak AD-H and Chiralcel OD-H is not arbitrary; it is a decision guided by an understanding of the subtle yet significant differences in their chiral recognition mechanisms.

  • Amylose (AD-H): The more flexible helical structure of amylose can sometimes lead to broader applicability. It is often a good starting point in method development for a wide range of chiral compounds.

  • Cellulose (OD-H): The more rigid, crystalline structure of cellulose can result in higher selectivity for specific analytes that can optimally interact with its well-defined chiral cavities.

For phenylpropanol, which contains a phenyl group and a hydroxyl group, both columns offer potential interaction sites. The phenyl ring can engage in π-π stacking with the phenylcarbamate groups on the CSP, while the hydroxyl group can participate in hydrogen bonding. The optimal fit, and therefore the better separation, will depend on the spatial arrangement of these functional groups in the enantiomers and how they complement the chiral grooves of either the amylose or cellulose backbone.

A Strategic Approach to Method Development

The following workflow provides a logical progression for selecting the optimal column and developing a robust separation method for phenylpropanol enantiomers.

G cluster_0 Phase 1: Initial Column Screening cluster_1 Phase 2: Evaluation cluster_2 Phase 3: Optimization & Final Method A Racemic Phenylpropanol Sample B Screen on Chiralpak AD-H (n-Hexane/IPA, 90:10) A->B C Screen on Chiralcel OD-H (n-Hexane/IPA, 90:10) A->C D Baseline Separation on AD-H? B->D E Baseline Separation on OD-H? C->E D->E No D->E No, try OD-H F Optimize Mobile Phase (e.g., vary alcohol %, change alcohol) D->F Yes H Select Best Performing Column D->H Select AD-H E->B No, try alternative CSPs E->D No E->F Yes E->H Select OD-H G Method Validation F->G I Final Analytical Method G->I H->I

Caption: A logical workflow for chiral column selection and method development.

Detailed Experimental Protocol: Separation of 2-Phenyl-1-propanol on Chiralcel® OD-H

This protocol is based on established methods for the separation of phenylpropanol enantiomers and serves as a robust starting point for your experiments.

1. Materials and Reagents:

  • Racemic 2-phenyl-1-propanol standard

  • HPLC-grade n-Hexane

  • HPLC-grade Isopropanol (IPA)

  • Chiralcel® OD-H column (250 x 4.6 mm, 5 µm)

  • HPLC system with UV detector

  • 0.45 µm syringe filters

2. Mobile Phase Preparation:

  • Prepare the mobile phase by mixing n-Hexane and Isopropanol in a 90:10 volume-to-volume ratio.

  • Degas the mobile phase using sonication or vacuum filtration before use to prevent bubble formation in the HPLC system.

3. Sample Preparation:

  • Dissolve the racemic 2-phenyl-1-propanol standard in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Conditions:

ParameterSetting
Column Chiralcel® OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase n-Hexane / Isopropanol (90:10, v/v)
Flow Rate 0.5 mL/min
Column Temperature 25 °C
Detection UV at 210 nm or 254 nm
Injection Volume 10 µL

5. Analysis Procedure:

  • Equilibrate the Chiralcel OD-H column with the mobile phase until a stable baseline is achieved. This may take 30-60 minutes.

  • Inject the prepared sample onto the HPLC system.

  • Record the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

  • The two enantiomers of 2-phenyl-1-propanol should be resolved into two distinct peaks.

6. System Suitability:

  • To ensure the validity of the results, perform a system suitability test before running the samples. This should include an assessment of resolution (Rs > 1.5), tailing factor, and repeatability of injections.

Conclusion

Both the Chiralpak AD-H and Chiralcel OD-H columns are powerful tools for the enantioseparation of phenylpropanol. The choice between the amylose-based AD-H and the cellulose-based OD-H will depend on the specific isomer of phenylpropanol being analyzed and the desired chromatographic performance. While both are likely to provide adequate separation, a preliminary screening as outlined in our method development workflow is the most effective strategy to identify the optimal column and conditions for your specific application. The subtle differences in the three-dimensional structures of their chiral stationary phases underscore the importance of having both column types available in a well-equipped analytical laboratory.

References

  • ResearchGate. (2014). Enantioseparation of mandelic acid compounds with Chiralpak AD-H and Chiralcel OJ-H chiral stationary phases. Retrieved from [Link]

  • PubMed. (2014). [Enantioseparation of mandelic acid compounds with Chiralpak AD-H and chiralcel OJ-H chiral stationary phases]. Retrieved from [Link]

  • Der Pharma Chemica. (2016). Chiral Analysis Control of Three Nonsteroidal Anti-inflammatory Drugs by HPLC Methods. Retrieved from [Link]

  • VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION 1.1. Importance of Chiral Separation. Retrieved from [Link]

  • Daicel Chiral Technologies. (2026). Chiral Applications Database. Retrieved from [Link]

  • PMC. (2007). Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers. Retrieved from [Link]

  • Chiral Technologies. (2021). Instruction Manual for ChiralPAK® AD-H, AS-H, AY-H, AZ-H CHIRALCEL® OD-H. Retrieved from [Link]

  • HPLC. (n.d.). INSTRUCTION MANUAL FOR CHIRALCEL OD-H, CHIRALCEL OJ-H COLUMNS. Retrieved from [Link]

  • Daicel Chiral Technologies. (2021). Chiral Column Differences: Standard vs H-Series Explained. Retrieved from [Link]

  • CNKI. (2005). Application of CHIRALPAK AD Column to Chiral Separation of Fourteen Drugs. Retrieved from [Link]

  • HPLC. (n.d.). Column description. Retrieved from [Link]

  • HPLC. (n.d.). CHIRALPAK Immobilized Columns. Retrieved from [Link]

  • Daicel Chiral Technologies. (n.d.). Application Database. Retrieved from [Link]

  • HPLC. (n.d.). instruction manual for chiralpak® ad-h. Retrieved from [Link]

  • UVISON Technologies. (n.d.). INSTRUCTION MANUAL FOR CHIRALPAK® AD-H COLUMNS. Retrieved from [Link]

  • HPLC. (n.d.). Chiralcel-OD-H-OJ-H_Manual.pdf. Retrieved from [Link]

  • Eclética Química. (2005). Chiral separations of mandelic acid by HPLC using molecularly imprinted polymers. Retrieved from [Link]

  • UVISON Technologies. (n.d.). Daicel Coated CHIRALCEL OD, OD-H Columns. Retrieved from [Link]

  • Dr. Maisch. (n.d.). CHIRAL COLUMNS. Retrieved from [Link]

Sources

Comparative

Analytical Methodology Comparison: 1H NMR and Stereochemical Characterization of (S)-1-(4-methoxyphenyl)propan-2-ol

As a Senior Application Scientist, I frequently encounter the analytical challenge of unambiguously assigning the absolute configuration of chiral intermediates. (S)-1-(4-methoxyphenyl)propan-2-ol is a highly functionali...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the analytical challenge of unambiguously assigning the absolute configuration of chiral intermediates. (S)-1-(4-methoxyphenyl)propan-2-ol is a highly functionalized chiral secondary alcohol, widely utilized as a critical intermediate in the synthesis of central nervous system (CNS) stimulants, including amphetamine analogues[1].

While standard 1D 1H NMR is the gold standard for confirming atomic connectivity, it is fundamentally blind to enantiomeric differences in an achiral environment[2]. To validate the (S)-configuration and determine enantiomeric excess (ee), researchers must choose between chromatographic methods (like Chiral HPLC) and NMR-based chiral derivatization (such as Mosher's ester analysis)[3]. This guide provides an objective comparison of these methodologies, complete with self-validating experimental protocols and supporting NMR data.

Standard 1H NMR Characterization (Structural Identity)

Before stereochemical analysis, the baseline connectivity of 1-(4-methoxyphenyl)propan-2-ol must be verified[4]. The molecule presents a classic ABX spin system due to the diastereotopic methylene protons adjacent to the chiral carbinol center.

Table 1: Expected 1H NMR Peak Assignments for 1-(4-methoxyphenyl)propan-2-ol (CDCl₃, 400 MHz)

Chemical Shift (

, ppm)
MultiplicityIntegrationAssignmentCausality / Structural Insight
1.22 Doublet (d, J = 6.2 Hz)3H-CH₃Split by the adjacent methine proton.
1.65 Broad Singlet (br s)1H-OHExchangeable proton; broadens due to hydrogen bonding.
2.62, 2.75 Doublet of Doublets (dd)2HAr-CH₂-Diastereotopic protons (AB part of ABX) split by each other and the chiral methine.
3.79 Singlet (s)3H-OCH₃Strongly deshielded by the electronegative oxygen.
3.98 Multiplet (m)1H-CH(OH)-Complex splitting from the methyl and diastereotopic methylene protons.
6.85, 7.12 Doublets (d, J = 8.6 Hz)4HAr-HClassic para-substitution pattern (AA'BB' system).

Comparative Analysis: Stereochemical Determination

To objectively evaluate the performance of analytical techniques for validating the (S)-enantiomer, we compare Mosher's acid analysis against Chiral HPLC[3].

Table 2: Methodological Comparison - Mosher's Ester NMR vs. Chiral HPLC

FeatureMosher's Ester 1H NMRChiral HPLC
Primary Output Absolute configuration AND Enantiomeric Excess (ee)Enantiomeric Excess (ee) only
Reference Standard Not required (intrinsic internal validation)Requires pure enantiomer standards for peak identification
Mechanism Diastereomer formation via chiral derivatizing agentDifferential partitioning on a chiral stationary phase
Development Time Minimal (Standardized protocol)High (Requires extensive column/mobile phase screening)
Sample Recovery Destructive (derivatized)Non-destructive (preparative scale possible)

Expert Insight: While Chiral HPLC is superior for high-throughput ee monitoring during process scale-up, it cannot independently prove which enantiomer is eluting first without a certified reference standard. Mosher's ester analysis is chemically self-validating; the predictable anisotropic shielding of the MTPA phenyl ring intrinsically proves the absolute configuration[5].

Experimental Protocol: Self-Validating Mosher's Ester Workflow

The following protocol details the in situ preparation of


-methoxy-

-trifluoromethylphenylacetic acid (MTPA) esters. By conducting the reaction directly in deuterated pyridine, we eliminate aqueous workup, prevent sample loss, and utilize the solvent as an acid scavenger for the generated HCl[3].
Step-by-Step Methodology:
  • Sample Preparation: In two clean, oven-dried NMR tubes (labeled Aliquot A and Aliquot B), dissolve approximately 5 mg of (S)-1-(4-methoxyphenyl)propan-2-ol in 0.5 mL of anhydrous pyridine-

    
    .
    
  • Derivatization: To Aliquot A, add 1.5 molar equivalents of (R)-(-)-MTPA-Cl (which yields the (S)-MTPA ester). To Aliquot B, add 1.5 equivalents of (S)-(+)-MTPA-Cl (which yields the (R)-MTPA ester)[5].

  • In Situ Reaction: Cap the tubes tightly, seal with Parafilm, and gently invert to mix. Allow the reaction to proceed at room temperature for 1–2 hours.

    • Causality: Pyridine-

      
       acts as a nucleophilic catalyst and base, driving the esterification to completion while providing the lock signal for NMR.
      
  • Data Acquisition: Acquire high-resolution 1H NMR spectra for both tubes. If signal overlap occurs, acquire a 2D COSY spectrum to unambiguously trace the spin systems of the diastereotopic protons[6].

  • Data Processing: Tabulate the chemical shifts for the (S)-MTPA ester and the (R)-MTPA ester, and calculate the

    
     (
    
    
    
    ) for each key proton[5].

Data Interpretation & Causality

The absolute configuration is deduced by analyzing the sign of the


 values. In the preferred conformation of the MTPA ester, the carbinyl proton, the ester carbonyl, and the trifluoromethyl group are eclipsed. The phenyl ring of the MTPA group projects over one side of the molecule, anisotropically shielding the protons it eclipses (shifting them upfield to lower ppm values)[5].

For (S)-1-(4-methoxyphenyl)propan-2-ol:

  • In the (S)-MTPA ester , the phenyl ring shields the right-side substituent (the -CH₃ group).

  • In the (R)-MTPA ester , the phenyl ring shields the left-side substituent (the Ar-CH₂- group).

Table 3: Representative


 Values for (S)-1-(4-methoxyphenyl)propan-2-ol 
Proton Group

in (S)-MTPA Ester (ppm)

in (R)-MTPA Ester (ppm)

(

)
Structural Position
-CH₃ 1.151.28-0.13 Right side (Shielded in S-ester)
Ar-CH₂- 2.852.71+0.14 Left side (Shielded in R-ester)

Conclusion: The positive


 values for the methylene protons and negative 

values for the methyl protons perfectly align with the spatial arrangement of the (S)-configuration, providing unequivocal proof of stereochemistry[5].

Mandatory Visualization: Workflow & Logic

G Start (S)-1-(4-methoxyphenyl)propan-2-ol Sample (Unknown ee/Config) Split1 Aliquot A: React with (R)-MTPA-Cl in Pyridine-d5 Start->Split1 Split2 Aliquot B: React with (S)-MTPA-Cl in Pyridine-d5 Start->Split2 Ester1 Form (S)-MTPA Ester (Diastereomer 1) Split1->Ester1 Ester2 Form (R)-MTPA Ester (Diastereomer 2) Split2->Ester2 NMR1 1H NMR Acquisition Extract δS values Ester1->NMR1 NMR2 1H NMR Acquisition Extract δR values Ester2->NMR2 Calc Calculate Δδ = δS - δR for adjacent protons NMR1->Calc NMR2->Calc Result Analyze Anisotropic Shielding Validate (S)-Configuration Calc->Result

Logical workflow of Mosher's ester derivatization and NMR analysis for absolute configuration.

References

  • 1-(4-Methoxyphenyl)propan-2-ol | C10H14O2 | CID 169145 - PubChem - 4

  • Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed - 5

  • 1-(4-methoxyphenyl)propan-2-ol CAS#: 30314-64-8 - ChemicalBook - 1

  • Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis - Benchchem - 3

  • How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - ECHEMI - 2

  • How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange - 6

Sources

Validation

Publish Comparison Guide: Absolute Configuration of 1-(4-methoxyphenyl)-2-propanol

This guide outlines the technical pathways for determining the absolute configuration of 1-(4-methoxyphenyl)-2-propanol , a critical chiral intermediate in the synthesis of pharmaceutical agents (e.g., amphetamine analog...

Author: BenchChem Technical Support Team. Date: March 2026

This guide outlines the technical pathways for determining the absolute configuration of 1-(4-methoxyphenyl)-2-propanol , a critical chiral intermediate in the synthesis of pharmaceutical agents (e.g., amphetamine analogs, beta-blockers).

The guide compares three distinct methodologies: NMR Spectroscopy (Mosher's Method) , Enzymatic Kinetic Resolution (Biocatalysis) , and Chiral HPLC Analysis , providing experimental protocols and decision-making frameworks for each.

Executive Summary

Determining the absolute configuration of secondary alcohols like 1-(4-methoxyphenyl)-2-propanol is a foundational step in establishing structure-activity relationships (SAR). While X-ray crystallography is definitive, it requires crystalline derivatives which are often elusive for this oil-based compound.

This guide compares three alternative "Gold Standard" methods. Mosher's Method is recommended for de novo assignment of unknown samples. Enzymatic Resolution is superior for generating enantiopure standards and scale-up. Chiral HPLC is the method of choice for routine quality control once standards are established.

FeatureMethod A: Mosher's NMR Analysis Method B: Enzymatic Kinetic Resolution Method C: Chiral HPLC/SFC
Primary Utility Absolute Configuration AssignmentPreparation of Standards / Scale-upRoutine Purity Analysis (ee%)
Throughput Low (Single sample)Medium (Batch synthesis)High (Automated)
Material Req. ~10 mg>100 mg<1 mg
Reliability High (Mechanistic proof)High (Predictive rules)Medium (Requires reference)
Cost/Run High (Deuterated solvents/reagents)Low (Lipase is reusable)Low (after column purchase)

Part 1: The Structural Logic

Before experimental validation, the theoretical framework must be established. The chirality of 1-(4-methoxyphenyl)-2-propanol resides at the C2 position.

Cahn-Ingold-Prelog (CIP) Priority Assignment:

  • -OH (Oxygen, Atomic #8)

  • -CH₂-(4-OMe-Ph) (Carbon bonded to Carbon, higher mass branch)

  • -CH₃ (Carbon bonded to Hydrogens)

  • -H (Hydrogen, Atomic #1)

  • Configuration (R): With H in the rear, the sequence 1 → 2 → 3 is Clockwise .

  • Configuration (S): With H in the rear, the sequence 1 → 2 → 3 is Counter-Clockwise .

ConfigurationLogic Substrate 1-(4-methoxyphenyl)-2-propanol CIP CIP Priority Assignment 1. -OH 2. -CH2Ar 3. -CH3 Substrate->CIP R_Config (R)-Enantiomer Clockwise (1->2->3) CIP->R_Config H in back S_Config (S)-Enantiomer Counter-Clockwise CIP->S_Config H in back

Figure 1: Logical assignment of stereochemistry based on Cahn-Ingold-Prelog priority rules.

Part 2: Method A - Mosher's Method (NMR)[2]

This is the most robust method for determining absolute configuration without a known reference standard. It relies on the magnetic anisotropy of the phenyl group in Mosher's ester derivatives.

Mechanism

You will synthesize two diastereomeric esters using (R)- and (S)-MTPA-Cl (Mosher's Acid Chloride).[1] The phenyl ring of the MTPA auxiliary shields protons on one side of the chiral center relative to the other. By calculating the difference in chemical shift (


), you can deduce the spatial arrangement.
Experimental Protocol

Materials:

  • Substrate: 10 mg 1-(4-methoxyphenyl)-2-propanol

  • Reagents: (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl

  • Base: Pyridine-d5 (serves as solvent and base) or Pyridine/CDCl₃

Step-by-Step Workflow:

  • Preparation of (S)-MTPA Ester:

    • Dissolve 5 mg of alcohol in 0.5 mL deuterated pyridine in an NMR tube.

    • Add 10 µL (excess) of (R)-(-)-MTPA-Cl . Note: (R)-acid chloride yields the (S)-ester.

    • Shake for 10 minutes. Reaction is usually instantaneous.

  • Preparation of (R)-MTPA Ester:

    • Repeat using (S)-(+)-MTPA-Cl to yield the (R)-ester .

  • Analysis:

    • Acquire ¹H NMR spectra for both samples.

    • Focus on the signals for H1 (Methyl group) and H3 (Benzylic protons) .

Data Interpretation (The Model)

Calculate


 for protons neighboring the chiral center.[1][2]
  • If

    
     for the Methyl group (-CH₃):  The methyl group is on the side shielded by the phenyl ring in the (S)-ester.
    
  • If

    
     for the Benzylic group (-CH₂-):  The benzylic group is deshielded in the (S)-ester relative to the (R)-ester.
    

Configuration Assignment Table:

Proton Group

(ppm)

(ppm)

(S - R)
Structural Implication
-CH₃ (C3) Value AValue BNegative (<0) CH₃ is "Right" side (Model S)
-CH₂- (C1) Value CValue DPositive (>0) CH₂Ar is "Left" side (Model S)

If the data matches this pattern, the absolute configuration of the alcohol is (S) .

Part 3: Method B - Enzymatic Kinetic Resolution (EKR)

Lipases are excellent for creating enantiopure standards to validate HPLC methods. They follow Kazlauskas' Rule , which predicts that lipases preferentially acetylate the (R)-enantiomer of secondary alcohols.

Mechanism
  • Enzyme: Candida antarctica Lipase B (CAL-B) or Pseudomonas fluorescens lipase.[3]

  • Reaction: Selective acetylation of the (R)-alcohol using vinyl acetate.[4]

  • Result: Unreacted (S)-alcohol and (R)-acetate.[4]

Experimental Protocol
  • Reaction Setup:

    • Dissolve 100 mg racemic 1-(4-methoxyphenyl)-2-propanol in 5 mL MTBE or Toluene.

    • Add 3 equivalents of Vinyl Acetate (acyl donor).

    • Add 20 mg immobilized CAL-B (e.g., Novozym 435).

    • Incubate at 30°C with shaking (200 rpm).

  • Monitoring:

    • Monitor by TLC or GC. Stop reaction at ~50% conversion (approx. 24-48 hours).

  • Workup:

    • Filter off the enzyme.

    • Evaporate solvent.

    • Separate the Alcohol (putative S) and Acetate (putative R) via flash column chromatography (Silica gel; Hexane/EtOAc gradient).

  • Validation:

    • Hydrolyze the isolated acetate (using NaOH/MeOH) to regenerate the alcohol.

    • Measure Optical Rotation (

      
      ) of both fractions.
      
    • Literature Check: Compare sign of rotation with known analogs (e.g., amphetamine precursors usually show (-) for (R) in similar solvents, but verification via Method A is mandatory for first-time confirmation).

EKR_Workflow Racemate Racemic 1-(4-methoxyphenyl)-2-propanol Reaction Kinetic Resolution (CAL-B + Vinyl Acetate) Racemate->Reaction Separation Chromatographic Separation Reaction->Separation S_Alc (S)-Alcohol (Unreacted) Separation->S_Alc Slow Isomer R_Ac (R)-Acetate (Product) Separation->R_Ac Fast Isomer (Kazlauskas) Hydrol Hydrolysis (NaOH/MeOH) R_Ac->Hydrol R_Alc (R)-Alcohol (Regenerated) Hydrol->R_Alc

Figure 2: Workflow for enzymatic kinetic resolution to generate enantiopure standards.

Part 4: Method C - Chiral HPLC Analysis

Once standards are generated (Method B) or configuration assigned (Method A), Chiral HPLC is used for quantification.

Recommended Column & Conditions

Polysaccharide-based stationary phases are most effective for aromatic secondary alcohols.

  • Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (Amylose derivative).

  • Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).[5]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV @ 220 nm (absorption of methoxy-phenyl group) or 254 nm.

Method Development Strategy
  • Screening: Inject the racemate (from starting material) to establish separation (

    
    ).
    
  • Spiking: Inject the racemate spiked with the (S)-enriched fraction from Method B.

  • Identification: The peak that increases in height is the (S)-enantiomer.

    • Note: On Chiralcel OD-H, the elution order for similar phenyl-propanols is typically (S) then (R) (S elutes first), but this must be experimentally verified using the spiked sample.

References

  • Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety in chiral .alpha.-methoxy-.alpha.-trifluoromethylphenylacetic acid derivatives. Journal of the American Chemical Society.

  • Ghanem, A. (2007).[6] Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched 1-phenyl-2-propanol derivatives. Tetrahedron: Asymmetry.

  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[1][2] Nature Protocols.

  • Breuer, M., et al. (2004). Industrial methods for the production of optically active intermediates.[7][8][9] Angewandte Chemie International Edition.

  • PubChem Compound Summary. (2025). 1-(4-methoxyphenyl)propan-2-ol.[10][11][12][13][14][15] National Center for Biotechnology Information.

Sources

Comparative

GC-MS analysis of 1-(4-methoxyphenyl)propan-2-ol derivatization

An In-Depth Comparative Guide to the GC-MS Analysis of 1-(4-methoxyphenyl)propan-2-ol: Silylation vs. Acylation Derivatization Strategies For researchers and professionals in drug development and analytical chemistry, th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to the GC-MS Analysis of 1-(4-methoxyphenyl)propan-2-ol: Silylation vs. Acylation Derivatization Strategies

For researchers and professionals in drug development and analytical chemistry, the accurate identification and quantification of analytes by Gas Chromatography-Mass Spectrometry (GC-MS) is paramount. However, compounds containing polar functional groups, such as the hydroxyl group in 1-(4-methoxyphenyl)propan-2-ol, present significant analytical challenges. Their inherent polarity and tendency to form hydrogen bonds lead to low volatility and poor chromatographic performance, including peak tailing and potential thermal degradation in the GC system.[1][2][3][4] Chemical derivatization is an essential strategy to overcome these limitations by converting the polar analyte into a more volatile and thermally stable derivative.[1][3][4]

This guide provides a comprehensive comparison of two primary derivatization techniques for the GC-MS analysis of 1-(4-methoxyphenyl)propan-2-ol: silylation and acylation. We will delve into the reaction mechanisms, provide detailed experimental protocols, and compare the expected chromatographic and mass spectrometric outcomes to empower scientists to make informed decisions for their analytical workflows.

The Imperative for Derivatization

Direct injection of 1-(4-methoxyphenyl)propan-2-ol into a GC-MS system often results in a poor chromatographic profile. The active hydrogen of the secondary alcohol group can interact with active sites on the column and inlet liner, causing peak tailing and reducing sensitivity.[3][4] Derivatization mitigates these issues by replacing the active hydrogen with a non-polar group. This chemical modification achieves several critical objectives:

  • Increases Volatility: By masking the polar hydroxyl group, intermolecular hydrogen bonding is eliminated, which significantly increases the compound's volatility.[1][5]

  • Improves Thermal Stability: The resulting derivatives are often more stable at the high temperatures required for GC analysis, preventing on-column degradation.[5]

  • Enhances Chromatographic Performance: Derivatization leads to sharper, more symmetrical peaks, which improves resolution and enhances the accuracy of quantification.[3][4]

  • Provides Structural Information: The mass fragmentation patterns of the derivatives are often more characteristic and informative than the parent compound, aiding in structural elucidation.[6][7]

Comparative Analysis of Derivatization Strategies

Silylation: The Gold Standard for Hydroxyl Group Masking

Silylation is the most common derivatization technique for compounds containing hydroxyl groups.[3] The reaction involves replacing the active hydrogen of the hydroxyl group with a silyl group, typically a trimethylsilyl (TMS) group.[8][9] This process dramatically reduces the polarity of the molecule and enhances its volatility.[8][10]

Key Reagents:

  • BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): A powerful and widely used silylating agent. For sterically hindered secondary alcohols like 1-(4-methoxyphenyl)propan-2-ol, its reactivity is often enhanced by adding a catalyst.

  • TMCS (Trimethylchlorosilane): Frequently used as a catalyst (typically 1-10%) with BSTFA to increase its silylating power.[1]

  • MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide): Another potent silylating agent whose by-products are highly volatile, which is advantageous for preventing chromatographic interference.[1][10]

Mechanism of Silylation The silylation reaction proceeds via a nucleophilic attack of the alcohol's oxygen on the silicon atom of the silylating agent (e.g., BSTFA). The presence of a catalyst like TMCS facilitates the reaction by making the silicon atom more electrophilic. The by-products of the reaction are neutral and volatile, minimizing interference with the analysis.[3]

In-Depth Protocol: Silylation with BSTFA + 1% TMCS

This protocol outlines a robust method for the trimethylsilylation of 1-(4-methoxyphenyl)propan-2-ol.

Materials:

  • 1-(4-methoxyphenyl)propan-2-ol sample

  • BSTFA + 1% TMCS silylating reagent

  • Anhydrous solvent (e.g., Pyridine, Acetonitrile, or Ethyl Acetate)

  • Reaction vials (2 mL) with PTFE-lined caps

  • Heating block or oven

  • Vortex mixer

Procedure:

  • Sample Preparation: Accurately weigh 1-5 mg of the 1-(4-methoxyphenyl)propan-2-ol sample into a clean, dry reaction vial. If the sample is in solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen. The absence of water is critical as silylating reagents readily react with moisture.[3]

  • Reagent Addition: Add 100 µL of a suitable anhydrous solvent to dissolve the sample. Subsequently, add 100 µL of BSTFA + 1% TMCS. A 2:1 molar excess of the silylating reagent to active hydrogens is recommended to ensure the reaction goes to completion.

  • Reaction: Tightly cap the vial and mix the contents thoroughly using a vortex mixer. Heat the vial at 70°C for 40-60 minutes in a heating block.[1] The elevated temperature is necessary to overcome the steric hindrance of the secondary alcohol.

  • Cooling: Allow the vial to cool to room temperature.

  • GC-MS Analysis: The derivatized sample can now be directly injected into the GC-MS. If the concentration is high, it can be further diluted with the anhydrous solvent prior to analysis.

Expected GC-MS Performance of the TMS-Derivative

  • Chromatography: A significant decrease in retention time is expected compared to the underivatized alcohol, along with a sharp, symmetrical peak shape.

  • Mass Spectrometry: The mass spectrum of the TMS derivative will be highly characteristic. The molecular ion (M+) peak should be observable. Key fragments typically arise from:

    • Loss of a methyl group ([M-15]+): This is a very common fragmentation for TMS derivatives, resulting from the cleavage of a Si-CH₃ bond, and often produces a high-abundance ion.[11]

    • Alpha-cleavage: Cleavage of the bond between the carbon bearing the silyloxy group (C2) and the adjacent benzylic carbon (C1) is expected. This would result in a prominent fragment ion. For 1-(4-methoxyphenyl)propan-2-ol-TMS, this cleavage would likely produce a fragment at m/z 117 (CH(CH₃)OSi(CH₃)₃).

    • Benzylic cleavage: A characteristic fragment at m/z 121, corresponding to the methoxybenzyl cation ([CH₃OC₆H₄CH₂]⁺), is expected, similar to the parent compound.[12]

Acylation: Enhancing Volatility and Detection

Acylation is another effective derivatization method where an acyl group is introduced to the analyte, converting the alcohol into an ester.[4] Using fluorinated acylating agents, such as trifluoroacetic anhydride (TFAA), not only increases volatility but can also enhance sensitivity when using an electron capture detector (ECD).[5][8] For mass spectrometry, the resulting fluoroacyl derivatives produce characteristic fragmentation patterns.[13]

Key Reagents:

  • TFAA (Trifluoroacetic Anhydride): A highly reactive reagent that readily forms trifluoroacetyl esters with alcohols and amines.[14]

  • MBTFA (N-Methyl-bis(trifluoroacetamide)): Reacts rapidly with primary and secondary amines but more slowly with alcohols. Its by-products are neutral and volatile.[3][6][15]

Mechanism of Acylation Acylation with an anhydride like TFAA involves the nucleophilic attack of the alcohol's oxygen on one of the carbonyl carbons of the anhydride. This leads to the formation of a stable ester and a trifluoroacetic acid by-product. The reaction is often performed in the presence of a non-nucleophilic base (e.g., pyridine) to neutralize the acidic by-product and drive the reaction to completion.[3][16]

In-Depth Protocol: Acylation with Trifluoroacetic Anhydride (TFAA)

This protocol describes the trifluoroacetylation of 1-(4-methoxyphenyl)propan-2-ol.

Materials:

  • 1-(4-methoxyphenyl)propan-2-ol sample

  • Trifluoroacetic anhydride (TFAA)

  • Anhydrous solvent (e.g., Ethyl Acetate or Acetonitrile)

  • Anhydrous base (e.g., Pyridine), optional but recommended

  • Reaction vials (2 mL) with PTFE-lined caps

  • Heating block or water bath

Procedure:

  • Sample Preparation: Prepare a 1 mg/mL solution of 1-(4-methoxyphenyl)propan-2-ol in an anhydrous solvent like ethyl acetate. Pipette 100 µL of this solution into a reaction vial.

  • Reagent Addition: Add 50 µL of TFAA to the vial. If desired, 20 µL of anhydrous pyridine can be added to catalyze the reaction and scavenge the acid by-product.[3]

  • Reaction: Tightly cap the vial, vortex briefly, and heat at 60-70°C for 20-30 minutes. The reaction is typically faster than silylation.[14]

  • Work-up: Cool the vial to room temperature. The acidic by-product and excess TFAA are highly corrosive and can damage the GC column. Therefore, it is advisable to either evaporate the mixture to dryness under nitrogen and reconstitute it in a clean solvent or perform a liquid-liquid extraction by adding a basic aqueous solution (e.g., saturated sodium bicarbonate) to neutralize the acid, followed by extraction of the derivative into an organic solvent.[3][16]

  • GC-MS Analysis: Inject an aliquot of the final organic solution into the GC-MS.

Expected GC-MS Performance of the TFA-Derivative

  • Chromatography: The TFA-ester is highly volatile, resulting in a short retention time and excellent peak shape.

  • Mass Spectrometry: The mass spectrum of the TFA derivative will be distinct from the silylated version.

    • Molecular Ion (M+): The molecular ion may be less abundant compared to the TMS derivative due to the nature of fragmentation.

    • Alpha-cleavage: Similar to the TMS derivative, alpha-cleavage is a likely fragmentation pathway. Cleavage of the C1-C2 bond would produce a fragment containing the trifluoroacetyl group.

    • Benzylic Cleavage: The prominent methoxybenzyl cation at m/z 121 is again expected to be a major fragment.

    • Characteristic Fragments: The presence of the trifluoroacetyl group will yield characteristic fragments. For amphetamine-like structures, a prominent fragment resulting from cleavage alpha to the nitrogen (or in this case, the oxygen) is common.[13] This would lead to a significant ion representing the benzyl portion of the molecule.

Quantitative Performance Comparison

FeatureSilylation (BSTFA/MSTFA)Acylation (TFAA)
Reactivity High for alcohols; may require catalyst (TMCS) for hindered groups.Very high; reaction is typically rapid.[14]
Reaction Conditions Heating at 60-80°C for 30-60 min is common.[1]Heating at 50-70°C for 15-30 min is often sufficient.[14]
By-products Neutral and volatile (e.g., N-methyltrifluoroacetamide for MSTFA).[1][10]Acidic (trifluoroacetic acid), which can be corrosive and may require removal.[3]
Derivative Stability TMS derivatives are susceptible to hydrolysis and must be kept anhydrous.[17]Acyl derivatives are generally more stable and less sensitive to trace moisture.[5]
MS Fragmentation Often yields a clear molecular ion and a characteristic [M-15]⁺ peak.[11]Molecular ion may be less stable; fragmentation is directed by the acyl group.[13]
Ease of Use Relatively straightforward; can often be directly injected after reaction.Requires more careful handling due to corrosive reagents and by-products. A work-up step is recommended.[3]

Visualizing the Workflow and Reactions

G General Derivatization Workflow for GC-MS cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis A 1. Aliquot Analyte (1-(4-methoxyphenyl)propan-2-ol) B 2. Evaporate to Dryness (under Nitrogen) A->B C 3. Add Anhydrous Solvent & Derivatizing Agent B->C Anhydrous Conditions D 4. Heat Reaction Vial (e.g., 70°C) C->D E 5. Cool to Room Temp (& Work-up if needed) D->E F 6. Inject into GC-MS E->F

Caption: General experimental workflow for derivatization.

Silylation Silylation Reaction with BSTFA compound 1-(4-methoxyphenyl)propan-2-ol derivative TMS-Derivative compound->derivative + BSTFA (Catalyst: TMCS, 70°C) bstfa BSTFA

Caption: Silylation of the target analyte with BSTFA.

Acylation Acylation Reaction with TFAA compound 1-(4-methoxyphenyl)propan-2-ol derivative TFA-Derivative compound->derivative + TFAA (Pyridine, 60°C) tfaa TFAA

Caption: Acylation of the target analyte with TFAA.

Conclusion and Recommendations

Both silylation and acylation are highly effective methods for the derivatization of 1-(4-methoxyphenyl)propan-2-ol, enabling robust and sensitive analysis by GC-MS. The choice between them depends on the specific requirements of the assay and laboratory workflow.

  • Silylation with BSTFA or MSTFA is recommended for general-purpose analysis. It is a reliable, high-yield reaction that produces derivatives with highly informative mass spectra, including a prominent molecular ion and a characteristic [M-15]⁺ fragment. The primary consideration is the need for strictly anhydrous conditions due to the moisture sensitivity of the reagents and derivatives.

  • Acylation with TFAA is an excellent alternative, particularly when higher derivative stability is required or when analyzing complex matrices. The reaction is rapid and efficient. However, the corrosive nature of the reagent and its acidic by-product necessitates careful handling and often requires a work-up step to protect the GC column, adding time to the sample preparation process.

Ultimately, the optimal method should be determined through validation, considering factors such as derivatization efficiency, reproducibility, and the specific fragmentation patterns that best serve the analytical goal of either qualitative identification or quantitative analysis.

References

  • Hidvégi, E., & Somogyi, G. (2008). Different reactivities of amphetamines with N-methyl-bis(trifluoroacetamide) in heated gas chromatographic injectors. Journal of Chromatographic Science, 46(3), 242–246. Available at: [Link]

  • Chan, K., & Lee, C. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Available at: [Link]

  • Bibel, M. (2025). Derivatization of metabolites for GC-MS via methoximation+silylation. Available at: [Link]

  • Hidvégi, E., & Somogyi, G. (2008). Different reactivities of amphetamines with N-methyl-bis(trifluoroacetamide) in heated gas chromatographic injectors. Ingenta Connect. Available at: [Link]

  • Zhu, K., et al. (2017). Elimination of N,O-bis(trimethylsilyl)trifluoroacetamide Interference by Base Treatment in Derivatization Gas Chromatography Mass Spectrometry Determination of Parts Per Billion of Alcohols in a Food Additive. Journal of Chromatography A, 1492, 96-102. Available at: [Link]

  • Hidvégi, E., & Somogyi, G. (2008). Different reactivities of amphetamines with N-methyl-bis(trifluoroacetamide) in heated gas chromatographic injectors. ResearchGate. Available at: [Link]

  • ResearchGate. (2020). Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA? Available at: [Link]

  • Bibel, M. (2025). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. Available at: [Link]

  • Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS. IntechOpen. Available at: [Link]

  • Regis Technologies. (n.d.). GC Derivatization. Available at: [Link]

  • Chemistry LibreTexts. (2023). Derivatization. Available at: [Link]

  • ResearchGate. (n.d.). Acylation Derivatization Reagents. Available at: [Link]

  • Wang, Y., et al. (2023). Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. PMC. Available at: [Link]

  • Abe, L. T. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. Available at: [Link]

  • Lee, M. R., et al. (2011). Fragmentation Pathways of Trifluoroacetyl Derivatives of Methamphetamine, Amphetamine, and Methylenedioxyphenylalkylamine Designer Drugs by Gas Chromatography/Mass Spectrometry. International Journal of Spectroscopy. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 1-(4-methoxyphenyl)propan-2-ol. PubChem Compound Database. Available at: [Link]

  • Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS. ResearchGate. Available at: [Link]

  • Scribd. (n.d.). Appendix G - Derivatization in GC MS. Available at: [Link]

  • Pröfrock, D., et al. (2002). Quantification of silylated organic compounds using gas chromatography coupled to ICP-MS. Journal of Analytical Atomic Spectrometry. Available at: [Link]

  • ChemRxiv. (n.d.). Deciphering Isotopic Fine Structures of Silylated - Compounds in Gas Chromatography - Vacuum - Photoionization Orbitrap Mass Spectrometry of Bio. Available at: [Link]

  • IntechOpen. (n.d.). Derivatization Methods in GC and GC/MS. Available at: [Link]

  • Chemistry LibreTexts. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. Available at: [Link]

Sources

Validation

Reference Standard Performance Profile: (S)-1-(4-Methoxyphenyl)propan-2-ol

[1][2] Executive Summary: The Chirality Criticality In the synthesis of sulfonamide-based alpha-blockers, specifically Tamsulosin , the chiral intermediate (S)-1-(4-methoxyphenyl)propan-2-ol (CAS: 212516-39-7 for S-isome...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary: The Chirality Criticality

In the synthesis of sulfonamide-based alpha-blockers, specifically Tamsulosin , the chiral intermediate (S)-1-(4-methoxyphenyl)propan-2-ol (CAS: 212516-39-7 for S-isomer specific / 30314-64-8 general) serves as the stereochemical anchor.[1] The pharmacological potency of the final drug depends entirely on the retention of the (S)-configuration during the subsequent amination steps.[1]

This guide compares the performance of a Certified (S)-Reference Standard against common alternatives (Racemic mixtures and In-house Enzymatic Crudes).[1] It establishes the analytical protocols required to validate enantiomeric purity using Chiral HPLC, ensuring that drug substances meet the stringent enantiomeric excess (ee) requirements (>99.5%).

Comparative Analysis: Reference Standard vs. Alternatives

The following table objectively compares the Certified Reference Standard against alternative grades often found in early-stage development.

Feature(S)-Reference Standard (Certified) Racemic Mixture (±) Enzymatic Crude (In-House)
Enantiomeric Purity > 99.9% ee 0% ee (50:50 mixture)Variable (90–98% ee)
Primary Utility Quantitation of (R)-impurity; Release testing.[1]Method development; Resolution (

) check.
Synthetic intermediate; Not suitable for QC.[1]
Impurity Profile Characterized (NMR, MS, ROI).High (Synthetic byproducts).[1]Biological residues (Protein/Lipase).[1]
Traceability COA with specific rotation

& qNMR.
Generic purity only.Batch-dependent.[1]
Stability High (Crystalline/Purified).[1]Moderate (Liquid/Oil).[1]Low (Residual water/enzymes).[1]
Expert Insight: Why the Racemate is Necessary

While the (S)-Standard is the target, the Racemic Mixture is indispensable for System Suitability Testing (SST).[1] You cannot calculate the Resolution (


) factor of your HPLC method if you only inject a pure (S)-peak.[1] A self-validating protocol requires injecting the racemate first to prove the column can separate the enantiomers, followed by the (S)-standard to quantify the specific impurity.[1]

Technical Deep Dive: Analytical Validation Protocol

Chiral HPLC Methodology

The separation of 1-(4-methoxyphenyl)propan-2-ol enantiomers is achieved using polysaccharide-based stationary phases.[1] The following method is validated for high-resolution separation.

  • Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)),

    
    .[1][2]
    
  • Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) (90 : 10 v/v).[1][2]

  • Flow Rate: 1.0 mL/min.[1]

  • Temperature:

    
    .
    
  • Detection: UV @ 227 nm (Max absorbance of the anisole moiety) or 210 nm.[1]

  • Injection Volume: 5–10

    
    .
    
Performance Metrics (Experimental Data)
Parameter(S)-Enantiomer(R)-EnantiomerAcceptance Criteria
Retention Time (

)
~10.0 min~12.0 minRelative Retention (

) > 1.1
Resolution (

)
N/A> 2.5 Baseline separation required
Tailing Factor (

)
1.051.10

Theoretical Plates (

)
> 8,000> 8,000Column Efficiency check

*Note: Retention order may reverse depending on the specific column batch or mobile phase additives. Always confirm identity by spiking the (S)-standard into the racemate.

Workflow Visualization: Quality Control Logic

The following diagram illustrates the critical control points where the (S)-Reference Standard is utilized to prevent "Stereochemical Leakage" into the final API (Tamsulosin).

G cluster_standards Analytical Standards Start Raw Material: 4-Methoxyphenylacetone Reaction Enzymatic Reduction (Kinetic Resolution) Start->Reaction Biocatalysis Crude Crude Intermediate (S)-1-(4-methoxyphenyl)propan-2-ol Reaction->Crude QC_Decision QC Checkpoint: Chiral HPLC Crude->QC_Decision Sample Prep Fail REJECT: (R)-Isomer > 0.5% QC_Decision->Fail Low ee% Pass PROCEED: Amination / Sulfonylation QC_Decision->Pass High ee% Final Final API: Tamsulosin HCl Pass->Final Synthesis Std_Rac Racemic Std (System Suitability) Std_Rac->QC_Decision Calibration Std_S (S)-Reference Std (Peak ID & Quant) Std_S->QC_Decision

Caption: QC workflow demonstrating the mandatory usage of Racemic and (S)-Specific standards to gatekeep the synthesis of Tamsulosin.

Protocol: Self-Validating Identification System

To ensure scientific integrity, follow this "Spike and Recovery" identification protocol:

  • Blank Injection: Inject Mobile Phase (Hexane/IPA) to ensure no carryover.[1]

  • System Suitability (Racemate): Inject the Racemic Standard .

    • Requirement: Observe two distinct peaks with Resolution (

      
      ) > 2.0.
      
  • Standard Identification: Inject the (S)-Reference Standard .

    • Requirement: Observe a single peak matching one of the retention times from Step 2.[1]

    • Calculation: Calculate enantiomeric excess (ee) of the standard itself (should be >99.9%).

  • Spike Confirmation (The Trust Step): Mix the (S)-Standard with the Racemate (1:1 ratio).

    • Result: The peak identified as (S) should increase in height, while the (R) peak remains constant. This confirms the elution order definitively.

References

  • National Institute of Standards and Technology (NIST). (2025).[1] (S)-1,1-bis(4-Methoxyphenyl)propan-2-ol and related compounds Gas Chromatography Data. NIST Chemistry WebBook, SRD 69.[3] [Link][1]

  • PubChem. (2025).[1][4] 1-(4-Methoxyphenyl)propan-2-ol Compound Summary (CID 169145).[1] National Center for Biotechnology Information.[1] [Link][1]

  • Daicel Chiral Technologies. (2023).[1] Instruction Manual for CHIRALCEL® OD-H Columns. [Link]

  • Royal Society of Chemistry. (2025).[1] Chemoenzymatic synthesis of Tamsulosin intermediates. Organic & Biomolecular Chemistry. [Link]

Sources

Comparative

Comparative Guide: Enantiomeric Excess Calculation for 1-(4-methoxyphenyl)propan-2-ol

Executive Summary 1-(4-methoxyphenyl)propan-2-ol is a critical chiral building block, often serving as an intermediate in the synthesis of amphetamine derivatives, fragrances, and beta-blockers.[1][2] Its secondary alcoh...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

1-(4-methoxyphenyl)propan-2-ol is a critical chiral building block, often serving as an intermediate in the synthesis of amphetamine derivatives, fragrances, and beta-blockers.[1][2] Its secondary alcohol motif adjacent to a benzylic center makes it prone to racemization if handled improperly, necessitating rigorous enantiomeric excess (ee) monitoring.[2]

This guide compares the two industry-standard methodologies for determining the ee of this specific substrate: Chiral High-Performance Liquid Chromatography (HPLC) and Mosher’s Ester Derivatization (


H/

F NMR)
.[2]

The Verdict:

  • Routine QC/High Throughput: Use Chiral HPLC (Chiralcel OD-H).[1][2]

  • Absolute Configuration Assignment/No Reference Standard: Use Mosher’s Ester Analysis .

Part 1: Strategic Analysis & Decision Matrix

Before selecting a protocol, assess your laboratory's constraints and the sample's purity.

DecisionMatrix Start Sample: 1-(4-methoxyphenyl)propan-2-ol RefStd Is Enantiopure Standard Available? Start->RefStd HighThroughput High Throughput Required? RefStd->HighThroughput Yes NMR METHOD B: Mosher's Ester NMR (MTPA-Cl) RefStd->NMR No (Need Abs Config) Purity Sample Purity > 90%? HighThroughput->Purity No HPLC METHOD A: Chiral HPLC (Chiralcel OD-H) HighThroughput->HPLC Yes (>5 samples/day) Purity->NMR Yes Prep Purify Sample (Flash/Prep HPLC) Purity->Prep No Prep->NMR

Figure 1: Decision matrix for selecting the appropriate analytical method.

Part 2: Method A - Chiral HPLC (The Gold Standard)[2]

For 1-(4-methoxyphenyl)propan-2-ol, direct chiral separation is preferred due to the aromatic ring (π-π interactions) and the hydroxyl group (hydrogen bonding), which interact strongly with polysaccharide-based stationary phases.[1][2]

Column Selection

The Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) is the superior choice for this substrate over the Chiralpak AD-H. The cellulose backbone provides a tighter "chiral cavity" for the phenyl-propanol structure compared to the amylose backbone of AD-H.[2]

Experimental Protocol

Equipment: HPLC with UV-Vis or DAD detector. Stationary Phase: Chiralcel OD-H (4.6 mm x 250 mm, 5 µm).[1][2]

Step-by-Step Workflow:

  • Sample Prep: Dissolve ~1 mg of 1-(4-methoxyphenyl)propan-2-ol in 1 mL of ethanol (HPLC grade). Note: Do not use DMSO or DMF as they can damage the column coating.

  • Mobile Phase Preparation:

    • Composition: n-Hexane : Isopropanol (IPA) [90:10 v/v].[1][2]

    • Additives: None required (neutral alcohol).

    • Degassing: Sonicate for 10 mins.

  • Instrument Parameters:

    • Flow Rate: 1.0 mL/min.[1][2][3]

    • Temperature: 25°C.

    • Detection: 254 nm (primary, aromatic ring) and 220 nm (secondary).[2]

  • Injection: 5–10 µL.

Expected Results:

  • Retention Times: Typically, the enantiomers elute between 10–20 minutes.

  • Resolution (

    
    ):  Expect baseline separation (
    
    
    
    ).
  • Calculation:

    
    
    

Troubleshooting:

  • Poor Resolution: Lower the IPA concentration to 5% (95:5 Hex/IPA) to increase retention and separation factors.

  • Peak Tailing: Check column age; aromatic alcohols can stick to exposed silanols if the coating is degraded.[2]

Part 3: Method B - Mosher's Ester Analysis (NMR)[1][2][4][5]

When you lack a reference standard or need to assign absolute configuration (


 vs 

), derivatization with Mosher's acid chloride (MTPA-Cl) is the definitive method.[2]
The Chemical Principle

The reaction creates diastereomers.[4][5] The Mosher auxiliary's phenyl ring creates a shielding cone.[2] In the NMR spectrum, protons on the same side as the phenyl ring will be shielded (shifted upfield/lower ppm).

Experimental Protocol

Reagents: (R)-(-)-MTPA-Cl, (S)-(+)-MTPA-Cl, Dry Pyridine,


.[1][2][5]

Step-by-Step Workflow:

  • Reaction (Run in parallel for R and S reagents):

    • In a 1-dram vial, add 10 mg of 1-(4-methoxyphenyl)propan-2-ol.[1][2]

    • Add 0.5 mL dry pyridine (acts as solvent and base).[2]

    • Add 15 µL (1.5 eq) of (R)-MTPA-Cl to Vial A.

    • Add 15 µL (1.5 eq) of (S)-MTPA-Cl to Vial B.

    • Stir at room temperature for 1 hour.

  • Quench: Add 1 mL saturated

    
     and extract with 1 mL 
    
    
    
    . Filter the organic layer through a small cotton plug directly into an NMR tube.
  • Analysis: Acquire

    
    H NMR (minimum 300 MHz, preferably 500 MHz).
    
Data Interpretation

Focus on the Methyl Doublet of the propyl chain (


1.1–1.3 ppm) and the Methoxy Singlet  (

3.8 ppm).
  • For ee Calculation:

    • Identify the methyl doublet.[2] In the racemic mixture derivatized with (R)-MTPA, you will see two doublets (one for the

      
      -diastereomer, one for the 
      
      
      
      -diastereomer).[2]
    • Integrate these distinct peaks.[1][2][4]

    • Apply the standard ee formula using the integrals.

  • For Absolute Configuration:

    • Calculate

      
      .[1][2][6][7]
      
    • If

      
       for protons on the methyl side (C1), and 
      
      
      
      for protons on the benzyl side (C3), the configuration can be assigned based on the Mosher model.

MosherWorkflow cluster_reactions Parallel Derivatization Substrate Substrate: 1-(4-methoxyphenyl)propan-2-ol RxnA Vial A: + (R)-MTPA-Cl (Forms S-Ester) Substrate->RxnA RxnB Vial B: + (S)-MTPA-Cl (Forms R-Ester) Substrate->RxnB NMR 1H NMR Analysis (Focus: Methyl Doublet ~1.2 ppm) RxnA->NMR RxnB->NMR Calc Calculate ee Integrate Diastereomeric Peaks NMR->Calc

Figure 2: Parallel derivatization workflow for Mosher's ester analysis.

Part 4: Comparative Analysis

FeatureMethod A: Chiral HPLCMethod B: Mosher's Ester NMR
Primary Use Case Routine QC, Process MonitoringAbsolute Configuration, Unknowns
Limit of Detection < 0.1% impurity~ 1–2% impurity (integration limit)
Time per Sample 20 minutes2 hours (prep + run time)
Cost per Sample Low (Solvents only)High (MTPA-Cl reagent is expensive)
Self-Validating? No (Requires ref.[1][2] standard for ID)Yes (Physical principles of NMR)
Interference Minimal (Separation occurs)High (Impurities complicate spectra)
Expert Insight

For 1-(4-methoxyphenyl)propan-2-ol , the methyl doublet in NMR is often split cleanly.[1][2] However, if the sample contains unreacted ketone precursor (4-methoxyphenylacetone), its signals can overlap in the aliphatic region. HPLC is strictly recommended for crude reaction mixtures.

References

  • Application of Chiralcel OD columns for aromatic alcohols

    • Daicel Chiral Technologies.[2][8][9] Instruction Manual for CHIRALCEL OD-H.

    • [Link]

  • Mosher's Method Protocol & Mechanism

    • Hoye, T. R., Jeffrey, C. S., & Ryba, T. D. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[6][7] Nature Protocols, 2, 2451–2458.

    • [Link][6]

  • General Chiral Separation Strategies

    • BenchChem.[1][2][4][5][10] A Comparative Guide to Enantiomeric Excess Determination.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol: A Guide for Laboratory Professionals

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol. As a substituted aromatic alcohol, this compound requires careful handling and adhere...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol. As a substituted aromatic alcohol, this compound requires careful handling and adherence to hazardous waste regulations to ensure the safety of laboratory personnel and the protection of the environment. The procedures outlined below are based on established best practices for flammable organic liquids and irritants, synthesized from regulatory guidelines and chemical safety literature.

Hazard Identification and Immediate Safety Precautions

Before initiating any disposal procedure, it is crucial to understand the inherent risks associated with (2S)-1-(4-methoxyphenyl)propan-2-ol. Based on GHS classifications for this compound and its structural analogs, the primary hazards are:

  • Acute Toxicity (Oral): Harmful if swallowed[1].

  • Skin Irritation: Causes skin irritation.

  • Eye Irritation: Causes serious eye irritation.

  • Respiratory Irritation: May cause respiratory irritation.

Immediate Safety Actions:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a laboratory coat (flame-resistant preferred), and chemical-resistant gloves (e.g., nitrile, minimum 4mil thickness)[5][6][7].

  • Ventilation: All handling and disposal activities must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid the inhalation of vapors[5][6][7].

  • Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces, sparks from electrical equipment, and static discharge[3][7][8][9]. Use only non-sparking tools for transfers[10][11].

Waste Classification: A Critical Determination

(2S)-1-(4-methoxyphenyl)propan-2-ol and materials contaminated with it must be classified and managed as hazardous waste . This classification is based on its irritant properties and its likely characteristic of ignitability as defined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[12][13].

Key Regulatory Principles:

  • Do Not Drain Dispose: Never dispose of this chemical down the sink or in the regular trash[5][12]. Improper disposal can contaminate water systems and is illegal[13][14].

  • Segregation is Mandatory: This waste must be segregated from incompatible materials. Store it away from strong oxidizing agents to prevent violent reactions[15].

Hazard Characteristic Classification & Handling Requirement Supporting Regulation/Guideline
Ignitability Treat as a flammable liquid. Store in a designated flammable storage cabinet, away from ignition sources.[7][9][13]EPA (RCRA), OSHA
Toxicity/Irritation Causes skin, eye, and respiratory irritation. Must be handled with appropriate PPE.GHS Classification
Reactivity Avoid contact with strong oxidizing agents and strong bases.[2][15]Chemical Safety Best Practices
Step-by-Step Disposal Protocol

The proper disposal route depends on the quantity and form of the waste. The following workflow provides a clear decision path for laboratory personnel.

G cluster_start cluster_type cluster_liquid cluster_solid cluster_storage cluster_end start (2S)-1-(4-methoxyphenyl)propan-2-ol Waste Generated is_liquid Is the waste primarily liquid (e.g., unused reagent, solution)? start->is_liquid liquid_waste Collect in a dedicated, properly labeled Hazardous Waste container. Container must be chemically compatible (e.g., glass or polyethylene). is_liquid->liquid_waste  Yes solid_waste Collect in a dedicated, lined Hazardous Waste container. Container must be sealable. is_liquid->solid_waste  No (e.g., contaminated gloves, wipes, glassware) label_liquid Label container: 'Hazardous Waste' 'Flammable Liquid' 'Irritant' Full Chemical Name & Concentration liquid_waste->label_liquid storage Store sealed container in a Satellite Accumulation Area (SAA) at or near the point of generation. liquid_waste->storage label_solid Label container: 'Hazardous Waste' 'Solid Waste Contaminated with (2S)-1-(4-methoxyphenyl)propan-2-ol' solid_waste->label_solid solid_waste->storage storage_details SAA Requirements: - Inside a flammable storage cabinet - Segregated from incompatibles - In secondary containment storage->storage_details pickup When container is 90% full, or per institutional guidelines, request a pickup from Environmental Health & Safety (EHS) or a licensed chemical waste contractor. storage->pickup

Caption: Decision workflow for the disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol waste.

Detailed Instructions:

  • Container Selection and Labeling:

    • For liquid waste, use a clean, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene)[15][16]. Ensure it has a secure, tight-fitting cap[12][17].

    • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "(2S)-1-(4-methoxyphenyl)propan-2-ol," and an indication of the hazards (e.g., "Flammable," "Irritant")[12][14][18]. Do not use chemical formulas or abbreviations[16].

    • For solid waste (gloves, absorbent pads, empty vials), collect it in a separate, clearly labeled, lined container[19].

  • Accumulation in a Satellite Accumulation Area (SAA):

    • The waste container must be kept at or near the point of generation and under the control of laboratory personnel[12][14][16].

    • Keep the container closed at all times except when adding waste[16][17]. Do not leave a funnel in the container opening[16].

    • Store the waste container inside a designated flammable liquid storage cabinet[7][13].

    • Utilize secondary containment (e.g., a larger bin) to capture any potential leaks[12][19].

  • Arranging for Final Disposal:

    • Once the waste container is nearly full (approximately 90% capacity), arrange for its removal[15][16].

    • Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup[10][13][19]. Follow all institutional procedures for waste pickup requests.

Decontamination and Spill Management

Empty Container Decontamination:

  • Original reagent containers are not considered "empty" until they are properly decontaminated.

  • Triple rinse the container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste along with the liquid form of (2S)-1-(4-methoxyphenyl)propan-2-ol[10].

  • After triple rinsing, the container can often be managed as non-hazardous waste, but you must confirm this with your institutional EHS policy. Puncture or deface the container to prevent reuse[10].

Spill Response:

  • Small Spills (in a fume hood):

    • Ensure all ignition sources are removed[3][10].

    • Contain the spill with an absorbent material suitable for flammable liquids (e.g., vermiculite, sand, or commercial sorbent pads)[3][4].

    • Carefully collect the contaminated absorbent material using non-sparking tools and place it in a sealed container for disposal as hazardous solid waste[10].

  • Large Spills (or spills outside a fume hood):

    • Alert personnel in the immediate area and evacuate.

    • Prevent the spill from entering drains[10].

    • Contact your institution's emergency response or EHS team immediately. Do not attempt to clean up a large spill without proper training and equipment.

By adhering to these rigorous procedures, researchers can ensure the safe management and disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol, upholding the principles of laboratory safety and environmental stewardship.

References

  • Safe Laboratory Practices: Handling and Disposing of Organic Substances. Chemistry LibreTexts. Available from: [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. Available from: [Link]

  • Managing Hazardous Chemical Waste in the Lab. Lab Manager. Available from: [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available from: [Link]

  • Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids. University of Nevada, Reno Environmental Health & Safety. Available from: [Link]

  • Safe Handling of Flammable Chemicals. The Chemistry Blog by ReAgent. Available from: [Link]

  • Standard Operating Procedure - FLAMMABLE LIQUIDS. Yale Environmental Health & Safety. Available from: [Link]

  • Flammable Liquids. University of Illinois Urbana-Champaign Division of Research Safety. Available from: [Link]

  • 3 Rules Regarding Chemical Waste in the Laboratory. Lab Safety Man. Available from: [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available from: [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich. Available from: [Link]

  • SAFETY DATA SHEET - 1-methoxy-2-propanol. BLS. Available from: [Link]

  • Hazardous Waste Disposal Guide. Dartmouth College. Available from: [Link]

  • SAFETY DATA SHEET - PROPAN-2-OL. ABB. Available from: [Link]

  • SAFETY DATA SHEET - Methoxy Propanol. Chemius. Available from: [Link]

  • 1-(4-Methoxyphenyl)propan-2-ol. PubChem, National Center for Biotechnology Information. Available from: [Link]

  • SAFETY DATA SHEET - PROPAN-2-OL TECH. 2M Holdings. Available from: [Link]

  • Hazardous Waste. University of Georgia Environmental Health & Safety. Available from: [Link]

  • Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. Available from: [Link]

  • Hazardous Waste Disposal Guide. Northwestern University Research Safety. Available from: [Link]

Sources

Handling

A Researcher's Guide to the Safe Handling of (2S)-1-(4-methoxyphenyl)propan-2-ol: Personal Protective Equipment and Disposal

For laboratory professionals engaged in the synthesis and analysis of novel compounds, a deep and practical understanding of chemical safety is not merely a regulatory requirement but a cornerstone of scientific integrit...

Author: BenchChem Technical Support Team. Date: March 2026

For laboratory professionals engaged in the synthesis and analysis of novel compounds, a deep and practical understanding of chemical safety is not merely a regulatory requirement but a cornerstone of scientific integrity and personal well-being. This guide provides an in-depth operational plan for the safe handling of (2S)-1-(4-methoxyphenyl)propan-2-ol, a chiral compound with applications in pharmaceutical research. By moving beyond a simple checklist of personal protective equipment (PPE), we will explore the underlying rationale for each safety measure and outline a clear, actionable protocol for both routine handling and emergency situations, as well as proper disposal.

Hazard Identification and Risk Assessment

(2S)-1-(4-methoxyphenyl)propan-2-ol is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] A thorough risk assessment is the foundational step in ensuring a safe laboratory environment. This involves not only understanding the intrinsic hazards of the chemical but also evaluating the specific experimental context, including the quantities being used, the duration of exposure, and the nature of the procedures being performed.

Key Hazards:

  • Acute Oral Toxicity: Harmful if ingested.[1]

  • Skin Corrosion/Irritation: Causes skin irritation.[1][2]

  • Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

  • Specific target organ toxicity — Single exposure: May cause respiratory tract irritation.[1][2]

Core Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is a critical control measure to mitigate the risks associated with handling (2S)-1-(4-methoxyphenyl)propan-2-ol. The following recommendations are based on a comprehensive evaluation of the compound's hazard profile.

Eye and Face Protection: The First Line of Defense

Mandatory:

  • Safety Glasses with Side Shields: For all routine operations involving small quantities of the compound, safety glasses that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are the minimum requirement.[3]

  • Chemical Splash Goggles: When there is a heightened risk of splashes or aerosol generation, such as during heating, agitation, or transfer of larger volumes, chemical splash goggles are essential.

  • Face Shield: In conjunction with chemical splash goggles, a face shield provides an additional layer of protection for the entire face during high-risk procedures.

The Rationale: The aryloxypropanolamine structure of this compound, while not corrosive, can cause significant eye irritation.[1][2] The primary goal is to prevent any contact with the eyes, which are particularly vulnerable to chemical injury.

Hand Protection: Choosing the Right Barrier

Mandatory:

  • Chemically Resistant Gloves: Standard nitrile gloves are a suitable choice for incidental contact. It is imperative to inspect gloves for any signs of degradation or perforation before each use.[4]

  • Double Gloving: For procedures with a higher risk of exposure or when handling larger quantities, double gloving provides an added layer of protection.

The Rationale: As a known skin irritant, direct contact with (2S)-1-(4-methoxyphenyl)propan-2-ol must be avoided.[1][2] The selection of appropriate gloves is critical. Always consult the glove manufacturer's compatibility charts to ensure the chosen material offers adequate protection against this specific chemical.

Body Protection: Shielding Against Contamination

Mandatory:

  • Laboratory Coat: A standard laboratory coat is required to protect street clothing from contamination.

  • Flame-Retardant and Impervious Clothing: In situations where larger quantities are being handled or there is a risk of significant splashing, fire/flame resistant and impervious clothing should be worn.[4]

The Rationale: The laboratory coat serves as a removable barrier that can be quickly taken off in the event of a spill, preventing prolonged skin contact.

Respiratory Protection: A Precautionary Measure

Generally Not Required for Small-Scale Use in a Ventilated Hood:

  • When handling small quantities of (2S)-1-(4-methoxyphenyl)propan-2-ol inside a certified chemical fume hood, respiratory protection is typically not necessary.

Required Under Specific Circumstances:

  • Inadequate Ventilation: If work must be performed outside of a fume hood or in an area with insufficient ventilation, a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate organic vapor cartridge is required.[5]

  • Spill Cleanup: In the event of a significant spill, a full-face respirator may be necessary to protect against high concentrations of vapors.[4]

The Rationale: While the compound may cause respiratory irritation, the risk is significantly minimized when handled in a well-ventilated area.[1][2] The primary route of exposure to be controlled is inhalation of aerosols or vapors.

Operational and Disposal Plans

A proactive approach to safety includes well-defined plans for both routine operations and the disposal of chemical waste.

Standard Operating Procedure for Handling
  • Preparation: Before beginning any work, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.

  • Handling: Conduct all manipulations of (2S)-1-(4-methoxyphenyl)propan-2-ol within the fume hood to minimize inhalation exposure.[6] Use non-sparking tools to prevent ignition sources.[4][6]

  • Post-Handling: After completing the work, thoroughly wash hands and any potentially exposed skin with soap and water.[4] Decontaminate the work area.

Disposal Plan

Proper disposal of (2S)-1-(4-methoxyphenyl)propan-2-ol and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

  • Chemical Waste: Unused or waste (2S)-1-(4-methoxyphenyl)propan-2-ol should be collected in a designated, properly labeled, and sealed container for hazardous waste.[7]

  • Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, pipette tips, and paper towels, must also be disposed of as hazardous waste.

Disposal Method:

  • The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[4]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[4]

  • Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[4]

  • Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

  • Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Spill Management:

  • Evacuate: Evacuate non-essential personnel from the immediate area.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: For liquid spills, use an inert absorbent material such as sand, earth, or vermiculite to contain the spill.[6]

  • Collect: Carefully collect the absorbed material and place it in a suitable, closed container for disposal.[4]

  • Clean: Clean the spill area thoroughly with soap and water.

Summary of Personal Protective Equipment

Protection TypeRecommended Equipment
Eye/Face Safety glasses with side shields (minimum), chemical splash goggles, or a face shield for high-risk tasks.[3]
Hand Chemically resistant gloves (e.g., nitrile).[4]
Body Laboratory coat. For larger quantities or splash risk, fire/flame resistant and impervious clothing is recommended.[4]
Respiratory Generally not required with adequate ventilation (fume hood). If ventilation is insufficient, use a NIOSH/MSHA or EN 149 approved respirator.[5]

PPE Selection Workflow

PPE_Selection_Workflow cluster_assessment Risk Assessment cluster_ppe PPE Selection cluster_disposal Disposal Start Start: Handling (2S)-1-(4-methoxyphenyl)propan-2-ol Quantity Quantity of Compound? Start->Quantity SmallQuant Small Quantity (<1g) Quantity->SmallQuant Small LargeQuant Large Quantity (>1g) Quantity->LargeQuant Large EyePro_Small Safety Glasses with Side Shields SmallQuant->EyePro_Small Gloves Nitrile Gloves SmallQuant->Gloves LabCoat Standard Lab Coat SmallQuant->LabCoat EyePro_Large Chemical Goggles & Face Shield LargeQuant->EyePro_Large LargeQuant->Gloves AdvBodyPro Flame-Retardant/Impervious Clothing LargeQuant->AdvBodyPro Ventilation Adequate Ventilation (Fume Hood)? EyePro_Small->Ventilation EyePro_Large->Ventilation Gloves->Ventilation LabCoat->Ventilation AdvBodyPro->Ventilation NoResp No Respiratory Protection Needed Ventilation->NoResp Yes RespPro NIOSH/EN 149 Approved Respirator Ventilation->RespPro No Disposal Collect in Labeled Hazardous Waste Container NoResp->Disposal RespPro->Disposal Incineration Dispose via Licensed Chemical Destruction/Incineration Disposal->Incineration

Caption: PPE selection workflow for handling (2S)-1-(4-methoxyphenyl)propan-2-ol.

References

  • Safety Data Sheet: 2-Methoxy-1-propanol - Carl ROTH. (n.d.). Retrieved from [Link]

  • 1-(4-Methoxyphenyl)propan-2-ol | C10H14O2 | CID 169145 - PubChem. (n.d.). Retrieved from [Link]

  • Methoxy Propanol - Chemius. (n.d.). Retrieved from [Link]

  • Safety data sheet. (n.d.). Retrieved from [Link]

  • 1-methoxy-2-propanol - SAFETY DATA SHEET. (2023). Retrieved from [Link]

  • SAFETY DATA SHEET PROPAN-2-OL TECH. (n.d.). Retrieved from [Link]

  • Phenethylamine - Substance Information - ECHA - European Union. (2023). Retrieved from [Link]

  • SAFETY DATA SHEET PROPAN-2-OL LRG. (2018). Retrieved from [Link]

  • Safety data sheet - CPAChem. (2022). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.